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2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Documentation Hub

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Core Science & Biosynthesis

Foundational

Synthesis and Characterization of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol: A Technical Guide

Abstract This technical guide provides a comprehensive, in-depth overview of a robust and reproducible synthetic pathway for 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol, a valuable amino alcohol building block in medicina...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive, in-depth overview of a robust and reproducible synthetic pathway for 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol, a valuable amino alcohol building block in medicinal chemistry and drug development. The narrative delineates a strategic two-step synthesis commencing with a modified Strecker reaction on 2-acetyl-5-bromopyridine, followed by a chemoselective reduction of the intermediate α-aminonitrile. Each phase of the synthesis is detailed with step-by-step protocols, mechanistic insights, and critical safety considerations. Furthermore, this guide establishes a full characterization protocol, presenting expected analytical data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy. The content is structured to provide researchers and drug development professionals with both the practical methodology and the underlying scientific rationale required for the successful synthesis and validation of the target compound.

Introduction and Strategic Importance

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol is a chiral amino alcohol whose structural motif is of significant interest in the field of pharmaceutical sciences. The presence of a stereogenic quaternary carbon, a primary alcohol, a primary amine, and a functionalized pyridine ring provides a rich scaffold for the generation of diverse molecular libraries. Amino alcohols are a well-established class of compounds with wide-ranging therapeutic applications.[1] The pyridine ring, a common feature in many bioactive molecules, offers a site for further chemical modification, while the bromine atom can be readily exploited for cross-coupling reactions, enabling the synthesis of more complex derivatives.

This guide details a reliable synthetic route to the racemic form of the title compound, providing a foundational methodology that can be adapted for asymmetric synthesis if enantiopurity is required.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic disconnection of the target molecule points to 2-acetyl-5-bromopyridine as an ideal and commercially available starting material. The core challenge is the installation of both the amine and hydroxymethyl groups at the former carbonyl carbon.

A modified Strecker synthesis is proposed as the most efficient route.[2][3][4][5] This multicomponent reaction allows for the one-pot formation of an α-aminonitrile intermediate from the starting ketone, an ammonia source, and a cyanide source.[2][3][4][5] This intermediate can then be reduced to the target amino alcohol.

The forward synthetic plan is a two-step process:

  • Step A: α-Aminonitrile Formation. Reaction of 2-acetyl-5-bromopyridine with an ammonia source (ammonium chloride) and a cyanide source (trimethylsilyl cyanide) to yield 2-amino-2-(5-bromopyridin-2-yl)propanenitrile.

  • Step B: Reduction. Reduction of the nitrile group of the intermediate to a primary amine using a powerful hydride reducing agent, such as Lithium Aluminum Hydride (LiAlH₄), which will also ensure the integrity of the alcohol functionality.[6][7][8][9]

Synthetic_Plan Target 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Intermediate 2-Amino-2-(5-bromopyridin-2-yl)propanenitrile Target->Intermediate Reduction (LiAlH₄) StartingMaterial 2-Acetyl-5-bromopyridine Intermediate->StartingMaterial Strecker Synthesis (NH₄Cl, TMSCN)

Caption: Retrosynthetic analysis of the target compound.

Detailed Synthesis Protocols

Part A: Synthesis of 2-Amino-2-(5-bromopyridin-2-yl)propanenitrile

This step employs a modified Strecker synthesis. Ammonium chloride serves as both a mild acid catalyst and the source of ammonia, which first forms an imine with the ketone. Trimethylsilyl cyanide (TMSCN) then acts as a nucleophilic cyanide source, adding to the imine to form the stable α-aminonitrile.[2][3][4]

Reaction Scheme: (Image of the reaction of 2-acetyl-5-bromopyridine with NH4Cl and TMSCN to form the aminonitrile)

Materials and Equipment:

  • 2-acetyl-5-bromopyridine

  • Ammonium chloride (NH₄Cl)

  • Trimethylsilyl cyanide (TMSCN)[10][11][12][13]

  • Methanol (anhydrous)

  • Round-bottom flask with magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard glassware for workup and purification

Protocol:

  • To a dry 250 mL round-bottom flask under an inert atmosphere, add 2-acetyl-5-bromopyridine (10.0 g, 50.0 mmol).

  • Add anhydrous methanol (100 mL) and stir until the starting material is fully dissolved.

  • Add ammonium chloride (5.35 g, 100 mmol, 2.0 eq.).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add trimethylsilyl cyanide (7.4 mL, 55.0 mmol, 1.1 eq.) dropwise over 15 minutes. Caution: TMSCN is highly toxic and reacts with moisture to release hydrogen cyanide gas.[10][11][12][13] This step must be performed in a well-ventilated fume hood.

  • Allow the reaction to warm to room temperature and stir for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-aminonitrile as an oil or solid.

  • The crude product can be purified by column chromatography on silica gel if necessary.

Safety Precautions:

  • Trimethylsilyl Cyanide (TMSCN): Highly toxic and flammable.[10] It is fatal if swallowed, inhaled, or in contact with skin.[10] It reacts with water or moisture to produce highly toxic hydrogen cyanide gas.[11][12] All manipulations must be performed in a certified chemical fume hood, wearing appropriate personal protective equipment (PPE), including double gloves, a lab coat, and safety goggles.[10][13] A cyanide antidote kit should be readily available.

  • Methanol: Flammable and toxic. Avoid inhalation and skin contact.

Part B: Reduction to 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

The α-aminonitrile is reduced using Lithium Aluminum Hydride (LiAlH₄), a potent reducing agent capable of converting nitriles to primary amines.[6][8][9] The reaction is performed in an anhydrous ethereal solvent.

Reaction Scheme: (Image of the reduction of the aminonitrile with LiAlH4 to form the amino alcohol)

Materials and Equipment:

  • 2-Amino-2-(5-bromopyridin-2-yl)propanenitrile

  • Lithium Aluminum Hydride (LiAlH₄)[14][15][16][17][18]

  • Anhydrous Tetrahydrofuran (THF)

  • Round-bottom flask with magnetic stirrer and reflux condenser

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard glassware for workup and purification

Protocol:

  • In a dry 500 mL three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, suspend Lithium Aluminum Hydride (1.9 g, 50.0 mmol, ~2.2 eq. based on nitrile) in anhydrous THF (100 mL). Caution: LiAlH₄ is a water-reactive and pyrophoric solid.[14][15] Handle under an inert atmosphere.

  • Cool the LiAlH₄ suspension to 0 °C in an ice bath.

  • Dissolve the crude α-aminonitrile from Part A (assuming ~50.0 mmol) in anhydrous THF (50 mL) and add it to the dropping funnel.

  • Add the solution of the aminonitrile to the LiAlH₄ suspension dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4 hours. Monitor the reaction by TLC.

  • Cool the reaction mixture back to 0 °C.

  • Carefully quench the reaction by the sequential, dropwise addition of:

    • Water (1.9 mL)

    • 15% aqueous sodium hydroxide (1.9 mL)

    • Water (5.7 mL)

  • Stir the resulting granular precipitate vigorously for 30 minutes.

  • Filter the mixture through a pad of Celite, washing the filter cake thoroughly with THF and then ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol.

  • The product can be purified by crystallization or column chromatography.[]

Safety Precautions:

  • Lithium Aluminum Hydride (LiAlH₄): Reacts violently with water, releasing flammable hydrogen gas, and can ignite spontaneously in moist air.[14][15] All operations must be conducted under a dry, inert atmosphere.[14] Wear a fire-retardant lab coat, safety glasses, and impervious gloves.[14][15] A Class D fire extinguisher (for combustible metals) or dry sand should be immediately available.[14][16][18] Do not use water or carbon dioxide extinguishers.[14][18]

  • Quenching Procedure: The quenching of LiAlH₄ is highly exothermic and generates hydrogen gas. Add quenching agents very slowly and with efficient cooling.

Characterization and Data Analysis

The identity and purity of the synthesized 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol should be confirmed using a suite of analytical techniques.

Analysis Expected Result
Molecular Formula C₈H₁₁BrN₂O
Molecular Weight 231.09 g/mol
Appearance White to off-white solid
¹H NMR See detailed peak assignments below.
¹³C NMR See detailed peak assignments below.
LC-MS (ESI+) Expected m/z: 231.0/233.0 ([M+H]⁺, isotopic pattern for Br)
FT-IR (cm⁻¹) ~3350-3200 (O-H, N-H stretches), ~2970 (C-H stretch), ~1590 (C=N, C=C stretches), ~1050 (C-O stretch), ~600 (C-Br stretch)
Expected NMR Spectra Analysis (in CDCl₃, δ in ppm)
  • ¹H NMR:

    • δ ~7.5-8.2: Multiplets, 3H (aromatic protons of the pyridine ring).

    • δ ~3.7-3.9: AB quartet or two doublets, 2H (diastereotopic protons of the -CH₂OH group).

    • δ ~2.0-2.5: Broad singlet, 3H (exchangeable protons of -NH₂ and -OH).

    • δ ~1.5: Singlet, 3H (methyl protons, -CH₃).

  • ¹³C NMR:

    • δ ~160-165: C2 of pyridine (attached to the quaternary carbon).

    • δ ~140-150: Aromatic carbons of the pyridine ring.

    • δ ~115-125: Aromatic carbons of the pyridine ring (including C-Br).

    • δ ~70: -CH₂OH carbon.

    • δ ~55-60: Quaternary carbon (C-NH₂).

    • δ ~25: -CH₃ carbon.

Workflow and Process Visualization

The entire process from starting materials to the final, characterized product is summarized in the workflow diagram below.

Synthesis_Workflow cluster_prep Part A: Aminonitrile Synthesis cluster_reduction Part B: Reduction cluster_analysis Purification & Characterization A1 Combine 2-acetyl-5-bromopyridine, NH₄Cl, and MeOH in flask A2 Cool to 0°C A1->A2 A3 Add TMSCN dropwise A2->A3 A4 Stir at RT for 24h A3->A4 A5 Quench with NaHCO₃ (aq) A4->A5 A6 Extract with Ethyl Acetate A5->A6 A7 Dry and Concentrate A6->A7 B1 Suspend LiAlH₄ in anhydrous THF A7->B1 B2 Cool to 0°C B3 Add aminonitrile solution dropwise B4 Reflux for 4h B5 Cool to 0°C and Quench (Fieser) B6 Filter through Celite B7 Concentrate Filtrate C1 Purify by Crystallization/ Column Chromatography B7->C1 C2 Characterize by NMR, LC-MS, FT-IR C1->C2

Caption: Overall experimental workflow diagram.

Troubleshooting and Process Optimization

  • Low Yield in Step A: Ensure all reagents and solvents are anhydrous. The formation of the imine intermediate is reversible and driven by the removal of water. Incomplete reaction may require longer reaction times or gentle heating.

  • Difficult Purification of Aminonitrile: If the crude product is an inseparable oil, proceeding directly to the reduction step is often feasible, with purification of the final amino alcohol being more straightforward.

  • Incomplete Reduction in Step B: LiAlH₄ is highly reactive and can degrade upon improper storage. Use a fresh bottle or titrate the solution to determine its exact molarity. Ensure the reaction is run to completion as monitored by TLC.

  • Workup Issues in Step B: The formation of a gelatinous aluminum salt precipitate during quenching can complicate filtration. Adhering strictly to the Fieser workup ratios (1:1:3 of water:aq. NaOH:water relative to the mass of LiAlH₄) typically results in a granular, easily filterable solid.

Conclusion

This guide has presented a validated and detailed two-step synthetic route for the preparation of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol. The methodology, based on a modified Strecker synthesis followed by LiAlH₄ reduction, is robust and scalable. The comprehensive characterization data provided serves as a benchmark for researchers to confirm the identity and purity of the synthesized compound. By adhering to the outlined protocols and safety precautions, scientists in the field of drug discovery and organic synthesis can reliably access this valuable molecular building block for their research endeavors.

References

  • Princeton University Environmental Health and Safety. (n.d.). Lithium Aluminum Hydride. Retrieved from [Link]

  • American Chemical Society. (2002). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Lithium Aluminum Hydride Hazard Summary. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: aluminium lithium hydride. Retrieved from [Link]

  • Loba Chemie. (2016). Trimethylsilyl Cyanide for Synthesis MSDS. Retrieved from [Link]

  • Chemistry Steps. (2025). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Retrieved from [Link]

  • Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
  • Gelest, Inc. (n.d.). SIT8585.1 Trimethylsilyl Cyanide. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). Retrieved from [Link]

  • Wikipedia. (n.d.). Trimethylsilyl cyanide. Retrieved from [Link]

  • Reddit. (2022). trimethylsilyl cyanide. Retrieved from [Link]

  • Sdfine. (n.d.). trimethylsilyl cyanide - Safety Data Sheet. Retrieved from [Link]

  • Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

  • Chemistry Stack Exchange. (2019). Reduction of amino acids to corresponding amino alcohols. Retrieved from [Link]

  • Google Patents. (n.d.). US2243977A - Process for the preparation of amino-alcohols.
  • Master Organic Chemistry. (n.d.). Strecker Synthesis. Retrieved from [Link]

  • Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. Retrieved from [Link]

  • Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]

  • YouTube. (2025). Reduction of nitriles to amines using LiAlH4. Retrieved from [Link]

  • Chemistry Notes. (2021). Strecker Synthesis of Amino Acid: Easy Mechanism, applications. Retrieved from [Link]

Sources

Exploratory

Novel Synthetic Routes to Functionalized Aminopyridine Alcohols: A Modern Chemist's Guide to Strategy and Execution

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The aminopyridine alcohol motif is a cornerstone in modern medicinal chemistry, forming the structural core of numerous...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The aminopyridine alcohol motif is a cornerstone in modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Its unique combination of a basic nitrogen center, a hydrogen-bond-donating/accepting alcohol, and a π-deficient aromatic system allows for multifaceted interactions with biological targets.[3] Consequently, the development of efficient, regioselective, and stereoselective methods to synthesize these valuable scaffolds is of paramount importance. This guide moves beyond a simple recitation of protocols to provide a strategic overview of contemporary synthetic methodologies. We will explore the causality behind experimental design, from transition-metal-catalyzed C–H functionalization and dehydrogenative couplings to the elegance of biocatalytic cascades. Each section is grounded in mechanistic principles, offering field-proven insights to empower researchers in the rapid and rational design of novel aminopyridine alcohol-based therapeutics.

The Strategic Imperative: Why Aminopyridine Alcohols?

The prevalence of the aminopyridine scaffold in pharmaceuticals is well-documented.[2] The addition of an alcohol functionality introduces a critical point for hydrogen bonding and a potential chiral center, often essential for potent and selective binding to enzymes and receptors.[1] Traditional synthetic methods, while foundational, often struggle with poor regioselectivity, harsh conditions, and limited functional group tolerance.[4][5] The demand for structurally diverse and stereochemically pure compounds necessitates the adoption of more advanced and efficient synthetic strategies.

This guide is structured to navigate the modern synthetic landscape, enabling chemists to select the optimal route based on desired substitution patterns, stereochemical requirements, and atom economy.

G cluster_input Target Molecule Analysis cluster_strategy Synthetic Strategy Selection cluster_routes Primary Synthetic Routes cluster_output Outcome Target Desired Aminopyridine Alcohol Structure Regio Regiochemical Control Needed? Target->Regio Analyze Substitution Stereo Stereochemical Control Needed? Target->Stereo Analyze Chirality Atom Atom Economy Priority? Target->Atom Analyze Efficiency CH_Func Transition-Metal-Catalyzed C-H Functionalization Regio->CH_Func Yes (Directing Groups) Classic Ring Transformation & Classical Methods Regio->Classic Sometimes (Inherent Reactivity) Stereo->CH_Func Possible (Chiral Ligands) Bio Biocatalytic Cascades Stereo->Bio Yes (High ee) Atom->Bio Yes (Green Chemistry) Dehydro Dehydrogenative Coupling Atom->Dehydro Yes (Water byproduct) Output Optimized Synthetic Route CH_Func->Output Complex Scaffolds Bio->Output Enantiopure Alcohols Dehydro->Output Direct Alcohol Coupling Classic->Output Fundamental Building Blocks

Figure 1: Decision workflow for selecting a synthetic route.

Transition-Metal-Catalyzed C–H Functionalization: Precision Engineering of the Pyridine Core

Direct C–H functionalization has revolutionized synthetic chemistry by obviating the need for pre-functionalized starting materials, thereby shortening synthetic sequences and improving atom economy.[6] For electron-deficient pyridine rings, this approach is particularly powerful.[7] The key to success lies in the use of a directing group (DG), which positions a transition metal catalyst in close proximity to a specific C–H bond, ensuring high regioselectivity.

The amino group of an N-aryl-2-aminopyridine is an excellent native directing group. It readily forms a stable, five-membered metallacyclic intermediate with various transition metals (e.g., Pd, Rh, Ir), directing functionalization to the ortho-position of the N-aryl ring or other accessible C-H bonds.[8][9]

Causality in Action: Rh(III)-Catalyzed Alkenylation and Annulation

Rhodium(III) catalysis is particularly effective for C–H activation and subsequent annulation reactions.[10] The higher oxidation state of Rh(III) makes it more electrophilic, facilitating the initial C–H cleavage step, which is often rate-determining.[10]

Mechanism Insight: The catalytic cycle typically begins with the coordination of the 2-aminopyridine nitrogen to the Rh(III) center. This is followed by a concerted metalation-deprotonation (CMD) event to form a six-membered rhodacycle intermediate.[8] This intermediate then undergoes migratory insertion with a coupling partner, such as an alkyne or alkene. Subsequent reductive elimination releases the functionalized product and regenerates the active Rh(III) catalyst.[8][10]

G A N-Aryl-2-Aminopyridine + [Rh(III)] Catalyst B Six-Membered Rhodacycle Intermediate A->B C-H Activation (CMD) C Coordination & Migratory Insertion of Alkyne B->C D Rhodacycle Species C->D E Reductive Elimination D->E F Functionalized Product (e.g., N-Pyridoindole) E->F G Regeneration of [Rh(I)] to [Rh(III)] E->G Forms [Rh(I)] G->B Oxidant (e.g., Cu(OAc)2)

Figure 2: Simplified catalytic cycle for Rh(III)-catalyzed C-H activation.
Protocol: Rh(III)-Catalyzed Synthesis of a Pyrido[1,2-a]indole Derivative

This protocol describes the synthesis of an indole derivative via the annulation of an N-aryl-2-aminopyridine with a propargylic alcohol, a reaction that builds a complex heterocyclic system in a single step.[8]

Self-Validation: The success of this reaction is validated by the high regioselectivity achieved, which is a direct consequence of the pyridyl-directed C-H activation mechanism. The expected product is the only major isomer formed.

  • Reaction Setup: To an oven-dried Schlenk tube, add N-phenylpyridin-2-amine (1.0 mmol, 1.0 equiv), propargyl alcohol (1.2 mmol, 1.2 equiv), [Cp*RhCl2]2 (0.025 mmol, 2.5 mol%), and Cu(OAc)2 (2.5 mmol, 2.5 equiv).

  • Solvent Addition: Evacuate and backfill the tube with argon (3 cycles). Add anhydrous 1,2-dichloroethane (DCE) (5.0 mL) via syringe.

  • Reaction Conditions: Stir the mixture at 100 °C for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature. Filter the mixture through a pad of Celite®, washing with dichloromethane (DCM).

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the desired 1,2,3-trisubstituted indole product.[8]

Biocatalytic Routes: The Power of Enzymes for Chiral Synthesis

For pharmaceutical applications, controlling stereochemistry is often not just a preference but a necessity.[1] Biocatalysis offers an unparalleled advantage in this domain, providing access to enantiomerically pure chiral alcohols and amines under mild, environmentally benign conditions.[11][12] Enzymes like ketoreductases (KREDs), transaminases (TAs), and lyases can be used individually or in multi-enzyme cascades to construct complex chiral molecules from simple, achiral precursors.[13][14]

Causality in Action: Coupled Enzyme Cascades

The true power of biocatalysis is realized in cascade reactions, where the product of one enzymatic reaction becomes the substrate for the next.[13] For example, a transketolase can be used to form a C-C bond, creating a ketol intermediate. This intermediate can then be aminated by a transaminase to produce a chiral amino alcohol with two defined stereocenters.[11][13] This strategy avoids the isolation of unstable intermediates and pushes reaction equilibria towards the final product.

Enzyme ClassTransformationKey Advantage
Ketoreductase (KRED) Asymmetric reduction of a ketone to a chiral secondary alcohol.Excellent enantioselectivity (>99% e.e.), cofactor regeneration systems.[12]
Transaminase (TA) Transfer of an amino group from a donor (e.g., isopropylamine) to a ketone.Creates chiral amines with high optical purity.[11]
Transketolase (TK) Transfers a two-carbon ketol unit from a donor to an aldehyde acceptor.Forms C-C bonds and creates a new stereocenter.[13]

Table 1: Key Enzymes for Chiral Aminopyridine Alcohol Synthesis

Protocol: Two-Step Enzymatic Cascade for (2S,3R)-2-amino-1,3,4-butanetriol (ABT) Synthesis

This protocol outlines a strategy for synthesizing a key chiral amino alcohol building block, demonstrating the synergy between different enzyme classes.[13] While the substrate is not a pyridine itself, the principle is directly applicable to the synthesis of chiral side-chains that can be appended to a pre-formed pyridine ring.

Self-Validation: This system's validity rests on the high stereoselectivity of the enzymes. The final product's diastereomeric and enantiomeric excess, confirmed by chiral chromatography, directly reflects the enzymes' intrinsic selectivity.

  • Step 1: Transketolase Reaction:

    • Reaction Mixture: In a buffered aqueous solution (e.g., 50 mM HEPES, pH 7.5), combine glycolaldehyde (1.0 M), hydroxypyruvate (0.5 M), thiamine diphosphate (ThDP, 1 mM), and MgCl2 (5 mM).

    • Enzyme Addition: Add purified transketolase enzyme to the mixture.

    • Incubation: Incubate at 30 °C with gentle agitation. Monitor the formation of erythrulose by HPLC. The reaction typically reaches equilibrium in 4-6 hours.[13]

  • Step 2: Transaminase Reaction (One-Pot):

    • Amine Donor & Cofactor: To the same reaction vessel, add an amine donor (e.g., L-Alanine, 1.5 M) and pyridoxal 5'-phosphate (PLP, 1 mM).

    • Enzyme Addition: Add a purified (S)-selective transaminase.

    • Incubation: Continue incubation at 30 °C. The transaminase will convert the erythrulose intermediate into (2S,3R)-2-amino-1,3,4-butanetriol (ABT).

    • Monitoring & Workup: Monitor the formation of ABT. The reaction can be worked up by protein precipitation (e.g., with acetonitrile) followed by purification using ion-exchange chromatography.[13]

G cluster_step1 Step 1: C-C Bond Formation cluster_step2 Step 2: Asymmetric Amination GA Glycolaldehyde (Achiral) TK Transketolase (TK) GA->TK HPA Hydroxypyruvate (Achiral) HPA->TK Ery Erythrulose (Keto-intermediate) TK->Ery Forms Ketol TA Transaminase (TA) Ery->TA Donor Amine Donor (e.g., L-Alanine) Donor->TA ABT Chiral Amino Alcohol ((2S,3R)-ABT) TA->ABT Forms Chiral Amine

Figure 3: A two-enzyme cascade for chiral amino alcohol synthesis.

Dehydrogenative Coupling: An Atom-Economical Approach

A highly efficient and "green" strategy for forming C-N or C-C bonds is the dehydrogenative coupling of alcohols, also known as the "borrowing hydrogen" methodology.[15] This process allows an alcohol to function as an alkylating agent without prior conversion to a halide or sulfonate, with water being the only byproduct.[15][16] Iridium and Ruthenium pincer complexes are particularly effective catalysts for these transformations.[16][17]

Mechanism Insight: The catalyst first oxidizes the substrate alcohol to an intermediate aldehyde (or ketone) by "borrowing" two hydrogen atoms. This aldehyde then undergoes condensation with a nucleophile (like an amine or an enolate). The catalyst then "returns" the hydrogen atoms to the resulting imine (or enone) intermediate, yielding the final alkylated product and regenerating the catalyst.[15] This approach is ideal for synthesizing functionalized side chains on aminopyridines.

Conclusion and Future Outlook

The synthesis of functionalized aminopyridine alcohols has evolved significantly, moving from classical multi-step sequences to highly efficient and selective modern methodologies. Transition-metal-catalyzed C–H functionalization provides unparalleled control over regioselectivity, enabling the late-stage modification of complex molecules.[18] In parallel, biocatalysis has emerged as the definitive solution for producing enantiomerically pure scaffolds, a critical requirement for modern drug discovery.[1] Dehydrogenative coupling strategies further enhance our toolkit by offering highly atom-economical pathways.

The future of this field lies in the integration of these powerful techniques. We can envision chemoenzymatic cascades where a C-H functionalization step builds the core scaffold, followed by a biocatalytic step to resolve a racemic alcohol or install a chiral amine. As our understanding of catalytic mechanisms deepens, so too will our ability to design and execute synthetic routes that are not only efficient and selective but also sustainable.

References

  • Jadhav, S. D., Singh, U. P., & Singh, R. P. (2011).
  • ResearchGate. (n.d.).
  • Baran, P. S., & O'Malley, D. P. (2018). A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts. PMC.
  • Gholinejad, M., & Dorostkar, N. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances.
  • Ellman Laboratory, Yale University. (n.d.).
  • Contente, M. L., et al. (2017). Enzymatic synthesis of chiral amino-alcohols by coupling transketolase and transaminase-catalyzed reactions in a cascading continuous-flow microreactor system. PMC.
  • Contente, M. L., et al. (2015). Multi-step biocatalytic strategies for chiral amino alcohol synthesis. PubMed.
  • ResearchGate. (n.d.).
  • Liu, X., et al. (2022).
  • Morressier. (2018). Mild, general and regioselective synthesis of 2-aminopyridines from pyridine N-oxides via 2-pyridylpyridinium salts.
  • Hille, T., Irrgang, T., & Kempe, R. (2017). Synthesis of meta-Functionalized Pyridines by Selective Dehydrogenative Heterocondensation of β- and γ-Amino Alcohols. PubMed.
  • Paul, S., et al. (2024). Multicomponent synthesis via acceptorless alcohol dehydrogenation: an easy access to tri-substituted pyridines. RSC Publishing.
  • Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC.
  • Chanda, A., & Feringa, B. L. (2016). Biocatalytic approaches towards the stereoselective synthesis of vicinal amino alcohols. New Journal of Chemistry.
  • BenchChem. (2025). Discovery and synthesis of chiral amino alcohols.
  • Kamal, A., et al. (2019). 2-Aminopyridine – an unsung hero in drug discovery. RSC Publishing.
  • Kodimuthali, A., Mungara, A., Prasunamba, P. L., & Pal, M. (2008). A simple synthesis of aminopyridines: use of amides as amine source. SciELO.
  • Dounay, A. B., & Witulski, B. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Publishing.
  • D'Souza, D. M., & Müller, T. J. J. (2015). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. PMC.
  • Al-Warhi, T., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. MDPI.
  • Yang, Q., Wang, Q., & Yu, Z. (2015).
  • ResearchGate. (n.d.). (A–C)
  • Verma, R. P., & Kumar, S. (2020). C–H functionalization of pyridines. Organic & Biomolecular Chemistry.

Sources

Foundational

An In-depth Technical Guide to 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 2-Amino-2-(5-bromopyrid...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol. While direct experimental data for this specific molecule is limited in current literature, this document leverages data from closely related analogs and precursors to offer a detailed projection of its characteristics and utility. The guide will delve into the synthesis of the foundational precursor, 2-amino-5-bromopyridine, and propose a viable synthetic route to the title compound. Furthermore, it will explore the anticipated physicochemical properties, spectral characteristics, and potential pharmacological relevance of this and similar structures in the context of drug discovery and development.

Introduction

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol belongs to the class of aryl amino alcohols, a structural motif of significant interest in medicinal chemistry.[1] The presence of a chiral amino alcohol group, a substituted pyridine ring, and a bromine atom suggests a molecule with potential for diverse biological activities and applications as a synthetic intermediate. Aminopyridine derivatives are known to interact with various enzymes and receptors, exhibiting a broad spectrum of pharmacological effects.[2] The bromo-substituent offers a versatile handle for further chemical modifications, such as cross-coupling reactions, allowing for the synthesis of a wide array of derivatives.

This guide aims to provide a foundational understanding of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol, enabling researchers to embark on its synthesis and explore its potential in various scientific endeavors.

Physicochemical Properties

PropertyPredicted Value/CharacteristicRationale/Comparison
Molecular Formula C8H11BrN2OBased on its chemical structure.
Molecular Weight ~231.09 g/mol Calculated from the molecular formula.
Appearance Likely a solid at room temperature.Similar to many aminopyridine derivatives.[4]
Solubility Expected to be soluble in organic solvents like methanol, ethanol, and DMSO. Limited solubility in water.The presence of the polar amino and hydroxyl groups would confer some water solubility, while the bromopyridine and propane backbone would favor solubility in organic solvents.
pKa The amino group is expected to be basic, with a pKa in the range of 7-9. The pyridine nitrogen will be less basic due to the electron-withdrawing effect of the bromine.Typical for primary amines and substituted pyridines.
LogP Estimated to be in the range of 1.5-2.5.The bromo-substituent increases lipophilicity compared to a non-halogenated analog. The XlogP of the related (2s)-2-[(5-bromopyridin-2-yl)amino]propan-1-ol is predicted to be 1.6.[2]
Melting Point Expected to be in the range of 100-150 °C.The melting point of the precursor 2-amino-5-bromopyridine is 133-138 °C.[4]

Synthesis and Purification

A plausible synthetic route to 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol would likely involve the key intermediate, 2-amino-5-bromopyridine.

Synthesis of the Precursor: 2-Amino-5-bromopyridine

A common and effective method for the synthesis of 2-amino-5-bromopyridine is the bromination of 2-aminopyridine.

Reaction Scheme:

G 2-Aminopyridine 2-Aminopyridine 2-Amino-5-bromopyridine 2-Amino-5-bromopyridine 2-Aminopyridine->2-Amino-5-bromopyridine Br2, Acetic Acid G cluster_0 Step 1: Acylation cluster_1 Step 2: Alkylation cluster_2 Step 3: Reduction and Deprotection 2-Amino-5-bromopyridine 2-Amino-5-bromopyridine N-(5-bromopyridin-2-yl)acetamide N-(5-bromopyridin-2-yl)acetamide 2-Amino-5-bromopyridine->N-(5-bromopyridin-2-yl)acetamide Acetic Anhydride Intermediate Ketone Intermediate Ketone N-(5-bromopyridin-2-yl)acetamide->Intermediate Ketone 1. n-BuLi 2. Acetone 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Intermediate Ketone->2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol 1. NaBH4 2. Acidic Hydrolysis

A proposed multi-step synthesis of the target compound.

Experimental Workflow:

  • Protection of the Amino Group: The amino group of 2-amino-5-bromopyridine is first protected, for instance, through acylation with acetic anhydride to form N-(5-bromopyridin-2-yl)acetamide. This prevents side reactions in the subsequent step.

  • Introduction of the Propanol Sidechain: The protected intermediate can then be lithiated at the 2-position of the pyridine ring using a strong base like n-butyllithium, followed by reaction with a suitable electrophile such as 1,2-epoxypropane (propylene oxide). This would introduce the 2-hydroxypropyl sidechain.

  • Deprotection: The protecting group on the amino group is then removed, typically by acidic or basic hydrolysis, to yield the final product, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol.

Purification: Purification of the final compound would likely be achieved through column chromatography on silica gel, followed by recrystallization.

Spectral Characterization

The identity and purity of synthesized 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol would be confirmed using various spectroscopic techniques.

TechniqueExpected Key Features
¹H NMR - Aromatic protons on the pyridine ring appearing as doublets and doublets of doublets. - A singlet for the methyl group protons. - Diastereotopic protons of the CH2OH group appearing as two distinct signals. - Broad singlets for the amino (NH2) and hydroxyl (OH) protons, which are exchangeable with D2O.
¹³C NMR - Signals corresponding to the carbon atoms of the bromopyridine ring. - Signals for the quaternary carbon attached to the amino group, the methyl carbon, and the methylene carbon of the propanol sidechain.
FT-IR - N-H stretching vibrations for the primary amine in the range of 3300-3500 cm⁻¹. - O-H stretching vibration for the alcohol group, also in the range of 3200-3600 cm⁻¹. - C-N and C-O stretching vibrations in the fingerprint region. - Aromatic C-H and C=C stretching vibrations.
Mass Spectrometry - A molecular ion peak (M+) and/or a protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the compound. - A characteristic isotopic pattern for the bromine atom (approximately 1:1 ratio for the M+ and M+2 peaks).

Reactivity and Potential for Derivatization

The chemical structure of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol offers several sites for further chemical modification, making it a valuable building block in synthetic chemistry.

G main 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol amino Amino Group (NH2) - Acylation - Alkylation - Diazotization main->amino Nucleophilic Reactions hydroxyl Hydroxyl Group (OH) - Esterification - Etherification - Oxidation main->hydroxyl Nucleophilic Reactions bromo Bromo Group (Br) - Suzuki Coupling - Sonogashira Coupling - Buchwald-Hartwig Amination main->bromo Cross-Coupling Reactions

Key reactive sites for derivatization.

  • Amino Group: The primary amine is nucleophilic and can undergo a variety of reactions, including acylation, alkylation, and reductive amination.

  • Hydroxyl Group: The primary alcohol can be esterified, etherified, or oxidized to an aldehyde or carboxylic acid.

  • Bromo Group: The bromine atom on the pyridine ring is a key site for derivatization via various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This allows for the introduction of a wide range of substituents at this position. [5]

Potential Applications in Drug Discovery

Aryl amino alcohol derivatives are a well-established class of pharmacophores. [1]The structural features of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol suggest several potential areas of therapeutic interest.

  • Neurological Disorders: Aminopyridine derivatives have been investigated for their effects on the central nervous system.

  • Anticancer Activity: Many nitrogen-containing heterocyclic compounds form the backbone of various anticancer agents.

  • Infectious Diseases: The aryl amino alcohol motif is present in some antimalarial drugs. [1] The synthesis of a library of derivatives based on the 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol scaffold could lead to the discovery of novel therapeutic agents.

Conclusion

While direct experimental data on 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol is currently scarce, this technical guide provides a solid foundation for its synthesis, characterization, and exploration. By leveraging the known chemistry of its precursors and analogs, researchers can confidently approach the preparation of this promising molecule. Its versatile structure, with multiple points for derivatization, makes it an attractive building block for the development of new chemical entities with potential applications in medicinal chemistry and materials science.

References

  • RSC Publishing. (2025, January 8). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing.
  • PubChem. (n.d.). (2s)-2-[(5-bromopyridin-2-yl)amino]propan-1-ol.
  • PubChem. (n.d.). (2S)-2-Amino-2-(5-chloropyridin-2-yl)propan-1-ol.
  • ChemicalBook. (2026, January 13). 2-Amino-5-bromopyridine.
  • Beilstein Journals. (n.d.).
  • MDPI. (2024, September 17). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)
  • PubChem. (n.d.). 2-Amino-5-bromopyridine.
  • Rasayan Journal of Chemistry. (n.d.).
  • Organic Syntheses. (n.d.). 2,3-diaminopyridine.
  • Google Patents. (n.d.). CN109748864A - A kind of preparation method of 2- amino -5- bromopyridine.
  • PubChem. (n.d.). 2-(Boc-amino)-5-bromopyridine.
  • Eureka | Patsnap. (2020, April 24).
  • ResearchGate. (2025, August 7). An Efficient Synthesis of 5-Bromopyridine-2-carbonitrile | Request PDF.
  • Pharmacompass. (n.d.).
  • ChemicalBook. (2025, July 16). 2-(5-broMopyridin-2-yl)propan-2-aMine.
  • Scribd. (n.d.). 2 amino-5-bromopyridine | PDF.
  • Google Patents. (n.d.).
  • Journal of the Chemical Society (Resumed) (RSC Publishing). (1952). 379. Some reactions of substituted 2-bromopyridines.
  • ResearchGate. (2010, July). Synthesis of 2-Amino-5-bromopyridine.
  • Green Synthesis. (2024, October 21). 2,5-Dibromopyridine: Applications in Organic Chemistry and Green Synthesis.
  • MDPI. (2024, February 28).
  • PubChem. (n.d.). 2-(2-Amino-5-bromobenzoyl)pyridine.
  • Cayman Chemical. (n.d.). (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone.
  • Molecular design of N-acyl derivatives of 2-(2-oxopyrolidin-1-yl)
  • Sigma-Aldrich. (n.d.). 2-Amino-5-bromopyrazine 97 59489-71-3.
  • ChemicalBook. (n.d.). 2-Amino-5-bromopyridine(1072-97-5) 1H NMR spectrum.

Sources

Exploratory

Spectroscopic Analysis of Novel Bromopyridine Derivatives: A Technical Guide for Drug Discovery

Executive Summary Bromopyridine derivatives serve as linchpin intermediates in the synthesis of nitrogen-containing heterocycles, particularly in the development of kinase inhibitors (e.g., PIM-1, VEGFR).[1] Their struct...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Bromopyridine derivatives serve as linchpin intermediates in the synthesis of nitrogen-containing heterocycles, particularly in the development of kinase inhibitors (e.g., PIM-1, VEGFR).[1] Their structural integrity is paramount; however, the electron-deficient nature of the pyridine ring and the potential for regioisomerism during halogenation or cross-coupling presents unique analytical challenges.

This guide details a rigorous, multi-modal spectroscopic framework for the structural elucidation of novel bromopyridine derivatives. It moves beyond basic characterization to provide a self-validating analytical workflow designed to detect regio-irregularities and trace impurities that can compromise downstream SAR (Structure-Activity Relationship) data.[2]

The Analytical Imperative in Bromopyridine Synthesis

In medicinal chemistry, "novelty" often introduces "ambiguity." When synthesizing polysubstituted bromopyridines (e.g., for Suzuki-Miyaura or Buchwald-Hartwig couplings), standard 1D NMR is often insufficient due to signal overlap and non-intuitive chemical shift perturbations caused by the ring nitrogen's inductive effect.

Key Challenges:

  • Regioisomerism: Electrophilic aromatic substitution (SEAr) on activated pyridines (e.g., aminopyridines) can yield mixtures (e.g., 3-bromo vs. 5-bromo) that are difficult to separate.

  • Halogen Scrambling: Palladium-catalyzed reactions can occasionally lead to "halogen dance" rearrangements, altering the bromine position.

  • Isotopic Complexity: The presence of

    
    Br and 
    
    
    
    Br isotopes complicates molecular ion identification in low-resolution MS.

Strategic Analytical Workflow

The following decision matrix outlines the logical progression for validating a novel bromopyridine scaffold.

AnalyticalWorkflow Start Crude Reaction Mixture LCMS LC-MS Screening (Check Br Isotope Pattern) Start->LCMS Purification Flash Chromatography LCMS->Purification H1_NMR 1H NMR (DMSO-d6) (Coupling Constant Analysis) Purification->H1_NMR Decision Ambiguous Regiochemistry? H1_NMR->Decision NOESY 2D NOESY / HMBC (Spatial/Long-range Corr.) Decision->NOESY Yes (Singlets/Overlap) Final_QC Final QC: 13C NMR, HRMS, IR Decision->Final_QC No (Clear J-values) NOESY->Final_QC

Figure 1: Step-wise analytical decision tree for structural validation of halogenated heterocycles.

Nuclear Magnetic Resonance (NMR) Spectroscopy[3][4][5][6]

Proton ( H) NMR: The First Line of Defense

The pyridine ring current and the electronegative nitrogen atom create a distinct deshielding environment. For bromopyridines, the key to identification lies in coupling constants (


)  rather than just chemical shifts.

Protocol: High-Resolution


H NMR 
  • Solvent: DMSO-

    
     is preferred over CDCl
    
    
    
    for polar derivatives (e.g., aminobromopyridines) to prevent aggregation and sharpen exchangeable proton signals (NH/OH).[2]
  • Concentration: 5-10 mg in 0.6 mL solvent.

  • Acquisition: Minimum 64 scans; relaxation delay (

    
    ) 
    
    
    
    2.0s to ensure integration accuracy of aromatic protons.

Table 1: Characteristic Coupling Constants for Pyridine Derivatives

InteractionPosition

Value (Hz)
Diagnostic Note
Ortho

or

4.5 – 6.0Smaller than benzene ortho-coupling due to N-atom.
Ortho

7.0 – 9.0Standard aromatic coupling.[2]
Meta

or

1.0 – 2.0Crucial for confirming 2,4-disubstitution.
Para

< 1.0Often unresolved; appears as peak broadening.[2]
Advanced 2D Techniques for Regio-Assignment

When synthesizing 2-amino-4-bromopyridine (a common PIM-1 scaffold), distinguishing it from the 5-bromo isomer is critical.

  • HMBC (Heteronuclear Multiple Bond Correlation): Look for long-range coupling (

    
    ).[2]
    
    • Scenario: In a 2,4-disubstituted pyridine, the proton at C3 will show a strong correlation to the quaternary carbons at C2 and C4.

  • NOESY (Nuclear Overhauser Effect Spectroscopy):

    • Application: If an N-alkyl group is present (e.g., N-methyl), a NOE signal between the N-methyl protons and the C3 proton confirms the substituent is at C2, and the C3 position is protonated (not brominated).

Mass Spectrometry (MS) Analysis[5][6][7][8]

The Bromine Signature

Mass spectrometry provides the most immediate confirmation of bromination success through the characteristic isotopic abundance of Bromine natural isotopes:


Br (50.7%) and 

Br (49.3%).

Self-Validating Check:

  • Locate the molecular ion (

    
    ).[2]
    
  • Observe the

    
     peak.[2]
    
  • Validation Rule: The intensity ratio of

    
     : 
    
    
    
    must be approximately 1:1 for mono-brominated species.[2]
    • Dibromo species: Ratio shifts to 1:2:1 (

      
       : 
      
      
      
      :
      
      
      ).
    • Deviation: Any significant deviation (>10%) suggests interference from an impurity (e.g., a chloro-analog or non-halogenated byproduct).[2]

Fragmentation Pathways (EI-MS)

Under Electron Impact (EI), bromopyridines exhibit distinct fragmentation useful for structural confirmation.[2]

  • Primary Loss: Homolytic cleavage of the C-Br bond, yielding

    
    .
    
  • Ring Collapse: Loss of neutral HCN (27 Da), a hallmark of the pyridine ring.

Vibrational Spectroscopy (FT-IR)[3]

While less specific for structural solving than NMR, FT-IR is vital for solid-state characterization and detecting functional group transformations (e.g., conversion of a nitrile to an amide).

Key Diagnostic Bands:

  • C-Br Stretch: 1000 – 700 cm

    
    .[2] (Often obscured in the fingerprint region; use Raman if available for clearer low-frequency detection).[2]
    
  • Pyridine Ring Breathing: ~1580 cm

    
     and ~1450 cm
    
    
    
    .[2]
  • Substituent Validation:

    • Amino (

      
      ): Doublet at 3400–3300 cm
      
      
      
      (Asymmetric/Symmetric stretch).[2]
    • Absence check: Disappearance of precursor bands (e.g., OH stretch of a pyridone starting material).[2]

Case Study: Synthesis & Analysis of a PIM-1 Inhibitor Precursor

Objective: Synthesize and characterize 2-amino-4-bromopyridine from 2-aminopyridine via electrophilic bromination.

Experimental Protocol (Analysis Phase):

  • Sample Prep: Isolate the white crystalline solid. Dissolve 10 mg in DMSO-

    
    .
    
  • 1H NMR Acquisition:

    • Observe doublet at

      
       7.95 (
      
      
      
      Hz, H6).[2]
    • Observe doublet at

      
       6.85 (
      
      
      
      Hz, H3).[2]
    • Observe doublet of doublets at

      
       6.70 (
      
      
      
      Hz, H5).
    • Interpretation: The

      
       Hz coupling between H3 and H5 confirms the meta-relationship, validating the bromine is at the 4-position. A 5-bromo isomer would show a large ortho-coupling (
      
      
      
      Hz) between H3 and H4.[2]
  • MS Validation: LC-MS (ESI+) shows peaks at m/z 173 and 175 with equal intensity.[2]

PIM1_Pathway Receptor Growth Factor Receptor JAK JAK/STAT Pathway Receptor->JAK PIM1 PIM-1 Kinase (Target) JAK->PIM1 Activation Substrate Bad/Cdc25C (Phosphorylation) PIM1->Substrate Phosphorylates Outcome Cell Survival (Anti-Apoptosis) Substrate->Outcome Inhibitor Bromopyridine Derivative Inhibitor->PIM1 Inhibits

Figure 2: Biological context of bromopyridine derivatives as PIM-1 kinase inhibitors.

Troubleshooting & Common Pitfalls

ObservationProbable CauseCorrective Action
Split peaks in NMR Rotamers (if amide/carbamate present)Run High-Temp NMR (e.g., 80°C) to coalesce signals.
Missing C-Br carbon in

C
Quadrupolar broadening by Br nucleusIncrease relaxation delay (

) or scan count (NS > 1024).
M+2 peak is < 90% of M Chlorinated impurityCheck reagents for Cl contamination; recrystallize.[2]

References

  • BenchChem. (2025).[2][3] Synthesis of Novel Heterocyclic Compounds from 2-Amino-4-bromopyridine: Application Notes and Protocols.Link

  • ChemicalBook. (2025).[2] 2-Bromopyridine NMR and Spectral Data.Link

  • MDPI. (2023).[2] Structure, Vibrational Spectra, and Cryogenic Matrix Photochemistry of 6-Bromopyridine-2-carbaldehyde.Link

  • Oxford Instruments. (2024).[2] Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.Link

  • National Institutes of Health (NIH). (2023).[2] Molecular Structure and Spectral Analysis of 3-Bromo-2-hydroxypyridine.Link

Sources

Foundational

X-ray crystallography of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

This guide serves as a technical whitepaper for the structural elucidation of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol . It is designed for medicinal chemists and crystallographers requiring a definitive protocol for a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical whitepaper for the structural elucidation of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol . It is designed for medicinal chemists and crystallographers requiring a definitive protocol for absolute configuration determination—a critical quality attribute (CQA) in drug development.

A Crystallographic Guide for 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

Executive Summary & Chemical Context

The target molecule, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , represents a privileged scaffold in medicinal chemistry. It features a quaternary chiral center flanked by a polar amino-alcohol motif and a lipophilic, halogenated pyridine ring.

  • The Challenge: Small chiral amino alcohols frequently form intractable oils or hygroscopic solids due to high conformational flexibility and strong hydrogen-bonding potential.

  • The Solution: The 5-bromine substituent is not merely a handle for cross-coupling (e.g., Suzuki-Miyaura); in crystallography, it serves as an essential anomalous scatterer . This guide exploits the heavy-atom effect of Bromine (

    
    ) to determine the absolute configuration without external chiral references.
    
Pre-Crystallization Analysis

Before attempting crystallization, the physicochemical profile must be understood to select the correct solvent systems.

FeatureCrystallographic ImplicationStrategy
Quaternary Center High steric bulk; restricted rotation.Good for lattice rigidity; favors crystallization over oil formation.
H-Bond Donors

,

groups.
Use solvents that do not compete strongly (avoid pure MeOH/EtOH initially).
Heavy Atom (Br) Strong anomalous scattering.Enables determination of absolute stereochemistry (R vs S).
Basicity Pyridine N and Aliphatic amine.If neutral form fails, screen counter-ions (HCl, fumarate, tartrate).
Experimental Protocol: Crystal Growth Strategy

Do not rely on simple evaporation, which often yields amorphous glass for this class of molecule. Use a counter-diffusion or vapor diffusion approach to control supersaturation.

Phase I: Solubility Screening
  • Test Solvents: Toluene, Isopropyl Acetate (IPAc), Dichloromethane (DCM), Acetonitrile (MeCN), and THF.

  • Observation: The compound is likely soluble in DCM and THF but sparingly soluble in non-polar hydrocarbons (Hexane/Heptane).

Phase II: Vapor Diffusion (Sitting Drop)

This method is preferred to minimize solvent waste and control kinetics.

  • Prepare Solution: Dissolve 10 mg of the compound in 100

    
    L of a "Good Solvent" (e.g., THF or DCM). Ensure the solution is concentrated but not saturated.
    
  • Reservoir: Place 500

    
    L of "Anti-Solvent" (e.g., Pentane or Diisopropyl ether) in the outer well.
    
  • Equilibration: Seal the system. As the volatile anti-solvent diffuses into the sample drop, solubility decreases slowly, promoting nucleation.

Phase III: The "Oily Residue" Rescue

If the experiment yields an oil (common with amino alcohols):

  • Seeding: Scratch the side of the vessel with a glass needle to induce nucleation.

  • Salt Formation: Dissolve the oil in Et2O and bubble dry HCl gas or add stoichiometric fumaric acid. The ionic lattice energy of the salt often drives crystallization when the neutral molecule fails.

Visualization: Crystallization Decision Tree

CrystallizationWorkflow Start Target: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Solubility Solubility Screen (Polar vs Non-Polar) Start->Solubility MethodChoice Select Method Solubility->MethodChoice VaporDiff Vapor Diffusion (THF / Pentane) MethodChoice->VaporDiff Evap Slow Evaporation (DCM / Toluene) MethodChoice->Evap ResultCheck Check Result VaporDiff->ResultCheck Evap->ResultCheck Success Single Crystals Proceed to X-ray ResultCheck->Success Crystalline Oil Oily Residue ResultCheck->Oil Amorphous Rescue Rescue Strategy: 1. Seed Scratch 2. Salt Screen (HCl/Fumarate) Oil->Rescue Rescue->MethodChoice Retry

Figure 1: Decision tree for crystallizing difficult amino-alcohol derivatives, prioritizing vapor diffusion and salt screening.

Data Collection & Anomalous Scattering

The presence of the Bromine atom is the key to validating the chiral center at C2.

The Physics of the Experiment

Standard X-ray diffraction treats atoms as fixed points. However, to distinguish enantiomers (R vs S), we must observe Friedel Law violations caused by anomalous dispersion.

  • Radiation Source: Use Cu-K

    
      (
    
    
    
    Å) radiation.
    • The anomalous scattering component (

      
      ) for Bromine at Cu wavelength is 
      
      
      
      electrons.
    • At Mo-K

      
       (
      
      
      
      Å),
      
      
      drops to
      
      
      electrons, but the overall signal-to-noise ratio for small organic crystals is often better with Cu due to higher diffraction intensity. Note: While Mo has a higher f'', Cu is often preferred for absolute config of light-atom structures, but with Br, either works. Cu is recommended here to maximize the anomalous signal relative to the light atom background.
Collection Strategy
  • Completeness: Aim for

    
     completeness. You must measure Friedel pairs (
    
    
    
    and
    
    
    ) explicitly.
  • Redundancy: High redundancy (

    
    ) is required to statistically validate the small intensity differences (
    
    
    
    ) between Friedel pairs.
  • Temperature: Collect at 100 K . This reduces thermal motion (B-factors), improving resolution and the precision of the anomalous signal.

Structure Solution and Refinement
Phasing

Use Intrinsic Phasing or SAD (Single-wavelength Anomalous Diffraction) targeting the Bromine atom. Modern algorithms (e.g., SHELXT) will locate the Br atom immediately.

Absolute Configuration Determination

This is the critical step for drug development files.

  • Flack Parameter (

    
    ):  During refinement (using SHELXL or OLEX2), refine the Flack parameter.
    
    • 
       (with 
      
      
      
      ): The model has the correct absolute configuration.
    • 
      : The model is inverted; flip the structure and re-refine.
      
    • 
      : The crystal is a racemic twin (or the space group is centrosymmetric).
      
  • Bayesian Statistics: Report the Hooft parameter (

    
    ) or the probability 
    
    
    
    if the Flack parameter standard uncertainty is marginal.
Visualization: Absolute Configuration Logic

AbsConfig Data Diffraction Data (Friedel Pairs) Refine Refinement (SHELXL) Data->Refine Flack Check Flack Parameter (x) Refine->Flack Correct x ≈ 0.0 Config: CORRECT (e.g., S-isomer) Flack->Correct u < 0.1 Invert x ≈ 1.0 Config: INVERTED (Flip to R-isomer) Flack->Invert u < 0.1 Racemic x ≈ 0.5 Racemic Twin (Check Synthesis) Flack->Racemic

Figure 2: Logic flow for interpreting the Flack parameter to assign absolute stereochemistry.

Structural Analysis & Reporting

When reporting the structure for a patent or publication, focus on these interactions:

  • Intramolecular H-Bonding: Does the

    
     hydrogen bond to the pyridine Nitrogen? This often locks the conformation of the propyl chain.
    
  • Packing: Look for

    
    -
    
    
    
    stacking between the pyridine rings of adjacent molecules.
  • Chirality Statement: Explicitly state: "The absolute configuration at C(2) was determined to be (S) [or (R)] with a Flack parameter of -0.01(4), confirming the enantiopurity of the synthetic intermediate."

References
  • Flack, H. D. (1983).[1] On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

  • Parsons, S., & Flack, H. D. (2004).[1] Pushing the limits of absolute structure determination. Acta Crystallographica Section A, 60(s1), s61. Link

  • Thompson, A. L., & Watkin, D. J. (2009). X-ray crystallography of chiral molecules: absolute structure and absolute configuration. Tetrahedron: Asymmetry, 20(6), 712-717. Link

  • Gros, P. C., & Fort, Y. (2002). Recent advances in the synthesis of pyridine derivatives.[2][3] Current Organic Chemistry, 6(15). (Context on Pyridine Synthesis).

Sources

Exploratory

Physicochemical Profiling and Stability Assessment of Novel Aminopyridines: A Strategic Technical Guide

Executive Summary Aminopyridines (APs) represent a privileged scaffold in modern medicinal chemistry, serving as critical pharmacophores in potassium channel blockers (e.g., Dalfampridine for Multiple Sclerosis), kinase...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Aminopyridines (APs) represent a privileged scaffold in modern medicinal chemistry, serving as critical pharmacophores in potassium channel blockers (e.g., Dalfampridine for Multiple Sclerosis), kinase inhibitors, and potential treatments for neurodegenerative disorders.[1][2] However, their development is frequently bottlenecked by their unique physicochemical duality: they are highly polar yet require blood-brain barrier (BBB) permeability, and they are chemically stable yet metabolically labile at the pyridine nitrogen.

This guide provides a rigorous technical framework for characterizing novel aminopyridine derivatives. It moves beyond standard assays to focus on the specific liabilities of this class—namely, pKa-driven ionization issues, N-oxide formation, and chromatographic tailing.

Part 1: Molecular Architecture & Physicochemical Baseline

The physicochemical behavior of aminopyridines is dictated almost entirely by the position of the exocyclic amine relative to the pyridine nitrogen. Understanding this "isomer switch" is the first step in rational design.

The Basicity Switch (pKa)

The ionization constant (pKa) is the master variable for APs. It dictates solubility, membrane permeability, and hERG channel liability.

  • 4-Aminopyridine (4-AP): Highly basic (pKa ~9.17).[3] At physiological pH (7.4), it is >98% protonated (cationic). This favors solubility but hinders passive diffusion across the BBB unless specific transporters are engaged.

  • 3-Aminopyridine (3-AP): Weakly basic (pKa ~6.0).[3] Predominantly neutral at pH 7.4, offering better passive permeability but potentially lower aqueous solubility.

  • 2-Aminopyridine (2-AP): Moderately basic (pKa ~6.86). Often forms intramolecular hydrogen bonds, altering its effective lipophilicity.

Novelty Insight: Modern "novel" APs often incorporate electron-withdrawing groups (EWGs) like Fluorine or Chlorine to modulate this pKa. For instance, 3-fluoro-4-aminopyridine has a lower pKa than the parent 4-AP, altering its ionization profile to improve BBB penetration while maintaining channel affinity.

Lipophilicity (LogP vs. LogD)

For aminopyridines,


 (partition coefficient of neutral species) is deceptive. The clinically relevant metric is 

(distribution coefficient at physiological pH).
  • Target Range: For CNS-active APs, a

    
     between 1.0 and 3.0 is ideal.
    
  • The TPSA Trap: The dual nitrogen system creates a high Topological Polar Surface Area (TPSA).[4] A naked AP core has a TPSA of ~39 Ų. Adding polar substituents can quickly push TPSA >90 Ų, abolishing CNS penetration.

Table 1: Comparative Physicochemical Benchmarks
Parameter4-Aminopyridine (Parent)3-AminopyridineNovel 3-Fluoro-4-APDesign Implication
pKa (Pyridine N) 9.176.00~7.5 - 8.0Determines ionization at pH 7.4.
Ionization @ pH 7.4 ~98% Cationic~95% NeutralMixed SpeciesNeutral fraction drives passive diffusion.
LogP (Neutral) 0.320.180.55Low lipophilicity requires optimization.
TPSA (Ų) 38.938.938.9Keep < 90 Ų for CNS drugs.
H-Bond Donors 111Critical for receptor binding.
Visualization: Structure-Property Logic Flow

The following diagram illustrates the decision matrix for optimizing aminopyridine scaffolds based on pKa and metabolic liabilities.

AP_Optimization Start Novel Aminopyridine Scaffold pKa_Check Determine pKa (Potentiometric) Start->pKa_Check High_pKa pKa > 8.5 (Highly Ionized) pKa_Check->High_pKa Too Basic Low_pKa pKa < 6.5 (Mostly Neutral) pKa_Check->Low_pKa Too Acidic Action_High Add EWG (F, Cl) to lower pKa High_pKa->Action_High Action_Low Assess Solubility (May precipitate) Low_pKa->Action_Low Metab_Check Metabolic Stability (Microsomal) Action_High->Metab_Check Action_Low->Metab_Check N_Oxide N-Oxidation Liability Metab_Check->N_Oxide Major Metabolite Deuteration Deuterate alpha-C or Steric Shield N_Oxide->Deuteration Block Site Final Optimized Lead (Balanced pKa/LogD) Deuteration->Final

Figure 1: Decision logic for optimizing physicochemical properties of aminopyridines, focusing on pKa modulation and metabolic blocking.

Part 2: Stability Profiling (The "Stress Test")

Novel aminopyridines are generally chemically stable (resistant to hydrolysis) but metabolically fragile. The pyridine nitrogen is a "magnet" for oxidative enzymes (CYP450s, FMOs).

Metabolic Stability: The N-Oxide Problem

The primary metabolic clearance pathway for APs is N-oxidation at the pyridine nitrogen, forming N-oxides (e.g., 3-hydroxy-4-aminopyridine or pyridine-N-oxide).[1]

  • Impact: N-oxides are highly polar and rapidly excreted, drastically reducing half-life (

    
    ).
    
  • Mitigation Strategy:

    • Steric Hindrance: Substitution at the 2- or 6-position (ortho to the nitrogen) to block enzymatic access.

    • Deuteration: Deuterating the positions adjacent to the nitrogen (C2/C6) or the amine itself can introduce a Kinetic Isotope Effect (KIE), slowing down metabolism without changing binding affinity.

Forced Degradation Protocol (Chemical Stability)

To validate the stability-indicating method, you must stress the molecule to generate degradants intentionally.

Protocol: Oxidative Stress via


 
  • Rationale: Simulates oxidative metabolism and shelf-life oxidation.

  • Reagents: 3% Hydrogen Peroxide (

    
    ).
    
  • Procedure:

    • Dissolve 1 mg of Aminopyridine derivative in 1 mL Acetonitrile/Water (50:50).

    • Add 1 mL of 3%

      
      .
      
    • Incubate at Room Temperature (RT) for 4 hours.

    • Stop Solution: Quench with 10% Sodium Metabisulfite (essential to prevent on-column oxidation during HPLC).

    • Target: Aim for 10–20% degradation. If <5% degrades, increase temperature to 60°C.

Protocol: Photostability Aminopyridines, particularly halogenated derivatives, can be photolabile (dehalogenation).

  • Condition: Expose solid sample and solution (in quartz cuvette) to 1.2 million lux hours (ICH Q1B standard).

  • Control: Wrap one vial in aluminum foil (Dark Control) to distinguish thermal vs. photo degradation.

Part 3: Analytical Methodologies

Chromatographing aminopyridines is notoriously difficult due to peak tailing . The basic pyridine nitrogen interacts strongly with residual silanols on silica-based HPLC columns.

The "Tailing" Solution

Do not use standard unbuffered water/methanol gradients. You must suppress silanol ionization or ion-pair the amine.

Recommended HPLC Conditions (LC-MS Compatible):

  • Column: C18 with embedded polar group (e.g., Waters XBridge or Phenomenex Luna Omega PS C18) to shield silanols.

  • Mobile Phase A: 10 mM Ammonium Formate (pH 3.5) OR 0.1% Formic Acid.[5] Acidic pH ensures the AP is fully protonated and silanols are neutral.

  • Mobile Phase B: Acetonitrile (with 0.1% Formic Acid).

  • Alternative (Non-MS): Phosphate buffer (pH 7.0) with Sodium Octanesulfonate (Ion-Pairing agent). This forms a neutral complex with the AP, sharpening the peak.

Visualization: Analytical Workflow

Analytical_Workflow Sample Aminopyridine Sample (Crude or Stressed) Condition_Check Check Mobile Phase pH Sample->Condition_Check Path_Acid Acidic (pH < 3) Condition_Check->Path_Acid Path_Basic Basic (pH > 10) Condition_Check->Path_Basic Col_Acid Use C18 Column (Silanols Neutralized) Path_Acid->Col_Acid Col_Basic Use Hybrid Silica (XBridge) (Amine Neutral) Path_Basic->Col_Basic Detection Detection Col_Acid->Detection Col_Basic->Detection Result_Tail Peak Tailing > 1.5? Detection->Result_Tail Fix Add Ion-Pair Reagent (Non-MS) or TFA Result_Tail->Fix Yes Final_Method Validated Method (Symm Factor < 1.2) Result_Tail->Final_Method No Fix->Final_Method

Figure 2: Analytical method development workflow to resolve aminopyridine peak tailing issues.

Part 4: Detailed Experimental Protocol

Protocol: Potentiometric pKa Determination

Self-validating step: Use a standard (Pyridine, pKa 5.23) to calibrate the system before testing novel compounds.

  • Preparation: Prepare a

    
     M solution of the novel aminopyridine in 20 mL of degassed water.
    
    • Note: If solubility is low, use a co-solvent method (Water/Methanol ratios: 20%, 30%, 40%) and extrapolate to 0% organic.

  • Titrant: 0.1 M HCl (standardized).

  • Apparatus: Automatic potentiometric titrator (e.g., Sirius T3 or Mettler Toledo) equipped with a glass pH electrode.

  • Execution:

    • Adjust starting pH to ~11.0 using 0.1 M KOH (to ensure the amine is fully deprotonated).

    • Titrate with 0.1 M HCl in small increments (0.05 mL).

    • Record pH vs. Volume of titrant.

  • Calculation: The pKa is the pH at the half-equivalence point.

    • Validation: The curve must show a sharp inflection point. A shallow curve indicates precipitation or aggregation.

References

  • Smith, J. et al. (2025). Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine. National Institutes of Health.[6] Link

  • Khalid, T. et al. (2025).[2] Cracking the code: the clinical and molecular impact of aminopyridines; a review. RSC Advances. Link

  • Manallack, D. T. (2022). Why pKas Matter in Medicinal Chemistry. Drug Hunter. Link

  • ICH Guidelines. (1999). Q1A(R2): Stability Testing of New Drug Substances and Products. ICH. Link

  • Sielc Technologies. (2024). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. Sielc. Link

Sources

Foundational

Technical Guide: Initial In-Vitro Screening of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

Executive Summary This technical guide outlines the standardized workflow for the initial in-vitro screening of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as ABP-1 ). ABP-1 is a "privileged fragmen...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide outlines the standardized workflow for the initial in-vitro screening of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as ABP-1 ).

ABP-1 is a "privileged fragment" characterized by a rigid pyridine core, a halogen handle (5-Br) for downstream diversification, and a quaternary stereocenter bearing an amino-alcohol motif. This structural architecture mimics the transition states of peptide bond hydrolysis, making it a high-value scaffold for BACE1 inhibitors , kinase inhibitors , and GPCR ligands .

However, the coexistence of a basic pyridine nitrogen, a primary amine, and a polar hydroxyl group presents unique ADME challenges. This guide prioritizes assays that validate the scaffold's "druggability" before it is committed to complex synthesis campaigns.

Module 1: Physicochemical Profiling (The Foundation)

Before biological interrogation, ABP-1 must undergo rigorous physicochemical characterization to rule out artifacts in downstream assays. The presence of two basic centers (pyridine N and aliphatic amine) requires precise pKa determination.

Ionization Constant (pKa) Determination

Rationale: The ionization state at physiological pH (7.4) dictates permeability and solubility. The pyridine nitrogen typically has a pKa ~5.2, while the aliphatic amine is ~9.5. However, the electron-withdrawing bromine and the proximal hydroxyl group will shift these values.

Protocol: Potentiometric Titration (Self-Validating)

  • Preparation: Dissolve 1 mg of ABP-1 in 20 mL of ionic strength-adjusted water (0.15 M KCl).

  • Titration: Titrate with 0.1 M HCl down to pH 2.0, then back-titrate with 0.1 M KOH to pH 12.0 under inert N₂ atmosphere (to exclude CO₂).

  • Validation: Use Bjerrum plots to identify the exact equivalence points.

    • Pass Criteria: Hysteresis between acid/base curves < 0.02 pH units.

    • Expected Shift: The 5-Br substituent should lower the pyridine pKa (inductive effect), likely to ~3.5–4.0, reducing the risk of phospholipidosis compared to unsubstituted pyridines.

Lipophilicity (LogD vs. LogP)

Rationale: Standard LogP is insufficient due to ionization. LogD₇.₄ is the critical metric for CNS penetration (Target: 1 < LogD < 3).

Data Presentation: Target Physicochemical Profile

ParameterTarget RangeCriticalityMethod
pKa (Pyridine) < 6.0HighPotentiometric / UV-Metric
pKa (Amine) 8.0 – 9.5MediumPotentiometric
LogD (pH 7.4) 1.5 – 2.5High (CNS)Shake-flask (Octanol/Buffer)
Solubility (Kinetic) > 100 µMHighNephelometry (pH 7.4)
PSA (Polar Surface Area) < 90 ŲHighCalculated (in silico)

Module 2: Permeability & BBB Penetration[1]

Given the scaffold's prevalence in neurodegenerative research (e.g., Alzheimer's), blood-brain barrier (BBB) permeability is the primary filter. We utilize the PAMPA-BBB assay as a high-throughput surrogate for in vivo transport.

PAMPA-BBB Protocol

Mechanism: Passive diffusion through a porcine brain lipid-impregnated membrane.[1]

Step-by-Step Methodology:

  • Donor Plate Preparation:

    • Dissolve ABP-1 in DMSO (10 mM stock).[1]

    • Dilute to 50 µM in Phosphate Buffered Saline (PBS, pH 7.4).

    • Add 200 µL to the donor wells (bottom plate).

  • Membrane Coating:

    • Carefully pipette 4 µL of Porcine Brain Lipid (PBL) solution (20 mg/mL in dodecane) onto the PVDF filter of the acceptor plate.

    • Critical Step: Ensure the filter is translucent (wetted) but not dripping.

  • Acceptor Plate Assembly:

    • Add 200 µL of PBS (pH 7.4) to the acceptor wells (top plate).

    • Sandwich the plates and incubate for 4 hours at 25°C in a humidity chamber (to prevent evaporation).

  • Quantification:

    • Separate plates.[2][3] Analyze both Donor and Acceptor wells via LC-MS/MS (MRM mode for ABP-1).

  • Calculation:

    • Calculate Effective Permeability (

      
      ) using the equation:
      
      
      
      

Visualization: Permeability Workflow

PAMPA_Workflow Stock ABP-1 Stock (10mM DMSO) Dilution Dilute to 50µM (PBS pH 7.4) Stock->Dilution Incubate Sandwich Incubation 4 Hours @ 25°C Dilution->Incubate Donor Well Coat Coat Filter (Porcine Brain Lipid) Coat->Incubate Filter LCMS LC-MS/MS Quantification Incubate->LCMS Acceptor/Donor Calc Calculate Pe (10^-6 cm/s) LCMS->Calc

Figure 1: High-throughput PAMPA-BBB workflow for passive diffusion assessment.

Module 3: Metabolic Stability (Microsomal)

The 5-bromo substituent blocks para-hydroxylation on the pyridine ring, a common metabolic soft spot. However, the primary alcohol and the amine are vulnerable.

Assay Design
  • System: Pooled Human Liver Microsomes (HLM) + NADPH regenerating system.

  • Controls: Verapamil (High clearance), Warfarin (Low clearance).

Protocol
  • Incubation: Incubate 1 µM ABP-1 with 0.5 mg/mL HLM in 100 mM phosphate buffer (pH 7.4).

  • Initiation: Add NADPH (1 mM final) to start the reaction.

  • Sampling: Aliquot at t = 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately mix with ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Interpretation: Plot ln(% remaining) vs. time to determine intrinsic clearance (

    
    ).
    

Metabolic Soft Spot Analysis (Graphviz)

Metabolism cluster_Phase1 Phase I Modifications cluster_Phase2 Phase II Modifications Parent ABP-1 (Parent) NOxide Pyridine N-Oxide (CYP450 mediated) Parent->NOxide Minor Path Acid Carboxylic Acid (Alcohol Oxidation) Parent->Acid Major Path (ADH/ALDH) Gluc O-Glucuronide (UGT mediated) Parent->Gluc Direct UGT

Figure 2: Predicted metabolic pathways. The primary alcohol oxidation is the highest risk liability.

Module 4: Early Safety Pharmacology

Pyridines are notorious for coordinating with the heme iron of CYP enzymes (causing inhibition) or blocking the hERG potassium channel (causing QT prolongation).

CYP Inhibition Screen (Fluorescence)
  • Objective: Determine if ABP-1 inhibits CYP3A4 or CYP2D6.

  • Method: Cocktail assay using fluorogenic substrates (e.g., DBOMF for 3A4).

  • Threshold: IC₅₀ < 10 µM triggers a "Red Flag."

  • Note on Pyridines: The 5-Br substitution reduces the basicity of the pyridine nitrogen, theoretically reducing the affinity for the CYP heme iron compared to unsubstituted pyridine.

hERG Liability Prediction
  • Method: Competitive binding assay (Redfern method) using [³H]-Dofetilide.

  • Protocol:

    • Membrane prep from hERG-transfected HEK293 cells.

    • Incubate ABP-1 (concentrations 0.1 – 30 µM) with membranes and radioligand.

    • Filter and count radioactivity.

  • Risk: If IC₅₀ < 10 µM, electrophysiology (Patch Clamp) is required immediately.

References

  • FDA Guidance for Industry. (2020).[4] In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.[4][5] U.S. Food and Drug Administration.[4][5][6][7] [Link]

  • Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB).[1] European Journal of Medicinal Chemistry, 38(3), 223-232. [Link]

  • Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]

  • Riley, R. J., et al. (2007). Time-dependent CYP inhibition. Expert Opinion on Drug Metabolism & Toxicology, 3(1), 51-66. [Link]

Sources

Exploratory

Technical Guide: Structure-Activity Relationship (SAR) of Pyridine Derivatives in Oncology

Executive Summary: The Pyridine Scaffold as a Bioisosteric Anchor In modern oncology drug discovery, the pyridine ring is not merely a structural spacer; it is a privileged scaffold . Its ubiquity in FDA-approved kinase...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Pyridine Scaffold as a Bioisosteric Anchor

In modern oncology drug discovery, the pyridine ring is not merely a structural spacer; it is a privileged scaffold . Its ubiquity in FDA-approved kinase inhibitors (e.g., Sorafenib, Crizotinib, Regorafenib) stems from its unique physicochemical profile:[1]

  • H-Bonding Capability: The nitrogen atom (

    
     hybridized) acts as a critical hydrogen bond acceptor (HBA), typically interacting with the backbone NH of the kinase hinge region.
    
  • Solubility Modulation: With a pKa of ~5.2, pyridine improves aqueous solubility compared to benzene (

    
     reduction), essential for oral bioavailability.[1]
    
  • Metabolic Stability: While susceptible to N-oxidation, the ring is generally more resistant to oxidative metabolism than electron-rich phenyl rings, unless activated for nucleophilic attack.[1]

This guide dissects the SAR of pyridine derivatives, moving beyond basic substitution patterns to the causal mechanisms of ligand-protein binding and providing self-validating protocols for synthesis and evaluation.

Mechanistic Grounding: The Kinase Hinge Interaction[2][3][4][5]

The primary utility of pyridine in cancer therapeutics is its ability to mimic the adenine ring of ATP.

The "Acceptor-Donor" Motif

In the ATP-binding pocket of protein kinases, the "hinge region" connects the N-terminal and C-terminal lobes.

  • The Anchor: The pyridine nitrogen (N1) accepts a hydrogen bond from the backbone amide nitrogen of the hinge residue (often the gatekeeper+1 or gatekeeper+3 residue).[2]

  • The Vector: Substituents at the C3 or C4 positions direct the molecule either deep into the hydrophobic back pocket (selectivity) or out toward the solvent front (solubility).

Electronic Tuning
  • Electron Withdrawing Groups (EWGs): Placing EWGs (e.g., -F, -Cl, -CF3) on the pyridine ring decreases the basicity of the nitrogen. This weakens the H-bond acceptance capability but increases lipophilicity and membrane permeability.

  • Electron Donating Groups (EDGs): Groups like -NH2 or -OMe (especially at C2) increase basicity. A 2-amino-pyridine motif creates a "Donor-Acceptor" pair, perfectly mimicking the N1/N6 interaction of adenine.

Visualization: Kinase Hinge Binding Logic

The following diagram illustrates the critical interaction points between a generic pyridine-based inhibitor and the kinase hinge region.

HingeBinding Pyridine Pyridine Scaffold N_Atom Pyridine Nitrogen (N1) (H-Bond Acceptor) Pyridine->N_Atom C2_Sub C2 Substituent (-NH2) (H-Bond Donor) Pyridine->C2_Sub C3_Sub C3 Substituent (Linker/Spacer) Pyridine->C3_Sub Hinge_NH Kinase Backbone NH (H-Bond Donor) N_Atom->Hinge_NH Critical H-Bond (2.8-3.0 Å) Hinge_CO Kinase Backbone C=O (H-Bond Acceptor) C2_Sub->Hinge_CO Secondary H-Bond Hydrophobic_Pocket Hydrophobic Back Pocket (Selectivity) C3_Sub->Hydrophobic_Pocket Steric Fit

Caption: Schematic of the "Donor-Acceptor" binding motif common in Pyridine-based Kinase Inhibitors.

SAR Deep Dive: Positional Analysis

Position 2 (Ortho to N)
  • Function: Primary H-bond donor site.

  • Common Groups: Amino (-NH2), Amide (-NHCO-).[1]

  • SAR Insight: Introduction of an amino group at C2 creates a 2-aminopyridine moiety. This is a classic bioisostere for the pyrimidine ring in ATP. However, free amines can be metabolically liable (acetylation).[1] Capping this amine (e.g., as in Palbociclib ) stabilizes the molecule.

Position 3 (Meta to N)
  • Function: Linker attachment / Geometry control.

  • Common Groups: Amides (Sorafenib), Ureas, Ethers.[1]

  • SAR Insight: This position is critical for orienting the "tail" of the molecule. In Crizotinib , the 3-position substitution helps lock the active conformation via intramolecular hydrogen bonding or steric pressure, preventing the molecule from collapsing into an inactive shape.

Position 4 (Para to N)
  • Function: Solvent interaction / Solubility.

  • Common Groups: Piperazines, Morpholines, N-methyl piperidines.[1]

  • SAR Insight: This vector usually points out of the ATP pocket towards the solvent. Attaching solubilizing groups here has minimal penalty on binding affinity but drastically improves PK properties.

Data Summary: FDA-Approved Pyridine Derivatives[1]
Drug NameTargetPyridine RoleKey SAR Feature
Sorafenib VEGFR/RAFCentral ScaffoldPyridine-2-carboxamide directs H-bonding to the hinge and activation loop.
Vismodegib HedgehogH-Bond Acceptor2-chloro-pyridine ring improves metabolic stability over a phenyl ring.
Crizotinib ALK/ROS1Hinge Binder2-aminopyridine motif mimics adenine binding.
Imatinib BCR-ABLSide ChainPyridine attached to pyrimidine adds solubility and H-bonding capacity.

Experimental Protocols

Chemistry: Suzuki-Miyaura Coupling of 2-Aminopyridines

Challenge: 2-aminopyridines can poison Palladium catalysts due to the free amine coordinating with the metal center. Solution: Use of specific bases and ligands, or protection of the amine.

Protocol: Synthesis of 5-Aryl-2-Aminopyridines

  • Reagents:

    • Substrate: 2-amino-5-bromopyridine (1.0 eq).[1]

    • Partner: Aryl boronic acid (1.2 eq).

    • Catalyst:

      
       (5 mol%) - Chosen for resistance to amine poisoning.[1]
      
    • Base:

      
       (3.0 eq) or 
      
      
      
      (for sterically hindered substrates).
    • Solvent: 1,4-Dioxane/Water (4:1 ratio).[1][3]

  • Procedure:

    • Degassing (Critical): Charge the reaction vessel with solvents and sparge with Argon for 15 minutes. Reason: Oxygen promotes homocoupling of boronic acids and deactivates the catalyst.

    • Addition: Add halide, boronic acid, base, and catalyst under positive Argon pressure.[1]

    • Heating: Seal and heat to 90°C for 4-12 hours. Monitor by TLC/LCMS.

    • Workup: Dilute with EtOAc, wash with water/brine. Dry over

      
      .
      
    • Purification: Flash column chromatography (typically DCM/MeOH gradients).

Biology: Validated MTT Cytotoxicity Assay

Objective: Determine


 of synthesized pyridine derivatives against cancer cell lines (e.g., MCF-7, A549).

Protocol:

  • Seeding: Plate cells at

    
     cells/well in 96-well plates. Incubate for 24h to allow attachment.
    
  • Treatment:

    • Dissolve compounds in DMSO (Stock 10mM).

    • Prepare serial dilutions in culture media. Note: Final DMSO concentration must be <0.5% to avoid solvent toxicity.

    • Add 100µL of treatment media to wells. Include "Media Only" (Blank) and "Cells + DMSO" (Control).

  • Incubation: Incubate for 48h or 72h at 37°C, 5%

    
    .
    
  • MTT Addition:

    • Add 10µL of MTT reagent (5 mg/mL in PBS) to each well.

    • Incubate for 3-4 hours. Observation: Look for intracellular purple formazan crystals.

  • Solubilization:

    • Remove media carefully (or add SDS-HCl solubilizer if using non-adherent cells).

    • Add 100µL DMSO to dissolve crystals.

  • Readout: Measure absorbance at 570 nm (reference 630 nm).

  • Calculation:

    
    
    Fit data to a sigmoidal dose-response curve to calculate 
    
    
    
    .[1]

Optimization Logic & Workflow

How does a medicinal chemist move from a "Hit" to a "Lead" using the pyridine scaffold?

SAR_Logic Start Hit Identification (Pyridine Core) Check1 Is Potency < 1µM? Start->Check1 Optimize_Hinge Optimize C2/N1 Interaction (Add -NH2, Change Electronics) Check1->Optimize_Hinge No Check2 Is Solubility > 50µM? Check1->Check2 Yes Optimize_Hinge->Check1 Optimize_Solvent Modify C4 Position (Add Morpholine/Piperazine) Check2->Optimize_Solvent No Check3 Is Metabolic Stability High? Check2->Check3 Yes Optimize_Solvent->Check2 Block_Sites Block Metabolic Hotspots (Add F or Cl at sensitive sites) Check3->Block_Sites No Lead Lead Candidate Check3->Lead Yes Block_Sites->Check3

Caption: Decision tree for optimizing pyridine-based hits into drug-like leads.

References

  • Structure–Antiproliferative Activity Relationship of Pyridine Derivatives (2022). NIH / PMC. A comprehensive review of recent synthetic efforts and IC50 values.

  • Fragment Binding to Kinase Hinge: Bioisosterism Concepts (2020).[4] Journal of Medicinal Chemistry. Detailed crystallographic analysis of pyridine nitrogen interactions with kinase backbones.

  • Development of Pyridine-based Inhibitors for VRK1 and VRK2 (2019). ACS Chemical Biology. Case study on optimizing 2-aminopyridine scaffolds.

  • MTT Assay Protocol for Cell Viability (2022).[5] BroadPharm / Abcam. Standardized protocols for cytotoxic evaluation.

  • Palladium-Catalyzed Cross-Coupling of Pyridylboronic Acids (2004). Journal of Organic Chemistry. Foundational work on Suzuki coupling with amino-pyridines.[3]

Sources

Foundational

Technical Guide: Therapeutic Targeting of Novel Bromopyridine Architectures

Executive Summary: The Halogenated Heterocycle Advantage In the landscape of modern medicinal chemistry, bromopyridines represent more than mere intermediates; they are privileged scaffolds that offer a dual advantage. F...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogenated Heterocycle Advantage

In the landscape of modern medicinal chemistry, bromopyridines represent more than mere intermediates; they are privileged scaffolds that offer a dual advantage. First, the bromine atom serves as a high-fidelity handle for late-stage diversification via palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid Structure-Activity Relationship (SAR) expansion. Second, the pyridine ring itself acts as a critical pharmacophore, capable of hydrogen bonding within the hinge regions of kinases or interacting with the anionic sites of neuro-enzymes.

This guide delineates the therapeutic potential of novel bromopyridine derivatives, focusing on three high-value biological targets: Tyrosine Kinases (Oncology) , Acetylcholinesterase (Neurodegeneration) , and Bacterial Membranes (Antimicrobial) .

Part 1: The Bromopyridine Scaffold in Medicinal Chemistry

The utility of the bromopyridine scaffold rests on its electronic tunability. The position of the bromine (2-, 3-, or 4-position) dictates both the synthetic reactivity and the final biological vector.

Electronic & Structural Properties
  • H-Bonding Acceptor: The pyridine nitrogen (

    
     hybridized) is a classic acceptor. In kinase inhibitors, this often binds to the backbone NH of the hinge region.
    
  • Lipophilicity Modulation: The bromine atom increases

    
    , enhancing membrane permeability, while the pyridine ring maintains water solubility compared to benzene analogs.
    
  • Metabolic Stability: Pyridine rings are generally more resistant to oxidative metabolism (CYP450) than phenyl rings, though

    
    -oxidation is a potential liability that must be managed.
    

Part 2: Primary Therapeutic Targets & Mechanisms

Target Class A: Kinase Inhibitors (Oncology)[1]
  • Specific Targets: VEGFR-2 (Vascular Endothelial Growth Factor Receptor), EGFR (Epidermal Growth Factor Receptor), and RET kinase.[1]

  • Mechanism of Action: Type I or Type II ATP-competitive inhibition.

  • The Bromopyridine Role:

    • Hinge Binding: The pyridine nitrogen mimics the N-1 or N-3 of the adenine ring of ATP.

    • Selectivity Gate: A substituent at the 3-position (replacing Br) often directs the molecule into the hydrophobic back pocket (Gatekeeper residue), conferring selectivity.

Quantitative Efficacy Data (Representative Potency):

Compound ClassTarget KinaseIC50 (nM)Cell Line (GI50)Mechanism Note
2-amino-3-cyanopyridinesVEGFR-212 - 45HepG2 (4.2 µM)Hinge binder + Hydrophobic pocket entry
PyrazolopyridinesRET Kinase< 5LC-2/ad (Lung)Gatekeeper V804M mutant active
ThienopyridinesEGFR20 - 100MCF-7 (1.8 µM)Dual inhibition of EGFR/HER2
Target Class B: Neurodegenerative Targets (AChE/BChE)
  • Specific Targets: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE).[2][3]

  • Therapeutic Goal: Dual inhibition to elevate acetylcholine levels and prevent Aβ-aggregation in Alzheimer's pathology.

  • The Bromopyridine Role:

    • Cationic Interaction: Quaternized pyridinium salts (derived from bromopyridines) interact with the Catalytic Anionic Site (CAS) via cation-

      
       interactions (Trp84).
      
    • PAS Binding: A hydrophobic moiety linked via the bromine handle binds to the Peripheral Anionic Site (PAS) , blocking Aβ-fibrillogenesis.

Target Class C: Antimicrobial Targets (Membrane Disruption)
  • Specific Targets: Bacterial cell membranes (Gram-positive S. aureus, MRSA).

  • Mechanism: Amphiphilic perturbation. Long alkyl chains attached to the pyridine nitrogen create a surfactant-like effect that disrupts the lipid bilayer.

  • The Bromopyridine Role: The bromine allows for the attachment of specific aryl groups that increase affinity for bacterial efflux pumps, potentially reversing resistance.

Part 3: Strategic Development Pathway (Visualization)

The following diagram illustrates the decision logic for diversifying a core 2-bromo-5-hydroxypyridine scaffold into three distinct therapeutic classes.

Bromopyridine_SAR_Logic Core 2-Bromo-5-hydroxypyridine (Core Scaffold) Path_A Path A: N-Alkylation (Quaternization) Core->Path_A Alkyl Halides Path_B Path B: Suzuki Coupling (at C-2 Br) Core->Path_B Ar-B(OH)2 / Pd(0) Path_C Path C: O-Alkylation (at C-5 OH) Core->Path_C Linker Attachment Target_Micro Target: Bacterial Membrane (Amphiphilic Cation) Path_A->Target_Micro Long Chain (>C10) Target_Neuro Target: AChE/BChE (Dual Binding Site) Path_B->Target_Neuro PAS Binding Moiety Target_Onco Target: VEGFR/EGFR (Hinge Binder) Path_B->Target_Onco Heteroaryl Insertion Path_C->Target_Neuro Spacer + Hydrophobic Group

Figure 1: Divergent synthesis strategy transforming a single bromopyridine core into antimicrobial, neuro-active, or oncological candidates.

Part 4: Detailed Experimental Validation Protocols

To ensure reproducibility and data integrity, the following protocols utilize internal controls and specific validation steps.

Protocol 1: Pd-Catalyzed Suzuki-Miyaura Cross-Coupling (Synthesis)

Objective: To functionalize the C-2 position of the bromopyridine with an aryl pharmacophore.

  • Reagent Prep: In a glovebox, charge a reaction vial with 2-bromo-5-hydroxypyridine (1.0 equiv), Aryl-boronic acid (1.2 equiv), and

    
      (2.0 equiv).
    
  • Catalyst Addition: Add

    
      (5 mol%). The bidentate ligand prevents Pd-poisoning by the pyridine nitrogen.
    
  • Solvent System: Add degassed 1,4-Dioxane/Water (4:1) . Note: Water is critical for the transmetallation step.

  • Reaction: Seal and heat to 90°C for 12 hours.

  • Workup: Filter through Celite, extract with EtOAc.

  • Validation: Monitor by LC-MS. Expect >95% conversion. If conversion <50%, switch to

    
     / XPhos  system to overcome steric hindrance.
    
Protocol 2: In Vitro Kinase Inhibition Assay (FRET-Based)

Objective: Determine IC50 values against VEGFR-2 using a Z'-LYTE™ assay format.

  • Plate Setup: Use 384-well low-volume black plates.

  • Enzyme Mix: Dispense 2.5 µL of VEGFR-2 kinase (0.5 ng/well) in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM

    
    , 1 mM EGTA, 0.01% Brij-35).
    
  • Compound Addition: Add 50 nL of the bromopyridine derivative (dissolved in 100% DMSO) using an acoustic dispenser. Include Staurosporine as a positive control.

  • Reaction Initiation: Add 2.5 µL of ATP (at

    
     concentration, typically 10-50 µM) and FRET-peptide substrate .
    
  • Incubation: Incubate at Room Temperature for 1 hour.

  • Development: Add 5 µL of Development Reagent (Site-specific protease). This cleaves non-phosphorylated peptides, disrupting FRET.

  • Readout: Measure Fluorescence Emission Ratio (Coumarin/Fluorescein) at 445 nm and 520 nm.

  • Data Analysis: Plot % Inhibition vs. Log[Compound].

    • Self-Validation: The Z'-factor must be > 0.5 for the assay to be considered valid.

Protocol 3: Molecular Docking Workflow (In Silico Validation)

Objective: Predict binding mode and affinity before synthesis.

Docking_Workflow PDB 1. Retrieve Crystal Structure (e.g., VEGFR-2 PDB: 4ASD) Prep 2. Protein Prep (Remove Water, Add H, Fix Charges) PDB->Prep Grid 4. Grid Generation (Center on ATP Pocket) Prep->Grid Ligand 3. Ligand Prep (Bromopyridine 3D Generation) Dock 5. Glide/AutoDock Vina (SP and XP Modes) Ligand->Dock Grid->Dock Analyze 6. Interaction Analysis (H-bonds, Pi-Cation) Dock->Analyze

Figure 2: Standardized computational workflow for validating bromopyridine binding modes.

References

  • Antimicrobial activity of a series of 1-alkyl-2-(4-pyridyl)pyridinium bromides against Gram-Positive and Gram-Negative bacteria . PubMed. [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy . RSC Publishing. [Link]

  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action . MDPI Molecules. [Link]

  • Potential acetylcholinesterase inhibitors to treat Alzheimer's disease . European Review for Medical and Pharmacological Sciences. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

[1] Introduction & Scientific Rationale The target molecule, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , represents a critical "privileged scaffold" in medicinal chemistry.[1] It features a quaternary

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Introduction & Scientific Rationale

The target molecule, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , represents a critical "privileged scaffold" in medicinal chemistry.[1] It features a quaternary ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


-amino alcohol center attached to a halogenated pyridine ring. This structural motif is frequently encountered in the design of aspartyl protease inhibitors (e.g., BACE1 inhibitors for Alzheimer's disease) and various GPCR modulators.

The 5-bromo substitution on the pyridine ring is strategically valuable; it serves as a versatile handle for downstream palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid diversification of the core scaffold.[1]

Synthetic Strategy

The synthesis is designed around the Bucherer-Bergs reaction , which efficiently constructs the quaternary center from a ketone precursor.[1] This is followed by hydrolysis and a chemoselective reduction.[1] This route is preferred over Strecker synthesis for this substrate due to the thermodynamic stability and ease of handling of the hydantoin intermediate.

Retrosynthetic Analysis

The logical disconnection reveals the ketone 1-(5-bromopyridin-2-yl)ethan-1-one as the starting material.[1] The pathway involves three distinct chemical transformations.[1][2][][4][5][6][7][8][9]

Retrosynthesis Target 2-Amino-2-(5-bromopyridin-2-yl) propan-1-ol AminoAcid 2-Amino-2-(5-bromopyridin-2-yl) propanoic acid Target->AminoAcid Reduction (NaBH4/I2) Hydantoin 5-(5-bromopyridin-2-yl)- 5-methylimidazolidine-2,4-dione AminoAcid->Hydantoin Hydrolysis (NaOH/Heat) Ketone 1-(5-bromopyridin-2-yl) ethan-1-one Hydantoin->Ketone Bucherer-Bergs (KCN, (NH4)2CO3)

Figure 1: Retrosynthetic pathway illustrating the disconnection from the target amino alcohol back to the commercially available acetylpyridine derivative.[1]

Experimental Protocol

Phase 1: Hydantoin Formation (Bucherer-Bergs Reaction)

This step establishes the quaternary carbon center with high atom economy.[1]

  • Precursor: 1-(5-bromopyridin-2-yl)ethan-1-one (CAS: 214701-49-2).[1][10]

  • Reagents: Potassium Cyanide (KCN), Ammonium Carbonate

    
    .
    
  • Solvent: Ethanol/Water (1:1 v/v).[1]

Procedure:

  • Setup: In a pressure tube or sealed heavy-walled flask, dissolve 1-(5-bromopyridin-2-yl)ethan-1-one (10.0 g, 50 mmol) in Ethanol (50 mL).

  • Addition: Add a solution of

    
      (19.2 g, 200 mmol, 4.0 equiv) and KCN  (4.9 g, 75 mmol, 1.5 equiv) in Water (50 mL).
    
    • Safety Note: KCN is highly toxic.[1] This step must be performed in a well-ventilated fume hood.[1] Ensure a cyanide destruction kit (bleach) is available.[1]

  • Reaction: Seal the vessel and heat to 60°C for 48 hours. The sealed environment prevents the loss of ammonia and HCN, driving the equilibrium toward the hydantoin.

  • Workup:

    • Cool the mixture to room temperature.

    • Concentrate the solution under reduced pressure to remove ethanol (approx. half volume).

    • The hydantoin product typically precipitates upon cooling/concentration.[1] If not, adjust pH to ~7 with dilute HCl.

    • Filter the white/off-white solid, wash with cold water (2 x 20 mL), and dry under vacuum.[1]

    • Yield Expectation: 75-85%.

Phase 2: Hydrolysis to Amino Acid

The hydantoin ring is robust and requires vigorous basic hydrolysis to open.

  • Reagents: Sodium Hydroxide (NaOH).[1]

  • Solvent: Water (or Water/Dioxane if solubility is an issue).[1]

Procedure:

  • Setup: Suspend the hydantoin from Phase 1 (10.0 g, 37 mmol) in 3M aqueous NaOH (60 mL, ~5 equiv).

  • Reaction: Heat the mixture to reflux (100°C) for 24–48 hours. Monitor by LC-MS for the disappearance of the hydantoin mass.[1]

  • Workup:

    • Cool to room temperature.[1][11][12]

    • Neutralize the solution carefully with concentrated HCl to the isoelectric point (approx. pH 6.0–6.5).[1]

    • The amino acid, 2-amino-2-(5-bromopyridin-2-yl)propanoic acid , will precipitate.[1]

    • Filter the solid.[1] If precipitation is incomplete, use a cation-exchange resin (Dowex 50W) to isolate the zwitterion.[1]

    • Yield Expectation: 80-90%.

Phase 3: Chemoselective Reduction to Amino Alcohol

Critical Step: Standard reduction with


 carries a risk of debrominating the pyridine ring. The 

system is selected here as it generates borane (

) in situ, which reduces carboxylic acids to alcohols efficiently while preserving aryl halides.
  • Reagents: Sodium Borohydride (

    
    ), Iodine (
    
    
    
    ).[4][5][7][8][11][13][14]
  • Solvent: Anhydrous Tetrahydrofuran (THF).[1][11]

Procedure:

  • Activation: In a dry 3-neck flask under Nitrogen, suspend the amino acid (5.0 g, 20.4 mmol) in anhydrous THF (50 mL). Add

    
      (1.85 g, 49 mmol, 2.4 equiv).
    
  • In Situ Borane Generation: Cool the flask to 0°C. Dissolve

    
      (5.18 g, 20.4 mmol, 1.0 equiv) in THF (15 mL) and add it dropwise over 30 minutes.
    
    • Observation: Hydrogen gas evolution will occur.[1][15] The solution color will fade from brown to colorless/white as iodine is consumed.[1]

  • Reaction: Once gas evolution subsides, heat the mixture to reflux for 18 hours.

  • Quench & Workup:

    • Cool to room temperature.[1][11][12] Carefully add Methanol (10 mL) dropwise to quench excess borane (vigorous bubbling).

    • Evaporate the solvent to dryness.[1]

    • Boron Complex Breakage: The amino alcohol often forms a stable complex with boron.[1] To break this, treat the residue with 20% KOH (30 mL) and heat at 60°C for 2 hours (or reflux).

    • Extract the free amino alcohol with Dichloromethane (DCM) (3 x 50 mL).[1]

    • Dry organics over

      
      , filter, and concentrate.
      
  • Purification: Recrystallization from EtOAc/Hexane or column chromatography (DCM/MeOH/NH3) if necessary.

    • Target: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol.[1]

Key Data Summary

ParameterValue / Condition
CAS (Ketone) 214701-49-2
Overall Yield ~40–55% (3 steps)
Key Intermediate 5-(5-bromopyridin-2-yl)-5-methylhydantoin
Critical Safety Cyanide (Step 1), Hydrogen Gas (Step 3)
Selectivity Retains Ar-Br bond (using

)

Troubleshooting & Expertise

Hydantoin Solubility[1]
  • Issue: The hydantoin intermediate can be very insoluble, making analysis difficult.

  • Solution: Dissolve in DMSO-d6 for NMR. For reaction monitoring, use LC-MS (negative mode often detects the deprotonated hydantoin).[1]

Boron-Amine Complexes[1][8]
  • Issue: Low yield in Step 3 often stems from the product remaining trapped as a borane complex.[1]

  • Solution: The alkaline hydrolysis step (KOH/Heat) is non-negotiable.[1] Alternatively, refluxing the quenched residue in methanolic HCl for 1 hour effectively cleaves the B-N bond, followed by basification and extraction.

Pyridine Ring Stability
  • Insight: The 5-bromo position is relatively stable, but the 2-position (adjacent to nitrogen) is activated.[1] Avoid using organolithium reagents or extremely strong reducing agents (like ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     at high temps) which might cause hydrodebromination or ring opening.
    

References

  • Bucherer-Bergs Reaction Mechanism & Scope

    • Ware, E. "The Chemistry of the Hydantoins." Chemical Reviews, 1950, 46(3), 403–470. Link[1]

  • Reduction of Amino Acids (NaBH4/I2 System)

    • McKennon, M. J., et al.[6] "A Convenient Reduction of Amino Acids and Their Derivatives."[2][4][5][6][9][12] The Journal of Organic Chemistry, 1993, 58(13), 3568–3571.[6] Link[1]

    • Note: This reference validates the chemoselectivity of the system for preserving halides while reducing acids.
  • Synthesis of 5-Bromo-2-acetylpyridine (Precursor)

    • Hodgetts, K. J., et al. "Lithium-Halogen Exchange of 2,5-Dibromopyridine: Synthesis of 5-Bromo-2-acetylpyridine."[1] Organic Letters, 2002.[1] (General methodology for functionalizing dibromopyridines).

  • Hydantoin Hydrolysis Conditions

    • Sato, Y., et al. "Synthesis of 5,5-Disubstituted Hydantoins."[1] Journal of Heterocyclic Chemistry, 2009.

Sources

Application

Application Note: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol in Medicinal Chemistry

This guide outlines the application of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , a specialized chiral building block used in the synthesis of complex heterocyclic scaffolds for drug discovery. Executive Summary 2-Amin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the application of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , a specialized chiral building block used in the synthesis of complex heterocyclic scaffolds for drug discovery.

Executive Summary

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol is a high-value "privileged scaffold" characterized by a quaternary carbon center linking a 5-bromopyridine moiety with a chiral amino-alcohol motif. This unique architecture serves as a critical intermediate in the synthesis of BACE1 inhibitors (for Alzheimer's disease) and Type I/II Kinase inhibitors (for oncology).

Its dual-functionality allows for orthogonal elaboration:

  • The 5-Bromo Handle: Enables palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) to extend the pharmacophore into hydrophobic binding pockets.

  • The Amino-Alcohol "Head Group": Facilitates cyclization into bioisosteres such as oxazolines, morpholines, and cyclic sulfones , or serves as a polar anchor for hydrogen bonding within the active site.

Chemical Profile & Structural Logic[1]

PropertySpecification
IUPAC Name 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol
Functional Class Chiral

-disubstituted amino alcohol
Key Structural Motif Quaternary Carbon (Gem-dimethyl analog)
Primary Utility Precursor to chiral heterocycles; conformational locking element
Molecular Weight ~231.09 g/mol
Solubility High in MeOH, DMSO; Moderate in DCM
Mechanistic Value

The quaternary center at the C2 position restricts the conformational freedom of the amino-alcohol side chain. In drug design, this "Thorpe-Ingold effect" pre-organizes the molecule into a bioactive conformation, significantly reducing the entropic penalty of binding to protein targets like Beta-secretase 1 (BACE1) .

Core Applications & Reaction Pathways[1][2][3]

A. Synthesis of BACE1 Inhibitor Scaffolds (Cyclic Amidines)

This scaffold is a direct precursor to cyclic amidines and dihydro-2H-1,3-oxazines , motifs found in clinical candidates like Verubecestat analogs.

  • Mechanism: The amino and hydroxyl groups react with cyanogen bromide or isothiocyanates to form a cyclic core, locking the pyridine ring in a specific vector relative to the enzyme's aspartic acid dyad.

B. Kinase Inhibitor "Hinge Binders"

The pyridine nitrogen often serves as a hydrogen bond acceptor for the kinase hinge region.

  • Elaboration: The amino-alcohol can be cyclized to a chiral oxazoline , which modulates potency and selectivity by interacting with the gatekeeper residue.

  • Extension: The 5-bromo group allows for the attachment of a "tail" group to occupy the solvent-exposed region or the back pocket of the kinase ATP site.

C. Visualizing the Reaction Tree

The following diagram illustrates the divergent synthesis pathways accessible from this single building block.

ReactionTree Scaffold 2-Amino-2-(5-bromopyridin-2-yl) propan-1-ol Oxazoline Chiral Oxazoline (Kinase Selectivity) Scaffold->Oxazoline R-CN / ZnCl2 Morpholine Morpholine/Oxazine (BACE1 Core) Scaffold->Morpholine Chloroacetyl Cl Biaryl Biaryl Scaffold (Extended Pharmacophore) Scaffold->Biaryl Suzuki Coupling CDI Triphosgene / CDI (Cyclization) Suzuki Ar-B(OH)2 / Pd(0) (Suzuki Coupling) Glyoxal Glyoxal / Red. Am. (Ring Expansion)

Figure 1: Divergent synthetic utility of the scaffold. Green path: Kinase inhibitors. Red path: BACE1 inhibitors. Yellow path: Library expansion.

Experimental Protocols

Protocol A: Cyclization to Chiral Oxazoline (Kinase Scaffold)

Objective: Convert the amino-alcohol into a 2-substituted oxazoline ring to restrict conformation.

Reagents:

  • Substrate: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (1.0 eq)

  • Reagent: Triethyl orthoacetate (1.5 eq) or Benzonitrile/ZnCl2

  • Solvent: 1,2-Dichloroethane (DCE)

  • Catalyst: p-Toluenesulfonic acid (pTSA) (5 mol%)

Step-by-Step:

  • Dissolution: Dissolve 1.0 mmol of the amino-alcohol in 5 mL of anhydrous DCE in a sealed tube.

  • Addition: Add 1.5 mmol of triethyl orthoacetate and 5 mol% pTSA.

  • Reflux: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (formation of a less polar spot).

  • Workup: Cool to RT. Quench with saturated NaHCO3. Extract with DCM (3 x 10 mL).

  • Purification: Dry organic layer over Na2SO4, concentrate, and purify via flash chromatography (Hexane/EtOAc).

  • Validation: 1H NMR should show the disappearance of the O-H and N-H signals and the appearance of the oxazoline C2-methyl singlet (approx 2.0 ppm).

Protocol B: Suzuki-Miyaura Cross-Coupling (Library Expansion)

Objective: Functionalize the 5-position of the pyridine ring with an aryl group.

Reagents:

  • Substrate: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (1.0 eq)

  • Boronic Acid: Phenylboronic acid (1.2 eq)

  • Catalyst: Pd(dppf)Cl2·DCM (5 mol%)

  • Base: K2CO3 (2.0 M aq. solution, 3.0 eq)

  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step:

  • Setup: In a microwave vial, combine the substrate (0.5 mmol), phenylboronic acid (0.6 mmol), and Pd catalyst (0.025 mmol).

  • Inert Atmosphere: Evacuate and backfill with Nitrogen (3 cycles).

  • Solvent Addition: Add degassed Dioxane (4 mL) and K2CO3 solution (0.75 mL).

  • Reaction: Heat at 90°C for 12 hours (thermal) or 110°C for 30 mins (microwave).

  • Scavenging: Filter through a Celite pad to remove Palladium black. Wash with EtOAc.

  • Isolation: Concentrate filtrate and purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid). Note: The amino-alcohol is polar; reverse phase is preferred.

Synthesis of the Building Block (Reference Route)

If the compound is not commercially available, it is synthesized via the Strecker Reaction followed by reduction.

  • Starting Material: 1-(5-bromopyridin-2-yl)ethanone (5-Bromo-2-acetylpyridine).[1]

  • Strecker Reaction: React ketone with TMSCN and NH3 (in MeOH) to form the

    
    -amino nitrile.
    
  • Hydrolysis: Acidic hydrolysis (HCl) converts the nitrile to the carboxylic acid.

  • Reduction: Reduction of the acid with LiAlH4 or BH3·THF yields 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol .

References

  • Stamford, A. W., et al. (2012). "Discovery of an Orally Available, Brain-Penetrant BACE1 Inhibitor." Journal of Medicinal Chemistry. Link

    • Context: Describes the use of quaternary amino-alcohol motifs in BACE inhibitor design.
  • Scott, J. D., et al. (2016). "Discovery of Verubecestat (MK-8931): A BACE1 Inhibitor for the Treatment of Alzheimer's Disease." Journal of Medicinal Chemistry. Link

    • Context: Highlights the structural logic of gem-dimethyl/quaternary centers in stabilizing bioactive conform
  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. Link

    • Context: Standard protocol for the 5-bromo functionaliz
  • Gauvreau, D., et al. (2018).

    
    -Amino Acids and Their Reduction to Amino Alcohols." Organic Process Research & Development. Link
    
    • Context: Methodology for synthesizing the 2-amino-2-arylpropan-1-ol core

Sources

Method

Utilizing 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol as a chemical probe

Application Note: Utilizing 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol as a Pharmacophore Scaffold in Fragment-Based Drug Discovery Executive Summary Molecule: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Primary Applicati...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Utilizing 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol as a Pharmacophore Scaffold in Fragment-Based Drug Discovery

Executive Summary

Molecule: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Primary Application: Fragment-Based Drug Discovery (FBDD) & Lead Optimization Target Class: Aspartyl Proteases (e.g., BACE1), Metalloproteases, and Kinases.[1]

This technical guide outlines the utility of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as Probe-Br ) as a high-value chemical probe precursor.[1] Unlike traditional fluorescent probes used for imaging, Probe-Br is a structural probe —a privileged scaffold used to interrogate binding pockets of enzymes via X-ray crystallography and Surface Plasmon Resonance (SPR).[1] Its unique geometry combines a transition-state mimicking 1,2-amino alcohol "warhead" with a 5-bromo synthetic handle, enabling rapid library generation via palladium-catalyzed cross-coupling.[1]

Mechanistic Basis & Chemical Logic

The "Warhead": Transition State Mimicry

The 2-amino-propan-1-ol motif is a classic bioisostere for the tetrahedral intermediate formed during peptide bond hydrolysis.[1]

  • Aspartyl Proteases (e.g., BACE1): The hydroxyl group forms hydrogen bonds with the catalytic aspartic acid dyad (Asp32/Asp228 in BACE1), while the amine becomes protonated, engaging in electrostatic interactions with the active site.

  • Metalloproteases: The 1,2-amino alcohol acts as a bidentate ligand, coordinating zinc (Zn²⁺) or other metal cofactors essential for catalysis.

The "Handle": 5-Bromo Diversification

The bromine atom at the 5-position of the pyridine ring is electronically activated for oxidative addition by Palladium (Pd) catalysts. This allows researchers to "grow" the fragment into adjacent hydrophobic pockets (e.g., the S3 pocket of BACE1) using Suzuki-Miyaura or Sonogashira couplings, transforming a low-affinity fragment (mM range) into a high-affinity lead (nM range).

Experimental Workflow: From Fragment to Lead

The following diagram illustrates the iterative cycle of using Probe-Br in a drug discovery campaign.

FBDD_Workflow Probe Probe-Br Scaffold (Fragment) Screen Biophysical Screening (SPR / X-ray) Probe->Screen 1. Soak Crystal Design Structure-Based Design (Vector Analysis) Screen->Design 2. Identify Vectors Synth Library Synthesis (Pd-Coupling) Design->Synth 3. Grow Fragment Lead High-Affinity Lead Compound Synth->Lead 4. Validate Potency Lead->Design Optimization Loop

Figure 1: The Fragment-Based Drug Discovery (FBDD) cycle utilizing the Probe-Br scaffold to generate high-affinity inhibitors.

Detailed Protocols

Protocol A: Protection Strategy (Oxazolidinone Formation)

Context: Direct coupling on the free amino alcohol can lead to catalyst poisoning or side reactions.[1] It is often best to protect the 1,2-amino alcohol as a cyclic oxazolidinone prior to Suzuki coupling.[1]

Reagents:

  • Probe-Br (1.0 eq)[2]

  • Triphosgene (0.4 eq) or Carbonyldiimidazole (CDI) (1.2 eq)[1]

  • Triethylamine (TEA) (2.5 eq)[1]

  • Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step:

  • Dissolution: Dissolve Probe-Br (1 mmol) in anhydrous DCM (10 mL) under N₂ atmosphere. Cool to 0°C.[1]

  • Base Addition: Add TEA (2.5 mmol) dropwise.

  • Cyclization: Slowly add Triphosgene (0.4 mmol) dissolved in DCM. Caution: Phosgene gas equivalent; use a scrubber.[1] Alternatively, use CDI at room temperature for a safer route.[1]

  • Reaction: Stir at 0°C for 30 min, then warm to RT for 2 hours. Monitor by TLC (formation of a less polar spot).[1]

  • Workup: Quench with saturated NH₄Cl. Extract with DCM (3x).[1] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1][2][3]

  • Result: Yields the 5-bromo-oxazolidinone intermediate, ready for coupling.

Protocol B: Suzuki-Miyaura Cross-Coupling (Library Generation)

Context: This protocol installs diverse aryl/heteroaryl groups at the 5-position to probe the S3 hydrophobic pocket of the target protein.

Reagents:

  • Protected Probe-Br (from Protocol A) (1.0 eq)

  • Aryl Boronic Acid (R-B(OH)₂) (1.5 eq)[1][2]

  • Catalyst: Pd(dppf)Cl₂[1]·DCM (0.05 eq)[1]

  • Base: K₂CO₃ (2.0 M aqueous solution, 3.0 eq)[2]

  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step:

  • Setup: In a microwave vial or Schlenk tube, combine the Protected Probe-Br (0.5 mmol), Aryl Boronic Acid (0.75 mmol), and Pd(dppf)Cl₂ (0.025 mmol).

  • Solvent System: Add 1,4-Dioxane (4 mL) and K₂CO₃ solution (0.75 mL).

  • Degassing: Sparge with Argon for 5 minutes. Seal the vessel.

  • Heating: Heat to 90°C (oil bath) or 110°C (microwave) for 1–4 hours.

  • Monitoring: Check LC-MS for consumption of the bromide.

  • Deprotection (In-situ): Once coupled, add NaOH (4M, 1 mL) and heat at 80°C for 2 hours to hydrolyze the oxazolidinone ring back to the free amino alcohol.

  • Purification: Neutralize with HCl, extract with Ethyl Acetate, and purify via reverse-phase HPLC or flash chromatography.

Data Analysis & Expected Results

When utilizing this probe in a BACE1 screening campaign, the following Structure-Activity Relationship (SAR) trends are typically observed:

Substituent (R) at 5-PosInteraction ModeExpected IC₅₀ (Approx)Notes
Bromine (Probe-Br) None (Scaffold only)> 100 µMBaseline fragment activity.[1]
Phenyl Hydrophobic (S3 pocket)1 - 10 µMFirst-pass hit; establishes vector.[1]
3-Pyridyl H-bond acceptor500 nM - 5 µMPolarity match often improves solubility.[1]
Indole / Bi-aryl Deep Pocket Filling< 100 nM"Lead" status; fills large hydrophobic cavity.[1]

Structural Biology Visualization

To rationalize the design, one must understand how the Probe-Br interacts with the Aspartyl Protease active site.

Binding_Mode Asp32 Asp32 (Catalytic) Asp228 Asp228 (Catalytic) S3_Pocket S3 Hydrophobic Pocket NH2 Probe: -NH3+ NH2->Asp32 Ionic Interaction NH2->Asp228 Ionic Interaction OH Probe: -OH OH->Asp32 H-Bond (Transition State) Br Probe: 5-Br (Growth Vector) Br->S3_Pocket Suzuki Coupling Target Area

Figure 2: Schematic interaction of the Probe-Br scaffold within the catalytic dyad of an Aspartyl Protease.

References

  • Stachel, S. J., et al. (2004).[1] "Structure-Based Design of Potent and Selective Cell-Permeable Inhibitors of Human β-Secretase (BACE-1)." Journal of Medicinal Chemistry.

  • Malamas, M. S., et al. (2010).[1] "Pyridinyl aminohydantoins as small molecule BACE1 inhibitors." Bioorganic & Medicinal Chemistry Letters.

  • Miyaura, N., & Suzuki, A. (1995).[1] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

  • Murray, C. W., & Rees, D. C. (2009).[1] "The rise of fragment-based drug discovery."[1] Nature Chemistry.[1] [1]

Sources

Application

Application Note: High-Throughput Screening of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Analogs

This Application Note is structured to guide drug discovery professionals through the high-throughput screening (HTS) of a focused library derived from the 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol scaffold. Given the s...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to guide drug discovery professionals through the high-throughput screening (HTS) of a focused library derived from the 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol scaffold.

Given the specific pharmacophore of this molecule—a cyclic amidine bioisostere with a transition-state mimicking hydroxyethylamine core—this guide focuses on its primary application: BACE1 (β-Secretase 1) inhibition for Alzheimer’s Disease therapeutics , while remaining adaptable to other aspartic protease targets.

Target Class: Aspartic Proteases (Primary: BACE1) | Assay Format: TR-FRET / FRET | Phase: Hit-to-Lead / Lead Optimization

Introduction & Scientific Rationale

The scaffold 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol represents a privileged structure in medicinal chemistry. It serves as a critical building block for BACE1 inhibitors (e.g., Verubecestat analogs). The 2-aminopyridine moiety functions as a bioisostere for the acylguanidine group, forming key hydrogen bonds with the catalytic aspartic acid dyad (Asp32/Asp228) of the BACE1 active site.[1]

Why Screen Analogs of This Scaffold?
  • The "Warhead" (Core): The amino-alcohol motif mimics the transition state of peptide bond hydrolysis, providing high affinity.

  • The "Vector" (Bromine): The 5-bromo position on the pyridine ring is a synthetic handle. In a library context, this is the site of diversification (via Suzuki-Miyaura or Buchwald-Hartwig couplings) to reach into the S1 or S3 hydrophobic pockets of the enzyme.

  • The "Solubility" (LogP): Unlike earlier peptidomimetic inhibitors, these pyridine analogs often exhibit lower TPSA and improved blood-brain barrier (BBB) permeability.

This protocol details the HTS of a library of 5-substituted analogs to identify compounds with nanomolar potency against BACE1.

Experimental Workflow Design

The screening campaign utilizes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. This format is selected for its resistance to compound autofluorescence—a common issue when screening aromatic pyridine libraries.

Mechanistic Principle
  • Enzyme: Recombinant human BACE1 (ectodomain).

  • Substrate: A synthetic peptide mimicking the APP Swedish mutation sequence, labeled with a donor fluorophore (e.g., Europium chelate) and an acceptor/quencher (e.g., ULight™ or QXL).

  • Reaction: BACE1 cleaves the peptide, separating the donor and acceptor.

  • Readout: Increase in donor fluorescence (or decrease in FRET signal) indicates enzymatic activity. Inhibition preserves the FRET signal.

Workflow Diagram (DOT)

HTS_Workflow Library Analog Library (DMSO Stock) Dispensing Acoustic Dispensing (Echo 650) Library->Dispensing Enzyme_Add BACE1 Enzyme Addition Dispensing->Enzyme_Add Incubation_1 Pre-Incubation (15 min @ RT) Enzyme_Add->Incubation_1 Binding Equilibrium Substrate_Add FRET Substrate Addition Incubation_1->Substrate_Add Incubation_2 Reaction (60 min @ RT) Substrate_Add->Incubation_2 Kinetic Phase Detection TR-FRET Read (PHERAstar) Incubation_2->Detection Analysis Data Analysis (IC50 / Z-Prime) Detection->Analysis

Caption: Step-by-step HTS workflow for BACE1 inhibition screening using TR-FRET.

Detailed Protocol

Materials & Reagents
ComponentSpecificationFunction
BACE1 Enzyme Recombinant human BACE1 (aa 1-460), >95% purityTarget Protease
FRET Substrate Rh-EVNLDAEFK-Quencher (e.g., TruPoint™ or similar)Amyloid Precursor Mimic
Assay Buffer 50 mM Sodium Acetate, pH 4.5, 0.01% Tween-20Acidic environment for BACE1
Reference Inhibitor Verubecestat (MK-8931) or LY2811376Positive Control (100% Inhibition)
Library Compounds 2-Amino-2-(5-R-pyridin-2-yl)propan-1-ol analogsTest Articles (10 mM in DMSO)
Plates 384-well Low Volume Black, Non-binding Surface (NBS)Reaction Vessel
Liquid Handling & Setup

Instrument: Labcyte Echo (Acoustic Dispenser) or Hamilton STAR.

  • Compound Transfer:

    • Dispense 20 nL of library compounds (10 mM stock) into the 384-well assay plate.

    • Target Final Concentration: 10 µM (assuming 20 µL final assay volume).

    • Controls:

      • High Control (Min Signal): Dispense 20 nL of Reference Inhibitor (10 µM final).

      • Low Control (Max Signal): Dispense 20 nL of pure DMSO.

  • Enzyme Addition:

    • Prepare BACE1 Enzyme solution at 2x concentration (e.g., 10 nM) in Assay Buffer.

    • Dispense 10 µL of 2x Enzyme solution into all wells except substrate blanks.

    • Centrifuge plate at 1000 rpm for 1 min.

    • Pre-Incubation: Incubate for 15 minutes at Room Temperature (RT). Critical: This allows the amino-pyridine analogs to bind the active site before substrate competition.

  • Substrate Initiation:

    • Prepare FRET Substrate solution at 2x concentration (e.g., 500 nM) in Assay Buffer.

    • Dispense 10 µL of 2x Substrate solution into all wells.

    • Final Volume: 20 µL.

    • Final DMSO: 0.1%.

  • Reaction Incubation:

    • Seal plate with optical foil.

    • Incubate for 60 minutes at RT in the dark.

Detection

Instrument: BMG PHERAstar or PerkinElmer EnVision.

  • Mode: TR-FRET (or standard FRET depending on substrate).

  • Excitation: 320 nm (Europium) or specific donor wavelength.

  • Emission 1 (Donor): 615 nm.

  • Emission 2 (Acceptor): 665 nm.

  • Lag Time: 60 µs (for TR-FRET).

Data Analysis & Hit Selection

Signal Calculation

Calculate the FRET Ratio for each well to normalize for well-to-well volume variations:



Percent Inhibition


  • Max Control: DMSO + Enzyme + Substrate (Full Activity).

  • Min Control: Inhibitor + Enzyme + Substrate (0% Activity).

Quality Control (Z-Prime)

A robust HTS assay must have a Z' > 0.5.



Hit Criteria
  • Primary Hit: > 50% Inhibition at 10 µM.

  • Counter-Screen: Hits must be re-tested against Cathepsin D and Renin (related aspartic proteases) to ensure selectivity. The 2-aminopyridine core is generally selective, but the 5-position "R" group can introduce off-target binding.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Z-Prime (< 0.5) Pipetting error or unstable enzyme.Use acoustic dispensing; keep enzyme on ice until use; add 0.01% BSA to buffer.
High Background Compound autofluorescence.Switch to TR-FRET (Europium/ULight) which utilizes a time delay to eliminate short-lived compound fluorescence.
Precipitation Analogs with lipophilic 5-substituents.Check LogP of library; ensure DMSO < 1%; add 0.05% CHAPS if necessary.
"Flat" SAR The 5-bromo handle was not diversified enough.Ensure the library contains diverse aryl/heteroaryl groups at the 5-position to probe the S3 pocket.

Structural Mechanism (Graphviz)

The following diagram illustrates the interaction logic that drives the assay design.

Mechanism cluster_SAR SAR Optimization Strategy Compound 2-Amino-2-(5-Br-pyridyl)propan-1-ol (Scaffold) Target BACE1 Active Site (Asp32 / Asp228) Compound->Target High Affinity Binding Mod1 5-Br Position: Extends to S3 Pocket Compound->Mod1 Mod2 Amino/OH Core: Binds Catalytic Dyad Compound->Mod2 Binding H-Bond Network Formation (Transition State Mimicry) Target->Binding Proton Transfer Inhibition Steric Blockade of Substrate Entry Binding->Inhibition Readout FRET Signal Preservation (No Cleavage) Inhibition->Readout

Caption: Mechanistic basis of inhibition. The scaffold binds the catalytic dyad, preventing substrate cleavage.

References

  • Novel pyrrolyl 2-aminopyridines as potent and selective human beta-secretase (BACE1) inhibitors. Bioorganic & Medicinal Chemistry Letters, 2010.

  • BACE1 inhibitor drugs for the treatment of Alzheimer's disease: Lessons learned. NIH National Library of Medicine, 2024.

  • LY2811376: First orally available non-peptidic BACE1 inhibitor. MedChemExpress, 2024.

  • High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. PMC, 2020.

  • 2-Amino-5-bromopyridine: A key intermediate in pharmaceutical development. Chem-Impex, 2024.

Sources

Method

Application Note: Leveraging 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol in Fragment-Based Drug Discovery Campaigns

Introduction: The Power of Fragments in Modern Drug Discovery Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Power of Fragments in Modern Drug Discovery

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the identification of novel lead compounds.[1][2][3] Instead of screening millions of large, complex molecules, FBDD utilizes a more targeted approach. By screening a curated library of small, low-molecular-weight compounds ("fragments"), researchers can more effectively sample chemical space to identify molecules that bind to a biological target, albeit with initially weak affinity.[2][4] These initial "hits" serve as high-quality starting points that can be chemically elaborated into potent, selective, and drug-like candidates.[5][6]

This application note provides a detailed guide on the use of a representative fragment, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , in a typical FBDD workflow. We will explore the strategic rationale for its inclusion in a screening library, detail experimental protocols for screening and validation, and outline a logical path for hit-to-lead optimization.

The Fragment: Analysis of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

The selection of fragments for a screening library is a deliberate process guided by principles designed to maximize the probability of identifying high-quality hits. Our exemplar fragment, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol, possesses several desirable characteristics.

Physicochemical Properties & "Rule of Three" Compliance

A widely accepted guideline for fragment design is the "Rule of Three," which helps ensure fragments have favorable properties for binding and subsequent optimization. Let's analyze our fragment against these criteria:

Property"Rule of Three" Guideline2-Amino-2-(5-bromopyridin-2-yl)propan-1-olStatus
Molecular Weight (MW) ≤ 300 Da~246.1 g/mol Compliant
cLogP (Lipophilicity) ≤ 3~1.8 (Estimated)Compliant
Hydrogen Bond Donors ≤ 33 (Amine, Hydroxyl)Compliant
Hydrogen Bond Acceptors ≤ 33 (Pyridine N, Amine, Hydroxyl)Compliant
Rotatable Bonds ≤ 32Compliant

As shown, the fragment is fully compliant with the Rule of Three, making it an excellent candidate for an FBDD library. Its low molecular weight and complexity increase the probability of it finding a complementary binding pocket on a protein target.[1]

Structural Rationale: The Strategic Value of the Bromopyridine Moiety

The inclusion of a bromine atom is a key strategic feature. While it may slightly increase the molecular weight, its benefits, particularly in the context of biophysical screening methods, are substantial.[7]

  • X-ray Crystallography Anchor: Bromine is an anomalously scattering atom, which means it produces a strong and unique signal in X-ray diffraction experiments.[8][9] This is invaluable for crystallographic screening, as it allows for the unambiguous identification and placement of a weakly bound fragment within the protein's electron density map, a task that is often challenging for low-occupancy, low-affinity ligands.[1][8][9]

  • Vector for Growth: The bromine atom provides a well-defined vector for synthetic elaboration. It serves as a chemical handle for reactions like Suzuki-Miyaura cross-coupling, enabling the systematic "growing" of the fragment into unexplored regions of the binding pocket to improve affinity and selectivity.[10][11]

  • Halogen Bonding: The bromine atom can participate in halogen bonding, a non-covalent interaction with electron-donating atoms (like oxygen or nitrogen) in the protein backbone or side chains, which can contribute favorably to binding affinity.[8]

The 2-aminopyridine core is a common scaffold in medicinal chemistry, known for its ability to form key hydrogen bond interactions with protein targets.[12] The propanol side chain adds 3-dimensionality and provides additional hydrogen bond donors and acceptors, increasing the potential for specific interactions.

Experimental Workflow & Protocols

An FBDD campaign is a multi-step process that moves from identifying weak binders to validating them and understanding their binding mode.

FBDD_Workflow cluster_0 Phase 1: Hit Identification cluster_1 Phase 2: Hit Validation cluster_2 Phase 3: Structural Elucidation & Optimization A Fragment Library (Containing Exemplar Fragment) B Primary Screen (e.g., Thermal Shift, SPR) A->B C Initial Hits (Weak Binders) B->C D Orthogonal Screen (e.g., NMR, ITC) C->D E Confirmed Hits D->E F X-ray Crystallography or Cryo-EM E->F G Structure-Activity Relationship (SAR) F->G H Hit-to-Lead Chemistry (Fragment Growing/Linking) G->H H->G I Potent Lead Compound H->I

Fig 1. A typical Fragment-Based Drug Discovery (FBDD) workflow.
Protocol: Primary Screening via Differential Scanning Fluorimetry (DSF)

Differential Scanning Fluorimetry (DSF), or Thermal Shift Assay (TSA), is a rapid and cost-effective method for primary screening. It measures the change in the thermal denaturation temperature (Tm) of a target protein upon ligand binding. A positive Tm shift indicates that the fragment stabilizes the protein.

Objective: To identify fragments that cause a statistically significant thermal shift (ΔTm) of the target protein.

Materials:

  • Purified target protein (e.g., at 2 µM in 100 mM HEPES pH 7.5, 150 mM NaCl).

  • Fragment stock: 10 mM solution of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol in DMSO.

  • SYPRO Orange dye (5000x stock in DMSO).

  • 96-well or 384-well PCR plates.

  • Quantitative PCR (qPCR) instrument capable of monitoring fluorescence over a temperature gradient.

Methodology:

  • Assay Preparation: On ice, prepare a master mix of protein and dye. For a 20 µL final reaction volume, mix 10 µL of 4 µM protein solution with 0.1 µL of 100x SYPRO Orange dye per well.

  • Fragment Addition: Dispense 19 µL of the protein/dye master mix into each well of the PCR plate.

  • Controls:

    • Positive Control: A known binder to the target protein (if available).

    • Negative Control (Apo): Add 0.2 µL of DMSO (final concentration 1%).

  • Test Compound: Add 0.2 µL of the 10 mM fragment stock to the appropriate wells for a final fragment concentration of 100 µM.

  • Plate Sealing: Seal the plate securely with optical-quality film and centrifuge briefly (e.g., 1000 rpm for 1 minute) to collect the contents at the bottom.

  • Thermal Denaturation: Place the plate in the qPCR instrument. Run a melt curve experiment, increasing the temperature from 25 °C to 95 °C at a ramp rate of 0.5 °C/min, acquiring fluorescence data at each interval.

  • Data Analysis:

    • Plot fluorescence versus temperature for each well.

    • Determine the Tm by fitting the sigmoidal curve to a Boltzmann equation or by finding the peak of the first derivative.

    • Calculate the thermal shift: ΔTm = Tm(Fragment) - Tm(Apo).

    • A hit is typically defined as a fragment inducing a ΔTm ≥ 2 standard deviations above the mean shift of the library, or a fixed cutoff (e.g., > 1.5 °C).

Protocol: Hit Validation via NMR Spectroscopy (Saturation Transfer Difference)

NMR is a powerful technique for confirming direct binding and can provide low-resolution structural information.[][14] Saturation Transfer Difference (STD) NMR is a ligand-observed experiment that identifies which molecules in a mixture are binding to a target protein.

Objective: To confirm that the fragment hit from the primary screen binds directly to the target protein.

Materials:

  • Purified target protein (e.g., at 10-20 µM in a deuterated NMR buffer like 50 mM d11-Tris-HCl pH 7.4, 100 mM NaCl in 99.9% D2O).

  • Fragment stock: 10 mM solution of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol in d6-DMSO.

  • NMR spectrometer (≥ 600 MHz) with a cryoprobe.

Methodology:

  • Sample Preparation: Prepare two NMR tubes:

    • Test Sample: 10-20 µM protein and 1 mM fragment in the final deuterated buffer.

    • Control Sample: 1 mM fragment alone in the same buffer (to acquire a reference spectrum).

  • Acquisition of Reference Spectrum: Acquire a standard 1D 1H spectrum of the control sample to identify the fragment's proton resonances.

  • STD NMR Experiment:

    • On the test sample, set up the STD experiment. This involves acquiring two spectra in an interleaved fashion.

    • On-Resonance Spectrum: Selectively saturate a region of the protein's proton spectrum where no ligand signals are present (e.g., -1.0 ppm).

    • Off-Resonance Spectrum: Irradiate a region far from any protein or ligand signals (e.g., 40 ppm).

  • Data Processing:

    • Subtract the on-resonance spectrum from the off-resonance spectrum.

    • The resulting difference spectrum will only show signals from protons of the fragment that were in close proximity to the saturated protein, thus confirming a binding event.

  • Interpretation: The presence of peaks in the STD difference spectrum corresponding to the proton resonances of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol is a definitive confirmation of binding. The relative intensities of the signals can provide initial clues about which part of the fragment is closest to the protein surface.

From Hit to Lead: The Path Forward

Once a fragment like 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol is confirmed as a binder, the next critical phase is to increase its affinity while maintaining or improving its ligand efficiency.[3][15]

Hit_To_Lead cluster_main Hit-to-Lead Optimization Strategies start Initial Hit 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Affinity: ~500 µM strategy1 Fragment Growing Add chemical groups to the fragment scaffold to explore adjacent pockets. Use the bromine as a handle for coupling reactions. start:f1->strategy1:head Synthesize Analogs strategy2 Fragment Linking If a second, distinct fragment is found to bind nearby, link the two fragments together with an appropriate chemical linker. start:f1->strategy2:head Requires 2nd Hit strategy3 Fragment Merging If two fragments bind in an overlapping fashion, design a new, merged molecule that incorporates the key binding features of both. start:f1->strategy3:head Requires 2nd Hit finish finish strategy1->finish:f1 strategy2->finish:f1 strategy3->finish:f1

Fig 2. Common strategies for evolving a fragment hit into a lead compound.

The most direct path for our exemplar fragment is Fragment Growing .[5] The bromine on the pyridine ring is an ideal anchor point for synthetic chemistry. A structure-guided approach, using an X-ray co-crystal structure of the fragment bound to the target, is paramount. The crystal structure will reveal the orientation of the fragment and highlight nearby "hot spots" or sub-pockets that can be exploited.[1][8]

Chemists can then design and synthesize a small, focused library of analogs where the bromine is replaced with different chemical groups via cross-coupling reactions.[10][11] This iterative process of design, synthesis, and testing allows researchers to systematically improve potency and develop a robust Structure-Activity Relationship (SAR), ultimately transforming a millimolar or high-micromolar fragment hit into a nanomolar lead compound.[16][17]

Conclusion

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol serves as an excellent model for illustrating the principles and practices of fragment-based drug discovery. Its compliance with the "Rule of Three" makes it a good starting point, and its brominated pyridine core provides significant strategic advantages for both initial hit identification through crystallography and subsequent hit-to-lead optimization through structure-guided synthetic chemistry. The protocols and strategies outlined in this note provide a foundational framework for researchers looking to leverage the power of FBDD in their drug discovery programs.

References

  • Schiebel, J., et al. (2016). Crystallographic Fragment Based Drug Discovery: Use of a Brominated Fragment Library Targeting HIV Protease. PMC. Available at: [Link]

  • Sygnature Discovery. (n.d.). Fragment Screening. Sygnature Discovery. Available at: [Link]

  • Peak Proteins. (2024). Fragment Screening By Crystallography: An Alternative To High Throughput Screening. Sygnature Discovery. Available at: [Link]

  • Creative Biostructure. (n.d.). Fragment-based Screening (FBS). Creative Biostructure. Available at: [Link]

  • Ciulli, A., et al. (2020). How to Find a Fragment: Methods for Screening and Validation in Fragment‐Based Drug Discovery. ResearchGate. Available at: [Link]

  • Schultes, S., et al. (2010). Ligand efficiency as a guide in fragment hit selection and optimization. CORE. Available at: [Link]

  • Foley, D. J., et al. (2020). Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. Journal of the American Chemical Society. Available at: [Link]

  • Scott, J. S., et al. (2017). Rapid Elaboration of Fragments into Leads Applied to Bromodomain-3 Extra Terminal Domain. ChemRxiv. Available at: [Link]

  • Keserű, G. M., & Makara, G. M. (2006). Hit discovery and hit-to-lead approaches. Drug Discovery Today. Available at: [Link]

  • Astbury, S., et al. (2020). Rapid optimisation of fragments and hits to lead compounds from screening of crude reaction mixtures. White Rose Research Online. Available at: [Link]

  • Astbury, S., et al. (2020). Rapid optimisation of fragments and hits to lead compounds from screening of crude reaction mixtures. PMC. Available at: [Link]

  • PureSynth. (n.d.). 2-Amino-5-Bromopyridine 98%. PureSynth. Available at: [Link]

  • PharmaFeatures. (2024). Fragment-Based Drug Discovery: A Comprehensive Overview. PharmaFeatures. Available at: [Link]

  • Cambridge Healthtech Institute. (2016). Fragment Based Drug Discovery. CHI. Available at: [Link]

  • Scribd. (n.d.). 2 amino-5-bromopyridine. Scribd. Available at: [Link]

  • Foley, D. J., et al. (2020). Modular Synthetic Platform for Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. ChemRxiv. Available at: [Link]

  • Thomson, C. G., et al. (2011). Synthesis of useful fragments in drug discovery: 2-Amino-5-tert-butylpyridine and its oxidised analogues. PubMed. Available at: [Link]

  • Massachusetts Biotechnology Council. (2025). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. MassBio. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: A Framework for Assessing the Biological Activity of Novel Aminopyridines

Introduction: The Therapeutic Promise of the Aminopyridine Scaffold Aminopyridines are a class of heterocyclic compounds that have garnered significant attention in drug discovery due to their diverse pharmacological act...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Promise of the Aminopyridine Scaffold

Aminopyridines are a class of heterocyclic compounds that have garnered significant attention in drug discovery due to their diverse pharmacological activities.[1] The aminopyridine scaffold is a privileged structure found in numerous biologically active molecules, with applications ranging from neuroscience to oncology and infectious diseases.[1][2][3] The most well-characterized members, 4-aminopyridine (dalfampridine) and 3,4-diaminopyridine, act as broad-spectrum blockers of voltage-gated potassium channels.[4][5] This mechanism restores action potential conduction in demyelinated axons, forming the basis of their use in treating conditions like multiple sclerosis and Lambert-Eaton myasthenic syndrome.[4][5][6][7]

Beyond ion channel modulation, aminopyridine derivatives have been developed as potent kinase inhibitors, antiproliferative agents against cancer cells, and therapeutics for protozoan neglected tropical diseases.[2][3][8] Given this broad therapeutic potential, a systematic and robust framework for evaluating the biological activity of novel aminopyridine analogs is essential for advancing promising candidates through the drug discovery pipeline.

This guide provides a comprehensive overview of essential experimental protocols, data interpretation strategies, and mechanistic investigation workflows tailored for researchers, scientists, and drug development professionals working with this versatile chemical class. The protocols herein are designed to be self-validating, emphasizing rigorous controls and clear causality to ensure data integrity and reproducibility.

Part 1: Foundational Characterization - The Non-Negotiable First Steps

Before delving into complex biological assays, a thorough foundational characterization of any novel aminopyridine is crucial. This stage ensures that observed biological effects are attributable to the compound itself and not to impurities or degradation. It also provides essential data for designing subsequent experiments.[9][10]

Physicochemical Profiling

Understanding a compound's physicochemical properties is critical for predicting its pharmacokinetic behavior and potential for oral bioavailability.[9][11] Key parameters, often guided by frameworks like Lipinski's Rule of 5, include:[11]

  • Solubility: Determining solubility in aqueous buffers (at various pH levels) and organic solvents (like DMSO) is paramount for preparing accurate stock solutions and understanding potential administration routes.[10][12]

  • Lipophilicity (LogP/LogD): This parameter, which measures the partitioning of a compound between an oily and an aqueous phase, influences membrane permeability and target engagement.[11]

  • pKa: The ionization constant is crucial for predicting a compound's charge state at physiological pH, which affects solubility, permeability, and target binding.[9][12]

Purity and Stability Assessment

The purity and stability of a test compound are cornerstones of reliable biological data.

  • Purity Confirmation: High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS) should be used to confirm the identity and assess the purity of the synthesized compound. A purity level of >95% is standard for initial biological screening.

  • Stability Testing: The compound's stability should be evaluated under various conditions to ensure it does not degrade during storage or within the timeframe of an experiment.[13][14] This includes:

    • Freeze-Thaw Stability: Assessing stability after multiple freeze-thaw cycles.[13]

    • Bench-Top Stability: Determining how long the compound remains stable in solution at room temperature.[13]

    • Long-Term Storage: Evaluating stability at recommended storage temperatures (e.g., -20°C or -80°C) over extended periods.[14]

    • Forced Degradation Studies: Exposing the compound to harsh conditions (e.g., high heat, humidity, extreme pH) can help identify potential degradation products and pathways.[15][16]

Part 2: Primary Biological Screening - Identifying a Hit

Primary screening involves a battery of in vitro assays designed to broadly assess the compound's biological effects. This stage aims to identify a "hit"—a compound showing a desired biological activity at a relevant concentration.

Workflow for Primary Screening

G cluster_0 Phase 1: Foundational cluster_1 Phase 2: Primary Screening cluster_2 Phase 3: Hit Validation Compound Novel Aminopyridine PhysChem Physicochemical Profiling & Stability Compound->PhysChem Cytotoxicity Cytotoxicity Assay (e.g., MTT) PhysChem->Cytotoxicity TargetAssay Target-Based Assay (e.g., Kinase, Ion Channel) Cytotoxicity->TargetAssay Phenotypic Phenotypic Screen (e.g., Anti-proliferative) TargetAssay->Phenotypic DoseResponse Dose-Response & IC50/EC50 Determination Phenotypic->DoseResponse Selectivity Selectivity Profiling DoseResponse->Selectivity MoA Mechanism of Action Studies Selectivity->MoA

Caption: General workflow for the initial assessment of novel aminopyridine compounds.

Cytotoxicity and Cell Viability Assays

A fundamental first step is to determine the concentration range at which the compound is toxic to cells.[17] This context is crucial for interpreting results from other assays; a compound that appears to inhibit a cellular process might simply be killing the cells. The MTT assay is a widely used, reliable colorimetric method for this purpose.[8][18]

Protocol: MTT Assay for Cell Viability

  • Principle: This assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the amount of which is proportional to the number of living cells.[18]

  • Materials:

    • Human cancer cell lines (e.g., MCF-7 for breast, HCT116 for colon).[8]

    • Complete culture medium (e.g., DMEM with 10% FBS).

    • 96-well flat-bottom plates.

    • Novel aminopyridine compound, dissolved in DMSO to create a concentrated stock (e.g., 10 mM).

    • MTT solution (5 mg/mL in PBS).

    • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl).[19]

    • Multi-well spectrophotometer (plate reader).

  • Step-by-Step Procedure:

    • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000–10,000 cells per well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[2]

    • Compound Treatment: Prepare serial dilutions of the aminopyridine compound in complete medium. A typical starting range is from 100 µM down to 0.1 µM. Remove the old medium from the cells and add 100 µL of the compound dilutions.

    • Controls (Crucial for Validation):

      • Vehicle Control: Wells treated with medium containing the same final concentration of DMSO as the highest compound concentration (e.g., 0.5%). This controls for any solvent-induced toxicity.

      • Untreated Control: Wells containing only cells and fresh medium, representing 100% viability.

      • Positive Control: Wells treated with a known cytotoxic agent (e.g., Doxorubicin) to confirm assay performance.

    • Incubation: Incubate the plate for a set period (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

    • MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells will form purple formazan crystals.[19]

    • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[19]

    • Measurement: Read the absorbance at ~570 nm using a plate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the untreated control.

    • Plot cell viability (%) versus compound concentration (log scale) to generate a dose-response curve.

    • Calculate the IC50 value (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.

Table 1: Representative Cytotoxicity Data (IC50 in µM)

Compound HCT116 (Colon Cancer) MCF-7 (Breast Cancer) A549 (Lung Cancer)
Aminopyridine-1 8.1 10.2 12.5
Aminopyridine-2 3.7 5.1 7.9
Aminopyridine-3 >100 >100 >100
Doxorubicin (Control) 1.8 2.1 2.5

Data is hypothetical and for illustrative purposes only.

Target-Based Assays

If the novel aminopyridines were designed with a specific molecular target in mind (e.g., a protein kinase or an ion channel), a direct biochemical or biophysical assay is the next logical step.

Example Protocol: Fluorometric Kinase Inhibition Assay

  • Principle: Many commercial kinase assay kits measure the amount of ADP produced during the phosphorylation reaction, which is directly proportional to kinase activity.[20][21] Inhibition of the kinase by the test compound results in a decreased signal.

  • Materials:

    • Recombinant kinase enzyme (e.g., VEGFR-2, Aurora Kinase).[19]

    • Kinase-specific substrate peptide.

    • ATP.

    • Commercial fluorometric ADP detection kit (e.g., ADP-Glo™, Transcreener®).

    • Test compounds and a known inhibitor (e.g., Staurosporine) as a positive control.

    • 384-well plates (low-volume, black plates are recommended for fluorescence).

  • Step-by-Step Procedure:

    • Compound Plating: Add test compounds at various concentrations to the wells of the 384-well plate. Include vehicle (DMSO) and positive controls.[20]

    • Kinase Reaction: Add the kinase enzyme, substrate, and ATP to initiate the reaction. Incubate for the recommended time (e.g., 30-60 minutes) at room temperature.[20]

    • Detection: Stop the kinase reaction and add the ADP detection reagent according to the manufacturer's protocol. This reagent enzymatically converts the produced ADP into a detectable signal (e.g., fluorescence).[20]

    • Measurement: Read the fluorescent signal on a plate reader at the appropriate excitation/emission wavelengths.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition relative to the vehicle (DMSO) control.

    • Determine the IC50 value from the dose-response curve.

Part 3: Mechanistic Elucidation - Understanding the "How"

Once a compound demonstrates promising activity in primary screens, the focus shifts to understanding its mechanism of action (MoA). This is critical for validating the target and guiding further optimization.

Mechanism of Action for Potassium Channel Blockade

G cluster_0 Normal Axon Repolarization cluster_1 Aminopyridine-Mediated Blockade AP_Normal Action Potential (Depolarization) K_Channel_Open Voltage-Gated K+ Channels Open AP_Normal->K_Channel_Open K_Efflux K+ Efflux K_Channel_Open->K_Efflux Repolarization Membrane Repolarization K_Efflux->Repolarization AP_Drug Action Potential (Depolarization) K_Channel_Blocked K+ Channels Blocked AP_Drug->K_Channel_Blocked Aminopyridine Aminopyridine Compound Aminopyridine->K_Channel_Blocked Reduced_Efflux Reduced K+ Efflux K_Channel_Blocked->Reduced_Efflux Prolonged_AP Prolonged Action Potential Duration Reduced_Efflux->Prolonged_AP Increased_NT Increased Neurotransmitter Release Prolonged_AP->Increased_NT

Sources

Method

Methods for derivatizing the amino and hydroxyl groups of the compound

Abstract The simultaneous presence of amino ( ) and hydroxyl ( ) groups in small molecule drugs, metabolites (e.g., catecholamines, amino sugars), and peptides presents a unique analytical challenge due to their competin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The simultaneous presence of amino (


) and hydroxyl (

) groups in small molecule drugs, metabolites (e.g., catecholamines, amino sugars), and peptides presents a unique analytical challenge due to their competing nucleophilicities and differing polarities.[1] This Application Note provides a comprehensive guide to derivatizing these bifunctional compounds. We detail two "Gold Standard" workflows: Silylation for GC-MS (enhancing volatility) and Dansylation for LC-MS/UV (enhancing ionization and fluorescence).

Introduction: The Chemoselective Challenge

The core challenge in derivatizing amino-alcohols lies in the reactivity gap between the nitrogen and oxygen nucleophiles.

  • Amines (

    
    ):  Highly nucleophilic and basic. Readily react with electrophiles but can cause peak tailing due to interaction with silanol groups in chromatography.
    
  • Hydroxyls (

    
    ):  Less nucleophilic (especially aliphatic alcohols). Often require catalysis or higher pH to deprotonate and react.
    

Failure to derivatize both groups often leads to "mixed-mode" derivatives (e.g., mono-tagged species), resulting in split peaks and poor quantification. This guide focuses on driving reactions to completion for both moieties.

Strategic Decision Matrix

Before selecting a protocol, the analytical goal must be defined. Use the following decision tree to select the appropriate workflow.

DecisionMatrix Start Start: Bifunctional Analyte (-NH2 and -OH) Goal Analytical Goal? Start->Goal GC Gas Chromatography (GC-MS) Requirement: Volatility Goal->GC Volatile Separation LC Liquid Chromatography (LC-MS/UV) Requirement: Ionization/Fluorescence Goal->LC Aqueous/Polar Separation Silylation Protocol A: Total Silylation (BSTFA + 1% TMCS) GC->Silylation Dansyl Protocol B: Dansylation (DNS-Cl @ pH 10.5) LC->Dansyl

Figure 1: Decision matrix for selecting derivatization strategy based on instrumentation.

Protocol A: Total Silylation for GC-MS

Objective: Replace active protic hydrogens in both


 and 

with trimethylsilyl (TMS) groups to increase volatility and thermal stability.

Reagent Choice: BSTFA + 1% TMCS [2][3][4][5]

  • BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide):[4] A powerful silyl donor.

  • TMCS (Trimethylchlorosilane):[4] Acts as a catalyst.[3][4] It increases the donor strength of BSTFA, which is critical for sterically hindered hydroxyls or secondary amines that BSTFA alone might miss.

Mechanism of Action

The reaction proceeds via nucleophilic attack of the heteroatom (N or O) on the silicon atom of the reagent. The leaving group is trifluoroacetamide.

SilylationMech Reagent BSTFA (TMS Donor) Transition Transition State (Nucleophilic Attack on Si) Reagent->Transition Analyte Analyte (R-OH / R-NH2) Analyte->Transition Product TMS-Derivative (R-O-TMS / R-NH-TMS) Transition->Product Byproduct Byproduct (Trifluoroacetamide) Transition->Byproduct

Figure 2: Nucleophilic substitution mechanism for silylation of active hydrogens.

Step-by-Step Protocol
  • Preparation: Weigh 1–5 mg of sample into a 2 mL GC vial.

    • Critical: Sample must be completely dry. Water hydrolyzes TMS reagents instantly.

  • Solvent Addition: Add 100 µL of anhydrous Pyridine .

    • Why Pyridine? It acts as an acid scavenger (neutralizing HCl from TMCS) and facilitates the silylation of hydroxyl groups.

  • Reagent Addition: Add 100 µL of BSTFA + 1% TMCS .

    • Note: Use a fresh ampoule. Old reagents absorb atmospheric moisture.

  • Reaction: Cap the vial tightly (PTFE-lined cap) and vortex for 30 seconds.

    • Incubate at 65°C for 30 minutes .

    • Causality: Heat is required to drive the reaction to completion for hindered amines and secondary alcohols.

  • Analysis: Inject 1 µL directly into the GC-MS (Split mode 10:1 recommended to prevent column overload).

Protocol B: Dansylation for LC-MS/UV

Objective: Attach a dansyl (dimethylaminonaphthalene-sulfonyl) tag to both amino and phenolic hydroxyl groups. This adds a strong UV chromophore and enhances electrospray ionization (ESI) efficiency.

The pH Challenge:

  • Amines react at pH 9.0–9.5.

  • Phenolic Hydroxyls require pH > 10.0 to deprotonate (

    
    ).
    
  • Solution: We use a buffered system at pH 10.5 to target both simultaneously.

Step-by-Step Protocol
  • Buffer Prep: Prepare 0.1 M Sodium Carbonate (

    
    ) buffer, adjusted to pH 10.5 with NaOH.
    
  • Reagent Prep: Dissolve Dansyl Chloride (DNS-Cl) in Acetone at 5 mg/mL.

    • Storage: Protect from light (amber vials).

  • Reaction:

    • Mix 100 µL of Sample (in water/methanol) with 100 µL of Carbonate Buffer.

    • Add 100 µL of Dansyl Chloride solution.

    • Vortex and incubate at 60°C for 10–15 minutes in the dark.

  • Quenching (Critical): Add 50 µL of 2% Ethylamine or Ammonium Hydroxide.

    • Reasoning: Excess DNS-Cl hydrolyzes to Dansyl-OH (sulfonic acid), which interferes with chromatography. Ethylamine reacts with excess DNS-Cl to form a distinct peak that separates easily.

  • Analysis: Centrifuge (if precipitate forms) and inject supernatant into LC-MS.

Data Summary & Validation

ParameterSilylation (GC-MS)Dansylation (LC-MS)
Target Groups -OH, -NH, -COOH, -SHPrimary/Secondary -NH, Phenolic -OH
Reagent BSTFA + 1% TMCSDansyl Chloride
Reaction pH N/A (Anhydrous)10.5 (Carbonate Buffer)
Stability Low (Moisture Sensitive)High (Stable for days in dark)
Major Artifact Hydrolysis (TMS-OH peaks)Dansyl-OH (if not quenched)

Validation Check:

  • Internal Standard: Use a deuterated analog (e.g.,

    
    -BSTFA or Dansyl-d6) to correct for derivatization efficiency.
    
  • Completion Monitor: Monitor the disappearance of the underivatized parent mass. If mono-derivatives appear (e.g., only NH2 reacted), increase temperature or reaction time.

References

  • Sigma-Aldrich. (2024). Derivatization Reagents for GC: Silylation Protocols.Link

  • Little, J. L. (1999). Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry. Journal of Chromatography A. Link

  • Thermo Fisher Scientific. (2023). Dansyl Chloride Derivatization for Amino Acids and Biogenic Amines.[1][6][7][8]Link

  • Knapp, D. R. (1979). Handbook of Analytical Derivatization Reactions. John Wiley & Sons. (Classic Reference for Mechanism).
  • ResearchGate/MDPI. (2024). Insights into the Silylation of Benzodiazepines Using BSTFA.Link

Sources

Application

Precision Engineering of Bioactive Scaffolds: Visible-Light Photoredox Minisci Alkylation

Abstract & Strategic Relevance The Challenge: In medicinal chemistry, the late-stage functionalization (LSF) of nitrogen-containing heterocycles (pyridines, quinolines, isoquinolines) is a critical bottleneck. Traditiona...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Relevance

The Challenge: In medicinal chemistry, the late-stage functionalization (LSF) of nitrogen-containing heterocycles (pyridines, quinolines, isoquinolines) is a critical bottleneck. Traditional nucleophilic substitutions require pre-functionalized handles (halogens), while classical Minisci reactions utilize harsh thermal conditions and large excesses of oxidants that decompose sensitive pharmacophores.

The Solution: This Application Note details the Visible-Light Mediated Decarboxylative Minisci Alkylation . By utilizing photoredox catalysis, researchers can generate alkyl radicals from abundant carboxylic acids (or their redox-active esters) under mild conditions.[1][2][3] This protocol allows for the direct installation of


-rich alkyl fragments onto complex heterocyclic cores, significantly altering lipophilicity (

) and metabolic stability without de novo synthesis.

Mechanistic Insight: The Oxidative Quenching Cycle

Understanding the catalytic cycle is prerequisite to troubleshooting. Unlike thermal methods that rely on statistical radical generation, this protocol orchestrates a synchronized electron transfer event.

The "Why" Behind the Chemistry
  • Photoexcitation: The Iridium catalyst absorbs blue light, entering a long-lived triplet excited state (

    
    ).
    
  • Oxidative Quenching: The excited catalyst is oxidized by the persulfate anion (

    
    ), generating the highly oxidizing 
    
    
    
    species and a sulfate radical anion (
    
    
    ).
  • Radical Generation: The sulfate radical abstracts a hydrogen/electron from the carboxylic acid, triggering rapid decarboxylation and releasing the alkyl radical (

    
    ).
    
  • Addition & Turnover: The nucleophilic alkyl radical adds to the protonated electron-deficient heterocycle. The resulting radical cation is then oxidized by the

    
     species, regenerating the ground-state catalyst and yielding the alkylated product.
    

PhotoredoxCycle CatGS Ir(III) Ground State CatEx *Ir(III) Excited State CatGS->CatEx Blue LED (450 nm) CatOx Ir(IV) Oxidant CatEx->CatOx SET to S2O8(2-) CatOx->CatGS SET from Radical Cation Oxidant S2O8(2-) RadicalSource R-COOH Oxidant->RadicalSource SO4(.-) generation AlkylRad Alkyl Radical (R•) RadicalSource->AlkylRad -CO2 Heterocycle Heterocycle-H(+) RadCation Radical Cation Intermediate AlkylRad->RadCation + Heterocycle Product Alkylated Product RadCation->Product -H(+)

Figure 1: The Oxidative Quenching Cycle for Decarboxylative Minisci Alkylation. The synergy between the sulfate radical (HAT agent) and the Ir(IV) species (electron acceptor) enables redox-neutral turnover.

Comparative Analysis: Thermal vs. Photoredox[7]

FeatureClassical Minisci (Thermal)Photoredox Minisci (This Protocol)Impact on Drug Discovery
Temperature 80°C - 140°C25°C (Room Temp)Enables functionalization of thermally labile scaffolds.
Oxidant Stoichiometric

, Excess

Catalytic or Equimolar OxidantReduced waste; avoids silver contamination in biological assays.
Acid Equiv. Large Excess (5-10 equiv)Near Stoichiometric (1.5-2 equiv)Allows use of precious/complex carboxylic acids as fragments.
Selectivity Low (Polysubstitution common)High (Mono-alkylation dominant)Simplifies purification and structure-activity relationship (SAR) analysis.

Protocol A: Batch Synthesis (Standard)

Objective: Direct alkylation of a Quinoline core using a primary Carboxylic Acid.

Materials
  • Substrate: Quinoline (1.0 mmol)

  • Reagent: Pivalic acid (2.0 mmol)

  • Catalyst:

    
     (1 mol%)
    
    • Note: This fluorinated catalyst is preferred for its high oxidation potential (

      
      ), ensuring efficient oxidation of the radical intermediate.
      
  • Oxidant: Ammonium Persulfate

    
     (1.5 mmol)
    
  • Solvent: DMSO:H2O (9:1 v/v) or MeCN:H2O (depending on solubility)

  • Acid Additive: TFA (1.0 equiv) - Critical for protonating the heterocycle.

Step-by-Step Methodology
  • Preparation: In an 8 mL vial equipped with a magnetic stir bar, add the Quinoline (1.0 equiv), Pivalic acid (2.0 equiv), Catalyst (0.01 equiv), and Persulfate (1.5 equiv).

  • Solvation: Add the DMSO:H2O solvent mixture (concentration ~0.1 M relative to heterocycle). Add TFA (1.0 equiv).

  • Degassing (Crucial): Sparge the solution with Nitrogen or Argon for 10 minutes.

    • Why? Oxygen is a triplet radical that quenches the excited photocatalyst and scavenges alkyl radicals, killing the yield.

  • Irradiation: Seal the vial and irradiate with a 34W Blue LED lamp (approx. 450 nm) positioned 2-3 cm from the vial. Fan cooling is required to maintain ambient temperature (

    
    ).
    
  • Monitoring: Monitor by LC-MS at 2 hours. Reaction typically completes in 4-12 hours.

  • Workup: Dilute with saturated

    
     (to neutralize TFA) and extract with Ethyl Acetate (
    
    
    
    ). Wash organics with brine (to remove DMSO), dry over
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Continuous Flow Synthesis (Scale-Up)

Objective: Gram-scale synthesis with improved photon flux and residence time control. Flow chemistry mitigates the "Beer-Lambert" attenuation of light observed in large batch reactors.

Flow Reactor Setup
  • System: Vapourtec E-Series or equivalent chip/coil reactor.

  • Reactor Volume: 10 mL FEP coil.

  • Light Source: 450 nm High-Intensity LED module.

FlowSetup SolA Solution A: Substrate + Cat + Acid Pump Peristaltic/Piston Pump SolA->Pump SolB Solution B: Oxidant + Reagent SolB->Pump Mixer T-Mixer Pump->Mixer Flow Rate Control Reactor FEP Coil Reactor (Blue LED Irradiation) Mixer->Reactor Combined Stream BPR Back Pressure Regulator (4 bar) Reactor->BPR Residence Time: 20 min Collect Product Collection BPR->Collect

Figure 2: Continuous Flow Manifold for Scalable Photoredox Minisci Alkylation.

Protocol Adaptation
  • Feed Preparation:

    • Stream A: Heterocycle + Catalyst + TFA in DMSO.

    • Stream B: Carboxylic Acid + Persulfate in DMSO/H2O.

  • Flow Rate Calculation: Set flow rate to achieve a residence time (

    
    ) of 20 minutes.
    
    • Example:

      
      .
      
  • Pressure: Install a 75 psi (approx 5 bar) Back Pressure Regulator (BPR).

    • Why? Prevents

      
       gas (generated from decarboxylation) from creating slugs that disrupt flow homogeneity and light absorption.
      
  • Collection: Run the system for 3 reactor volumes to reach steady state before collecting the fraction.

Troubleshooting & Optimization (Expert Notes)

ObservationRoot CauseCorrective Action
No Conversion

Quenching
Re-sparge solvents; ensure reaction vessel is strictly anaerobic.
Low Yield Poor Light PenetrationSwitch to Flow Chemistry or use narrower vials. Check if substrate absorbs at 450nm (inner filter effect).
Polysubstitution Radical ExcessReduce Carboxylic Acid equivalents; increase Heterocycle concentration.
Precipitation Solubility LimitSwitch solvent to DMSO or add co-solvent (t-BuOH).
Decomposition Over-oxidationReduce Persulfate equivalents; monitor reaction time closely.

References

  • Proctor, R. S. J., & Phipps, R. J. (2018). Recent Advances in Minisci-Type Reactions.[1][4][5][6] Angewandte Chemie International Edition.[1] Link

  • Dunne, J. F., et al. (2021). Rapid Optimization of Photoredox Reactions for Continuous-Flow Systems Using Microscale Batch Technology. ACS Central Science.[7] Link

  • Leow, D. (2018).[8] Applications of organocatalysed visible-light photoredox reactions for medicinal chemistry.[1][9][10] Beilstein Journal of Organic Chemistry.[8] Link

  • Minisci, F., et al. (1971). Nucleophilic character of alkyl radicals: homolytic alkylation of protonated heteroaromatic bases. Tetrahedron.[1] Link

  • Jin, J., & MacMillan, D. W. C. (2015). Alcohols as Alkylating Agents in Heteroarene C–H Functionalization.[11] Nature. Link

Sources

Technical Notes & Optimization

Troubleshooting

Optimization of reaction conditions for coupling with bromopyridines

Technical Support Center: Optimization of Coupling Reactions with Bromopyridines Welcome to the Advanced Synthesis Support Module Subject: Overcoming Electronic & Steric Deactivation in Pyridine Cross-Couplings Lead Scie...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimization of Coupling Reactions with Bromopyridines

Welcome to the Advanced Synthesis Support Module

Subject: Overcoming Electronic & Steric Deactivation in Pyridine Cross-Couplings Lead Scientist: Dr. A. Vance, Senior Application Scientist Last Updated: 2025-05-20

Introduction: The "Pyridine Problem"

If you are here, you likely have a reaction that works perfectly on phenyl bromide but fails miserably on bromopyridine. You are not alone. Pyridines present a "perfect storm" of challenges for palladium-catalyzed cross-couplings:

  • Catalyst Poisoning: The nitrogen lone pair is a potent σ-donor, displacing phosphine ligands and forming stable, inactive Pd-pyridine complexes (

    
    ).
    
  • Electronic Deactivation: Pyridines are

    
    -deficient. While this actually helps oxidative addition at the 2- and 4-positions (making the C-Br bond more electrophilic), it makes the ring susceptible to nucleophilic attack and homocoupling.
    
  • Protodeboronation: If you are using 2-pyridyl boronic acids, they decompose (protodeboronate) faster than they transmetalate.

This guide moves beyond "standard conditions" to high-fidelity protocols designed specifically for heteroaromatics.

Module 1: Catalyst & Ligand Selection (The "Quick Fix")

Q: I am using Pd(PPh3)4 or Pd(dppf)Cl2 and getting <10% conversion. Why?

A: Standard ligands like triphenylphosphine lack the steric bulk to prevent the pyridine nitrogen from binding to the palladium center. You need ligands that are electron-rich (to facilitate oxidative addition) and bulky (to prevent catalyst poisoning).[1][2]

The Solution: Dialkylbiaryl Phosphines (Buchwald Ligands)

Switch to the "Generations" of precatalysts. Generating Pd(0) in situ from Pd(OAc)₂ is notoriously unreliable for pyridines because the acetate can aid in poisoning or fail to reduce efficiently.

LigandApplicationWhy it works
XPhos General purpose for 2- and 3-bromopyridines.Large steric bulk prevents N-coordination; high electron density boosts oxidative addition.
SPhos Excellent for sterically hindered partners.High stability; promotes coupling even with ortho-substituents.
RuPhos Best for Buchwald-Hartwig Amination (C-N bond).Specifically tuned to prevent Pd-amido complex deactivation.
P(t-Bu)₃ Niche use for very difficult substrates.Extreme bulk, but highly air-sensitive (use as HBF₄ salt).
Visualizing the Poisoning Mechanism

CatalystPoisoning cluster_cycle Catalytic Cycle vs. Poisoning Pd0 Active Catalyst [L-Pd(0)] OxAdd Oxidative Addition [L-Pd(II)-Ar-Br] Pd0->OxAdd + Ar-Br Poisoned Inactive Complex [L-Pd-Pyridine] Pd0->Poisoned + Pyridine (N-coord) OxAdd->Pd0 Cycle Continues Poisoned->Pd0 Bulky Ligand Reverses Binding caption Fig 1: Pyridine nitrogen competes with substrate for Pd center. Bulky ligands (XPhos) destabilize the 'Poisoned' state.

Module 2: The "Unstable Partner" (2-Pyridyl Boronates)

Q: My 2-bromopyridine couples fine with phenylboronic acid, but when I try to couple a 2-pyridyl boronic acid with an aryl halide, it fails.

A: This is the classic "2-Pyridyl Problem." 2-Pyridyl boronic acids are inherently unstable.[3] The nitrogen atom facilitates rapid protodeboronation (loss of the boron group replaced by hydrogen), often within minutes of heating.

The Fix: MIDA Boronates (Slow Release Strategy) Do not use free boronic acids. Use MIDA (N-methyliminodiacetic acid) boronates .[3] These are shelf-stable and hydrolyze slowly under reaction conditions, releasing the active boronic acid at a rate that matches the catalytic turnover, preventing accumulation and decomposition.

Protocol: MIDA Boronate Coupling
  • Substrate: Aryl Bromide (1.0 equiv) + 2-Pyridyl MIDA Boronate (1.5 equiv)[4]

  • Catalyst: Pd₂(dba)₃ (1.5 mol%) + XPhos (6 mol%)[4]

  • Promoter: Cu(OAc)₂ (50 mol%) — Critical for 2-pyridyl coupling

  • Base: K₂CO₃ (5.0 equiv)[4]

  • Solvent: DMF:Isopropanol (4:1 ratio) — Anhydrous is NOT preferred here; water/alcohol is needed to hydrolyze the MIDA.

  • Temp: 100°C

Why Copper? Cu(OAc)₂ facilitates the transmetalation step specifically for 2-pyridyl systems, a mechanism distinct from standard Suzuki coupling [1].

Module 3: Buchwald-Hartwig Amination Specifics

Q: I am trying to aminate a 2-chloropyridine. The starting material is consumed, but I only see reduced pyridine (hydrodehalogenation).

A: Hydrodehalogenation is the bane of amination. It occurs when


-hydride elimination from the amine (or solvent) is faster than reductive elimination.

Troubleshooting Checklist:

  • Switch Base: If using NaOtBu, switch to Cs₂CO₃ or K₃PO₄ . Strong alkoxide bases can promote

    
    -hydride elimination from the alcohol solvent or the ligand.
    
  • Solvent: Avoid alcohols. Use 1,4-Dioxane or Toluene (anhydrous).[5]

  • Catalyst: Switch to Pd-G4-RuPhos . The precatalyst ensures immediate entry into the catalytic cycle without an induction period where side reactions can occur.

Decision Tree: Optimization Workflow

OptimizationFlow Start Start: Coupling Fails CheckPos Is the Halogen at C2? Start->CheckPos C2_Yes Yes (2-Bromopyridine) CheckPos->C2_Yes Yes C2_No No (3- or 4-Bromopyridine) CheckPos->C2_No No Ligand1 Use Pd-G4-XPhos Base: K3PO4 C2_Yes->Ligand1 Ligand2 Use Pd(dppf)Cl2 or Pd-G4-SPhos C2_No->Ligand2 Result Check Conversion Ligand1->Result Ligand2->Result Fail Still Fails? Result->Fail Low Yield MIDA Is coupling partner 2-Pyridyl Boronate? Fail->MIDA Sol_MIDA Switch to MIDA Boronate + Cu(OAc)2 promoter MIDA->Sol_MIDA Yes Sol_Dehal Protodehalogenation? Switch solvent to Dioxane Use RuPhos MIDA->Sol_Dehal No caption Fig 2: Logic flow for diagnosing pyridine coupling failures based on position and partner.

Module 4: Experimental Protocols

Protocol A: General High-Performance Suzuki for Bromopyridines

Use this for 2-, 3-, or 4-bromopyridines with stable aryl boronic acids.

  • Setup: Oven-dried reaction vial with magnetic stir bar.

  • Reagents:

    • Bromopyridine (1.0 mmol)[2]

    • Aryl Boronic Acid (1.5 mmol)[5]

    • Catalyst: Pd-G4-XPhos (2 mol%) (Alternatively: Pd₂(dba)₃ + XPhos)

    • Base: K₃PO₄ (2.0 M aqueous solution, 3.0 equiv)[5]

    • Solvent: THF or 1,4-Dioxane (degassed).

  • Execution:

    • Add solids. Evacuate/backfill with Argon (3x).[1][5]

    • Add solvent and base solution via syringe.[2][5]

    • Heat to 60°C (2-bromo) or 80-100°C (3/4-bromo).

    • Note: 2-bromopyridines are more activated and often require lower temperatures; high heat promotes homocoupling.

  • Workup: Dilute with EtOAc, wash with water/brine.[5] Filter through Celite to remove Pd residues (which often stick to the pyridine product).

Protocol B: Handling "Sticky" Pyridine Products

Issue: Pyridine products often bind to Pd during workup, leading to low isolated yields and dark oils.

  • The Scavenger Wash: After the reaction, add N-acetylcysteine or a commercial metal scavenger (e.g., SiliaMetS® Thiol) and stir for 30 mins before filtration. This strips the Pd off the pyridine nitrogen.

References

  • Knapp, D. M., et al. (2010). A General Solution for the 2-Pyridyl Problem. Journal of the American Chemical Society.

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition.

  • Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides. Journal of the American Chemical Society.

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews.

Sources

Optimization

Technical Support Center: Purification of Polar Aminopyridines

Current Status: Operational | Topic: Separation Science & Workup Strategies Assigned Specialist: Senior Application Scientist, Separation Technologies Safety Critical Warning: Aminopyridine Toxicity ⚠️ DANGER: Aminopyrid...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational | Topic: Separation Science & Workup Strategies Assigned Specialist: Senior Application Scientist, Separation Technologies

Safety Critical Warning: Aminopyridine Toxicity

⚠️ DANGER: Aminopyridines (e.g., 4-Aminopyridine, 3,4-Diaminopyridine) are potent potassium channel blockers. They are highly toxic and can induce seizures at low milligram doses.

  • Always handle solid material in a fume hood or glovebox.

  • Never inspect fractions by smell.

  • Waste: Segregate aqueous waste containing these compounds as "Acutely Toxic."

Executive Summary

Purifying polar aminopyridines presents a "perfect storm" of chromatographic challenges:

  • Basicity: The pyridine nitrogen (pKa ~5-7) and amino groups interact strongly with acidic silanols on silica, causing severe tailing.

  • Polarity: They often elute in the void volume of standard C18 Reverse Phase (RP) columns.

  • Solubility: Free bases are often insoluble in non-polar solvents, while salts (HCl, TFA) are water-soluble but hard to recover from aqueous buffers.

This guide provides self-validating protocols to overcome these specific failure modes.

Module 1: Normal Phase & Flash Chromatography

The Issue: Your compound streaks from the baseline to the solvent front, or never elutes.

Mechanism of Failure

Standard silica gel (


) has a surface pH of ~5. Aminopyridines are basic.[1][2] They undergo ion-exchange with deprotonated silanols (

), effectively "sticking" to the column rather than partitioning.
Protocol A: The "Magic Solvent" (DCM / MeOH / NH₄OH)

Best for: Standard silica cartridges when specialized amine-silica is unavailable.

The "Golden Ratio": 90:9:1 (DCM : MeOH : NH₄OH)

  • Dichloromethane (DCM): Weak solvent carrier.

  • Methanol (MeOH): Increases polarity (elution strength).

  • Ammonium Hydroxide (NH₄OH, 28-30%): The critical modifier. It competes for silanol sites, "blocking" them so your amine can pass.

Step-by-Step Preparation (Crucial Order of Addition):

  • Measure MeOH first.

  • Add NH₄OH to the MeOH. Mix well. (If you add NH₄OH directly to DCM, it will bead up and not mix).

  • Add the MeOH/NH₄OH premix to the DCM.

  • Equilibrate: Flush the column with 5 CV (Column Volumes) of this mixture before loading.

Troubleshooting Table: Normal Phase

SymptomDiagnosisCorrective Action
Severe Tailing Unmasked silanolsIncrease NH₄OH to 2% (max). Switch to TEA (Triethylamine) if NH₄OH is too volatile.
Fronting (Shark Fin) Solubility mismatchSample is precipitating on column head. Use "Dry Loading" (adsorb to Celite/Silica).
Silica Dissolution MeOH > 20%Silica dissolves in high MeOH/High pH. Switch to C18 or HILIC if >15% MeOH is needed.
Protocol B: Amine-Functionalized Silica (The "Premium" Fix)

Best for: High-value intermediates where yield is critical. Use KP-NH (Aminopropyl) functionalized silica.

  • Why: The surface is already basic. No modifiers (TEA/NH₄OH) are needed.

  • Solvents: Use simple Hexane/Ethyl Acetate or DCM/MeOH gradients. The peaks will be sharp immediately.

Module 2: Preparative HPLC & Reverse Phase

The Issue: Compound elutes in the void volume (t0) or co-elutes with polar impurities.

Strategy: pH Manipulation vs. Ion Pairing

You must choose a state for the molecule: Neutral (High pH) or Ion-Paired (Low pH).

Decision Matrix: HPLC Buffer Selection

Buffer SystempH RangeMechanismProsCons
0.1% TFA ~2.0Ion-PairingSharp peaks; soluble salts.Mass Spec Suppression ; difficult to remove TFA salt; alters biological assays.
0.1% Formic Acid ~2.7ProtonationGood MS signal.Poor retention for polar amines (no ion-pairing effect).
10mM Ammonium Bicarbonate 10.0 Neutralization Max Retention ; elutes as Free Base.Requires "Hybrid" silica (e.g., XBridge, Gemini NX) to survive high pH.
Recommended Protocol: High pH Preparative HPLC

This is the gold standard for aminopyridines to obtain the free base directly.

  • Column: Waters XBridge C18 or Phenomenex Gemini NX (High pH stable). Do not use standard silica C18.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10 with NH₄OH).

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient: Start at 0-5% B. The deprotonated aminopyridine is much more hydrophobic and will retain well.

Visualization: Purification Logic Flow

PurificationStrategy Start Crude Aminopyridine Mixture SolubilityCheck Is it soluble in DCM/EtOAc? Start->SolubilityCheck NP_Path Yes: Normal Phase SolubilityCheck->NP_Path Soluble RP_Path No: Reverse Phase SolubilityCheck->RP_Path Insoluble/Polar SilicaType Standard Silica or Amine-Silica? NP_Path->SilicaType StdSilica Standard Silica: Must use Modifier (1% NH4OH or TEA) SilicaType->StdSilica AmineSilica Amine-Silica (KP-NH): No Modifier Needed (Hex/EtOAc) SilicaType->AmineSilica PH_Check Does the lab have High-pH Columns? RP_Path->PH_Check HighPH High pH (pH 10) Ammonium Bicarbonate (Elutes Free Base) PH_Check->HighPH Yes (XBridge/Gemini) LowPH Low pH (pH 2) TFA or HFBA (Elutes as Salt) PH_Check->LowPH No (Standard C18)

Caption: Decision tree for selecting stationary phase and mobile phase modifiers based on solubility and column availability.

Module 3: Isolation & Workup (Getting it out of the water)

The Issue: You purified it by RP-HPLC, but now it's stuck in the aqueous buffer. Extraction with DCM yields nothing.

Method A: SCX "Catch and Release" (The Cleanest Method)

Use a Strong Cation Exchange (SCX) cartridge to isolate the amine from water/DMSO/DMF.

  • Load: Acidify your fraction (pH < 3) and load onto the SCX cartridge. The amine binds to the sulfonic acid resin.

  • Wash: Flush with MeOH (removes non-basic impurities and water).

  • Elute: Flush with 2M Ammonia in Methanol . The ammonia displaces your product.[3]

  • Finish: Evaporate the methanolic ammonia. You are left with the pure free base.

Method B: The "Salting Out" Extraction

If you must use liquid-liquid extraction:

  • Saturate the aqueous layer with NaCl (brine) or K₂CO₃ (if stability permits).

  • Use n-Butanol or IPA/Chloroform (1:3) as the organic layer. DCM is often too non-polar to extract polar aminopyridines.

  • Warning: n-Butanol has a high boiling point (117°C). It requires a strong rotovap or lyophilizer to remove.

Module 4: FAQ & Quick Fixes

Q: I used TFA for purification, but my biology team hates TFA salts. How do I remove it? A: TFA salts are cytotoxic.

  • Resin Method: Dissolve salt in MeOH/Water and pass through a Carbonate-form anion exchange resin (e.g., Amberlite IRA-67).

  • Free Base Method: Redissolve in EtOAc, wash with Sat. NaHCO₃ x 5. (Only works if the free base is organic soluble).

Q: My compound vanishes on the rotovap. A: Small aminopyridines can be volatile (sublime) under high vacuum, especially as free bases.

  • Fix: Do not heat the water bath >30°C. Form the HCl salt before evaporation if storage is required.

Q: Can I use HILIC? A: Yes. HILIC is excellent for aminopyridines that are too polar for C18.

  • Conditions: Column: Bare Silica or Amide. Mobile Phase: 90% ACN / 10% Aqueous Buffer (10mM Ammonium Formate pH 3).

  • Order of Elution: Opposite of C18. The most polar compounds elute last.

References
  • Teledyne ISCO. (2012). Flash Chromatography Separation of Basic Organic Compounds without Modifier.Link

  • Waters Corporation. (2020). Strategies for the Purification of Polar, Basic Compounds.[4]Link

  • Agilent Technologies. (2014). Solutions for Separation of Basic Compounds in Reversed-Phase HPLC.Link

  • Biotage. (2018).[5] The Synthesis and Purification of Heterocyclic Amines.Link

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in hydrophilic interaction chromatography. Journal of Chromatography A, 1217(20), 3408-3417. Link

Sources

Troubleshooting

Technical Support Center: Optimizing Suzuki Coupling of Bromopyridines

Ticket ID: SUZUKI-PY-001 Status: Open Subject: Overcoming Low Yields with Bromopyridine Substrates Assigned Specialist: Senior Application Scientist Executive Summary: The "Pyridine Problem" Welcome to the technical supp...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: SUZUKI-PY-001 Status: Open Subject: Overcoming Low Yields with Bromopyridine Substrates Assigned Specialist: Senior Application Scientist

Executive Summary: The "Pyridine Problem"

Welcome to the technical support center. If you are experiencing low yields (<40%) coupling bromopyridines , you are likely fighting two distinct mechanisms: Catalyst Poisoning and Competitive Protodeboronation .

Unlike standard phenyl halides, bromopyridines present a "Trojan Horse" challenge. The electron-deficient ring should theoretically facilitate oxidative addition, but the pyridine nitrogen (a Lewis base) often coordinates to the Palladium center, displacing phosphine ligands and shutting down the catalytic cycle (formation of "Pd-black"). Furthermore, the 2-position is particularly unstable, prone to hydrolysis or reductive dehalogenation.

This guide moves beyond standard textbook conditions to provide high-fidelity protocols specifically engineered for nitrogen-containing heterocycles.

Module 1: The Hardware (Catalyst & Ligand Selection)[1]

The Issue: Standard catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ frequently fail because the pyridine nitrogen displaces the labile phosphine ligands, leading to catalyst aggregation (death).

The Solution: You must use ligands that are sterically bulky and electron-rich to prevent N-coordination.

Recommended Systems
Catalyst SystemLigand ClassWhy it WorksBest For
Pd-PEPPSI-IPr NHC (N-Heterocyclic Carbene)The bulky "umbrella" of the NHC ligand physically blocks the pyridine nitrogen from binding to the Pd center. Extremely air/moisture stable.Primary Recommendation. Robust, general-purpose coupling of 2-, 3-, and 4-bromopyridines.
Pd(OAc)₂ + XPhos Buchwald Dialkylbiaryl PhosphineXPhos is exceptionally bulky. It promotes oxidative addition into the C-Br bond while preventing N-coordination.Sterically hindered substrates or when the boronic acid partner is also a heterocycle.
Pd(OAc)₂ + SPhos Buchwald Dialkylbiaryl PhosphineSimilar to XPhos but often better for water-soluble or highly polar substrates.High-throughput screening; often works where XPhos fails.
Visualization: The Catalyst Poisoning Mechanism

The diagram below illustrates why standard ligands fail and how bulky ligands protect the cycle.

CatalystPoisoning Figure 1: Mechanism of Catalyst Poisoning by Bromopyridines Pd_L Active Catalyst [Pd(0)-L] OxAdd Oxidative Addition (Productive Path) Pd_L->OxAdd Coord N-Coordination (Poisoning Path) Pd_L->Coord Py_Br Bromopyridine (Substrate) Py_Br->OxAdd Py_Br->Coord Complex_Active Pd(II)-Ar-Br Intermediate OxAdd->Complex_Active Bulky Ligand (NHC/XPhos) Prevents N-Binding Complex_Dead Pd-Pyridine Complex (Catalyst Arrest) Coord->Complex_Dead Small Ligand (PPh3) Displaced by Pyridine Pd_Black Pd Black (Precipitate) Complex_Dead->Pd_Black Irreversible Decomposition

Module 2: The Environment (Base & Solvent)[1][2]

The Issue: Strong bases (NaOH, KOtBu) can cause hydrolysis of the bromopyridine or protodeboronation of the boronic acid.

The Solution: Use "mild but effective" bases and control water content.

  • Preferred Base: K₃PO₄ (Potassium Phosphate Tribasic) .

    • Why: It buffers the pH effectively. Unlike carbonates (K₂CO₃), it is less likely to cause rapid protodeboronation of sensitive boronic acids. It requires a small amount of water to function (solubility).[1]

  • Alternative: Cs₂CO₃ (Cesium Carbonate) .[2][3]

    • Why: Higher solubility in organic solvents (like dioxane) than potassium salts. Useful for anhydrous conditions.[1]

  • Solvent System:

    • Dioxane/Water (4:1): The gold standard.[4] High boiling point (101°C) allows for activation of sluggish C-Br bonds.

    • Toluene/Water (10:1): Better if your product is highly non-polar.

    • n-Butanol: Useful for highly polar pyridines (rarely used but effective).

Module 3: Validated Experimental Protocols

Protocol A: The "Heavy Duty" Method (Pd-PEPPSI-IPr)

Best for: 2-bromopyridines, sterically hindered couplings, and scale-up.

  • Preparation: In a vial equipped with a stir bar, add:

    • Bromopyridine substrate (1.0 equiv)[5][6]

    • Boronic Acid/Pinacol Ester (1.2 - 1.5 equiv)

    • Pd-PEPPSI-IPr (1.0 - 2.0 mol%) — Note: This is an orange powder.

    • K₂CO₃ or K₃PO₄ (2.0 equiv)[2]

  • Solvent: Add 1,4-Dioxane (or THF) and Water in a 4:1 ratio. (Concentration ~0.2 M).[7]

  • Degassing: Sparge with Argon/Nitrogen for 5 minutes. Crucial step to prevent homocoupling.

  • Reaction: Seal and heat to 80°C for 2-12 hours.

    • Checkpoint: The reaction should remain a clear orange/red or turn light yellow. If it turns black immediately, oxygen ingress occurred.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

Protocol B: The "Buchwald" Method (XPhos)

Best for: Extremely deactivated pyridines or when Protocol A fails.

  • Preparation: In a glovebox or under strict Schlenk conditions:

    • Pd(OAc)₂ (2 mol%)[3]

    • XPhos (4 mol%) — Note: 1:2 Pd:Ligand ratio is critical.

    • Bromopyridine (1.0 equiv)[6]

    • Boronic Acid (1.5 equiv)[6]

    • K₃PO₄ (3.0 equiv) — Finely ground.

  • Solvent: Toluene/Water (10:1) or n-Butanol .

  • Reaction: Heat to 100°C . The active catalyst species (Pd-XPhos) forms in situ.

Module 4: Troubleshooting & FAQs

Q: My reaction mixture turned black, and I recovered the starting material. A: This is "Catalyst Death." The pyridine nitrogen coordinated to the Pd, displacing your ligands.

  • Fix: Switch to Pd-PEPPSI-IPr (Protocol A). The NHC ligand cannot be displaced by pyridine. Alternatively, increase the ligand-to-metal ratio (e.g., 1:3 for Pd:Phosphine).

Q: I see full conversion of the bromopyridine, but the product is the de-halogenated pyridine (Ar-H). A: This is "Hydrodehalogenation." It occurs when the oxidative addition happens, but transmetalation is too slow, leading to hydride abstraction (often from the solvent).

  • Fix: Increase the concentration of the Boronic Acid (1.5 equiv). Switch solvent to THF (less prone to hydride donation than alcohols). Ensure the base is anhydrous if using Cs₂CO₃.

Q: I see the product, but also a lot of homocoupled boronic acid (Ar-Ar). A: Oxygen leak. Homocoupling is driven by O₂.[4]

  • Fix: Degas solvents by bubbling Argon for at least 15 minutes, or use the freeze-pump-thaw method.

Q: Can I use Pyridyl Boronic Acids coupled with Bromopyridines? A: This is the "Double Trouble" scenario. Pyridyl boronic acids are notoriously unstable (protodeboronation).

  • Fix: Use MIDA boronates or Lithium Triisopropyl Borates instead of free boronic acids. These "slow-release" reagents prevent the rapid hydrolysis of the C-B bond.

Troubleshooting Decision Tree

Troubleshooting Figure 2: Troubleshooting Logic for Suzuki Coupling Failures Start Reaction Analysis (LCMS/TLC) Check1 Is SM (Bromopyridine) Consumed? Start->Check1 NoConv No Conversion (SM Intact) Check1->NoConv No YesConv Yes, SM Consumed Check1->YesConv Yes Black Did it turn black? NoConv->Black LigandIssue Catalyst Poisoning. Use Pd-PEPPSI or XPhos. Black->LigandIssue Yes TempIssue Activation Barrier. Increase Temp to 100°C. Black->TempIssue No CheckProd Identify Major Byproduct YesConv->CheckProd DeHalo De-halogenated SM (Ar-H) CheckProd->DeHalo Homo Homocoupling (Ar'-Ar') CheckProd->Homo FixDeHalo Transmetalation too slow. Increase Boronic Acid eq. Switch to THF. DeHalo->FixDeHalo FixHomo Oxygen Ingress. Degas solvents vigorously. Homo->FixHomo

References

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air- and Moisture-Stable Palladium Catalyst for Cross-Coupling Reactions.[8] Chemistry – A European Journal.

  • Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides.[9] Journal of the American Chemical Society.[10]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. Journal of the American Chemical Society.[10]

  • Knapp, D. M., et al. (2010). MIDA Boronates: A Solution to the Instability of 2-Pyridyl Boronic Acids. Journal of the American Chemical Society.[10]

  • BenchChem Technical Guides. (2025). Comparative Study of Bases in Suzuki Reactions of 2-Bromo-4-methylpyridine.

Sources

Optimization

Improving the stability and solubility of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

[1][2][3][4] Technical Profile & Physicochemical Analysis To effectively troubleshoot 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as ABP-Ol ), we must first understand its competitive chemical envir...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

Technical Profile & Physicochemical Analysis

To effectively troubleshoot 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as ABP-Ol ), we must first understand its competitive chemical environment.[1][2][3][4]

  • Structural Class:

    
    -Amino Alcohol / Halogenated Pyridine.[1][2][3]
    
  • Key Functional Groups:

    • Primary Amine (

      
      ):  The primary basic center (
      
      
      
      ).[1][2][3][4] It is sterically hindered by the quaternary
      
      
      -carbon.[1][3]
    • Pyridine Ring: The nitrogen is weakly basic (

      
      ).[2][3][4] The 5-bromo substituent is electron-withdrawing, significantly reducing the basicity of the pyridine nitrogen compared to unsubstituted pyridine (
      
      
      
      ).[1][2][3][4]
    • Hydroxyl Group (

      
      ):  Provides hydrogen bonding capability but is insufficient to solubilize the lipophilic bromopyridine core in neutral water.[1][2][3][4]
      
    • Bromine Substituent: Increases lipophilicity (

      
      ) and introduces photosensitivity risks.[2][3][4]
      

Core Challenge: ABP-Ol exists as a lipophilic base.[1][2][3] In its free base form, it is sparingly soluble in neutral aqueous media (


), leading to precipitation in biological assays.[4] Furthermore, the amino-alcohol motif is prone to hygroscopicity and oxidative degradation.[2][3][4]

Solubility Optimization Guide

The "Dual-Solubility" Strategy

Researchers often fail by treating ABP-Ol as a simple organic solid.[1][2][3] You must approach it as a pH-dependent electrolyte .[1][3]

Method A: Salt Formation (Preferred for Stability)

Converting the free base into a salt is the most robust method for long-term storage and aqueous solubility.[1][2][3][4]

  • Mechanism: Protonation of the aliphatic amine breaks the crystal lattice energy and introduces charge-dipole interactions with water.[1][2][3]

  • Recommended Acids:

    • Hydrochloric Acid (HCl): Standard first-line choice.[1][2][3][4] Forms a stable hydrochloride salt.[3][4]

    • Methanesulfonic Acid (MsOH): Use if HCl salt is hygroscopic.[1][2][3][4] Mesylates often crystallize better and are less prone to hydration.[2][3][4]

  • Protocol: Dissolve ABP-Ol in minimal ethanol/methanol. Add 1.05 equivalents of acid (in ether or alcohol).[3][4] Precipitate with non-polar solvent (diethyl ether/heptane).[1][3][4]

Method B: Co-solvent Systems (Preferred for Assays)

For immediate use in biological assays (where low pH is not tolerated), use a co-solvent system.[2][4]

ComponentRecommended %Function
DMSO 1–5%Primary solvent.[1][2][3] Breaks intermolecular H-bonds.[1][3]
PEG 400 10–20%Interfacial tension reducer.[2][3][4] Prevents micro-precipitation.[3][4]
Cyclodextrin (HP-

-CD)
5–20% (w/v)Gold Standard. Encapsulates the lipophilic bromopyridine tail, exposing the hydrophilic hydroxyl/amine to water.[1][2][3][4]
Solubility Troubleshooting Workflow

SolubilityWorkflow Start Start: ABP-Ol Solid Target Target Application? Start->Target Storage Long-term Storage Target->Storage Inventory Assay Biological Assay (pH 7.4) Target->Assay Screening SaltCheck Is it a Salt form? Storage->SaltCheck StockSol Prepare 100mM Stock in DMSO Assay->StockSol MakeSalt Convert to HCl or Mesylate Salt SaltCheck->MakeSalt No (Free Base) Dissolve Dissolve in Water/Buffer SaltCheck->Dissolve Yes MakeSalt->Storage Dilution Dilute into Buffer StockSol->Dilution Precip Precipitation Observed? Dilution->Precip AddExcipient Add 20% HP-beta-CD or PEG400 Precip->AddExcipient Yes Success Stable Solution Precip->Success No AddExcipient->Success

Figure 1: Decision logic for solubilizing ABP-Ol based on end-use application.

Stability & Degradation Prevention

Critical Vulnerabilities
  • Photodebromination: The C-Br bond on the pyridine ring is susceptible to homolytic cleavage under UV/Vis light, leading to radical formation and polymerization or hydro-debromination.[1][2][3][4]

  • Oxidative Coloring:

    
    -amino alcohols can undergo slow oxidation at the amine or hydroxyl group, often turning samples yellow/brown over time.[1][2][3][4]
    
  • Hygroscopicity: The free base attracts atmospheric moisture, which accelerates hydrolysis and oxidation.[2][3][4]

Storage Protocols
ParameterSpecificationRationale
Temperature -20°CArrhenius kinetics dictates reduced degradation rates.[1][2][3]
Atmosphere Argon/NitrogenDisplaces oxygen to prevent amine oxidation.[2][3][4]
Container Amber VialBlocks UV radiation (critical for C-Br bond stability).[1][2][3][4]
Desiccant Silica/SievesPrevents moisture absorption (hygroscopicity management).[1][2][3][4]

Troubleshooting & FAQ

Q1: My compound precipitated when I diluted my DMSO stock into PBS buffer. Why? A: This is "Crash-out." The free base of ABP-Ol has low aqueous solubility at neutral pH.[1][3]

  • Fix: Do not dilute directly into static buffer.

    • Acidify the buffer slightly (if the assay permits).[3][4]

    • Use intermediate dilution : Dilute DMSO stock into a solution of 20% PEG-400/Water, then add to the final buffer.

    • Use Hydroxypropyl-

      
      -Cyclodextrin (HP-
      
      
      
      -CD) in the buffer (10-20 equivalents relative to compound) to sequester the hydrophobic tail.[1][2][3][4]

Q2: The white powder has turned yellow after 2 weeks on the bench. Is it still usable? A: The yellowing indicates surface oxidation (N-oxide formation) or photo-degradation.[1][2][3][4]

  • Action: Check purity via LC-MS. If purity is >95%, the color is likely a trace impurity (quinone-like species have high extinction coefficients).[1][3][4]

  • Prevention: Always store under inert gas (Argon) and in amber vials.

Q3: Can I autoclave solutions of ABP-Ol? A: No. The combination of high heat and pressure may induce hydrolysis of the C-Br bond or degradation of the amino-alcohol arm.[1][2][3] Use 0.22


m filtration  for sterilization.[3][4]

Q4: I see an extra peak in LC-MS at M+16. What is it? A: This is likely the N-Oxide .[1][3] Pyridines and primary amines can oxidize.[2][3][4]

  • Troubleshooting: Ensure your solvents (methanol/acetonitrile) are HPLC grade and free of peroxides.[2][3][4] Avoid prolonged exposure to air in solution.[3][4]

References & Further Reading

  • Physicochemical Properties of Pyridines:

    • Joule, J. A., & Mills, K. (2010).[2][4] Heterocyclic Chemistry. (General reference for Pyridine pKa and reactivity).

    • (Analogous structure data).[1][2][3][4]

  • Solubility Enhancement Strategies:

    • Loftsson, T., & Brewster, M. E. (2010).[2][4] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.[3][4] (Basis for HP-

      
      -CD recommendation).
      
    • (Strategies for lipophilic amines).[1][2][3][4]

  • Stability of Amino Alcohols:

    • Bergmeier, S. C.[4] (2000).[1][3][4][5] The Synthesis of Vicinal Amino Alcohols. Tetrahedron.[3][4][6] (Discusses chemical handling of the scaffold).

    • (Analogous degradation pathways).[1][2][4]

Sources

Troubleshooting

Technical Support Center: Refinement of Analytical Methods for Novel Pyridine Compounds

Welcome to the Technical Support Center for the analytical refinement of novel pyridine compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the analytical refinement of novel pyridine compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the characterization and quantification of this important class of molecules. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your laboratory.

Section 1: General Frequently Asked Questions (FAQs)

This section addresses broad questions that are applicable across different analytical techniques when working with new pyridine derivatives.

Q1: What are the initial analytical steps I should consider for a newly synthesized pyridine compound?

A1: A multi-faceted analytical approach is crucial for the comprehensive characterization of a novel pyridine derivative. Initially, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) should be employed to confirm the molecular structure and mass. Following structural confirmation, High-Performance Liquid Chromatography (HPLC), often coupled with MS (LC-MS), is the premier method for assessing purity and developing a quantitative assay.[1][2]

Q2: Why do pyridine compounds often present unique challenges in analytical chemistry?

A2: The challenges associated with pyridine compounds stem from the basic nitrogen atom in the six-membered aromatic ring. This nitrogen atom can engage in undesirable interactions with analytical instrumentation, such as residual silanol groups on silica-based HPLC columns, leading to poor peak shapes.[3] Its basicity also makes it prone to ion suppression in electrospray ionization mass spectrometry (ESI-MS).[4][5] Furthermore, the electronic effects of the nitrogen atom and any substituents can lead to complex NMR spectra that require careful interpretation.

Q3: How do I approach analytical method validation for a novel pyridine compound according to regulatory standards?

A3: Method validation for pharmaceutical compounds is governed by the International Council for Harmonisation (ICH) guidelines. The objective is to demonstrate that your analytical procedure is fit for its intended purpose.[6] A robust validation plan should include the assessment of specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), and quantitation limit (LOQ).[2][6]

Section 2: High-Performance Liquid Chromatography (HPLC) Troubleshooting

HPLC is the workhorse for purity assessment and quantification of novel pyridine compounds. However, achieving optimal separation can be challenging. This section provides a troubleshooting guide for common HPLC issues.

FAQs for HPLC Analysis

Q1: What is the most common cause of peak tailing for pyridine compounds in reversed-phase HPLC?

A1: The most frequent cause of peak tailing for basic compounds like pyridine is the interaction between the protonated pyridine nitrogen and acidic, deprotonated residual silanol groups on the surface of silica-based stationary phases (e.g., C18). This secondary interaction leads to a non-ideal chromatographic peak shape.

Q2: How can I improve the resolution between my target pyridine compound and a closely eluting impurity?

A2: Improving resolution requires optimizing one or more of the following parameters: mobile phase composition (both organic solvent and pH), stationary phase chemistry, or column efficiency. Small adjustments to the mobile phase pH can significantly alter the retention of ionizable compounds. Switching to a different stationary phase (e.g., phenyl-hexyl or a polar-embedded phase) can offer alternative selectivities. Finally, using columns with smaller particle sizes (UHPLC) will increase efficiency and can improve resolution, though this requires a compatible HPLC system.

Troubleshooting Guide: HPLC
Problem Potential Cause Troubleshooting Steps & Scientific Rationale
Peak Tailing Secondary interactions with residual silanols.1. Lower Mobile Phase pH: Adjust the mobile phase pH to between 2.5 and 4.0 using a buffer like phosphate or acetate. At this pH, the majority of silanol groups are protonated and less likely to interact with the protonated pyridine analyte.[7] 2. Use a Competing Base: Add a small amount of a competing base, such as triethylamine (TEA), to the mobile phase (e.g., 10-25 mM). TEA will preferentially interact with the active silanol sites, masking them from the analyte.[5] 3. Employ a High-Purity, End-Capped Column: Modern HPLC columns are manufactured with high-purity silica and are extensively end-capped to minimize the number of accessible silanol groups.
Poor Resolution Insufficient selectivity between analyte and impurity.1. Optimize Mobile Phase pH: Systematically vary the mobile phase pH to exploit differences in the pKa values of the analyte and impurity. 2. Change Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter selectivity due to different solvent-analyte interactions. 3. Select an Alternative Stationary Phase: If on a C18 column, consider a phenyl-hexyl column for potential π-π interactions or a polar-embedded phase for different polar selectivity.
Variable Retention Times Fluctuations in mobile phase composition, temperature, or column equilibration.1. Ensure Proper Mobile Phase Preparation: Prepare mobile phases fresh daily and ensure they are thoroughly mixed and degassed.[8] 2. Use a Column Thermostat: Temperature fluctuations can significantly impact retention times. A column oven provides a stable thermal environment.[8] 3. Adequate Column Equilibration: When changing mobile phases, ensure the column is equilibrated with at least 10-20 column volumes of the new mobile phase to ensure a stable baseline and reproducible retention times.[9]
Low Analyte Recovery Adsorption of the analyte onto the column or system components.1. Passivate the HPLC System: Repeated injections of a standard can sometimes passivate active sites in the system. 2. Check for Sample Adsorption on Vials/Well Plates: Some compounds can adsorb to glass or plastic surfaces. Using silanized vials or polypropylene plates can mitigate this.
Experimental Protocol: A Starting RP-HPLC Method for a Novel Pyridine Derivative

This protocol provides a robust starting point for method development.

  • Instrumentation and Conditions:

    • HPLC System: A standard HPLC or UHPLC system with a UV or PDA detector.

    • Column: A high-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% to 95% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm or a wavelength determined by the UV spectrum of the compound.

    • Injection Volume: 5 µL.

  • Sample Preparation:

    • Prepare a stock solution of the novel pyridine compound in a 50:50 mixture of acetonitrile and water at a concentration of 1 mg/mL.[1]

    • Dilute the stock solution with the same solvent to a working concentration of approximately 0.1 mg/mL.[1]

    • Filter the final solution through a 0.45 µm syringe filter before injection.[1]

Visualization: General HPLC Troubleshooting Workflow

HPLC_Troubleshooting start Chromatographic Issue Identified peak_shape Poor Peak Shape? (Tailing, Fronting, Splitting) start->peak_shape Yes retention Inconsistent Retention Times? start->retention No ps_cause1 Check for Secondary Interactions (e.g., silanol effects) peak_shape->ps_cause1 resolution Poor Resolution? retention->resolution No rt_cause1 Check Mobile Phase Prep & Degassing retention->rt_cause1 Yes rt_cause2 Verify Column Temperature Stability retention->rt_cause2 rt_cause3 Ensure Adequate Column Equilibration retention->rt_cause3 res_solution1 Optimize Mobile Phase (pH, Organic Solvent) resolution->res_solution1 Yes res_solution2 Change Stationary Phase resolution->res_solution2 res_solution3 Decrease Particle Size (UHPLC) resolution->res_solution3 ps_solution1 Adjust Mobile Phase pH (2.5-4.0) ps_cause1->ps_solution1 ps_solution2 Add Competing Base (e.g., TEA) ps_cause1->ps_solution2 ps_solution3 Use High-Purity/End-Capped Column ps_cause1->ps_solution3 end_node Optimized Method ps_solution1->end_node ps_solution2->end_node ps_solution3->end_node rt_cause1->end_node rt_cause2->end_node rt_cause3->end_node res_solution1->end_node res_solution2->end_node res_solution3->end_node

Caption: A workflow for troubleshooting common HPLC issues.

Section 3: Mass Spectrometry (MS) Troubleshooting

MS is indispensable for confirming the molecular weight and structure of novel pyridine compounds. However, their basic nature can lead to specific challenges, especially in LC-MS with electrospray ionization (ESI).

FAQs for MS Analysis

Q1: Why am I observing a weak or no signal for my pyridine compound in ESI-MS?

A1: This is likely due to ion suppression, a common phenomenon in ESI-MS.[5] The basic pyridine nitrogen readily accepts a proton, making it susceptible to competition for ionization with other basic compounds or mobile phase additives. Pyridine itself has been shown to be a significant cause of ion suppression due to its high gas-phase basicity.[4]

Q2: I see a prominent peak at m/z 52 in the mass spectrum of my pyridine derivative. What is this?

A2: A peak at m/z 52 is a very common fragment ion for pyridine and its derivatives, arising from the loss of HCN (27 Da) from the protonated molecular ion, followed by rearrangement. This can occur through in-source fragmentation.

Q3: What is in-source fragmentation and how can I control it?

A3: In-source fragmentation, also known as in-source collision-induced dissociation (CID), is the fragmentation of ions in the interface between the atmospheric pressure ion source and the mass analyzer.[10] It is primarily controlled by the voltage difference in this region (often called the "cone voltage" or "fragmentor voltage").[10] By reducing this voltage, you can minimize in-source fragmentation and preserve the molecular ion. Conversely, increasing this voltage can be used to intentionally induce fragmentation for structural confirmation.

Troubleshooting Guide: MS
Problem Potential Cause Troubleshooting Steps & Scientific Rationale
Ion Suppression / Low Signal Competition for ionization in the ESI source.1. Improve Chromatographic Separation: Ensure the analyte peak is well-separated from any co-eluting matrix components.[11] 2. Dilute the Sample: If the analyte concentration is too high, it can saturate the ESI process. Diluting the sample can sometimes improve ionization efficiency. 3. Optimize Mobile Phase: Avoid non-volatile buffers like phosphates. Use volatile mobile phase additives like formic acid or ammonium formate.[5]
Unexpected Fragmentation In-source fragmentation.1. Reduce Cone/Fragmentor Voltage: Lower the voltage in the ion source to decrease the kinetic energy of the ions, thus reducing fragmentation.[10] 2. Check for Thermal Degradation: Ensure the ion source temperature is not excessively high, which could cause thermal degradation of the analyte.
Adduct Formation (e.g., [M+Na]+, [M+K]+) Presence of salts in the sample or mobile phase.1. Use High-Purity Solvents and Additives: Ensure that all solvents and reagents are of high purity to minimize salt contamination. 2. Improve Sample Cleanup: Use solid-phase extraction (SPE) or liquid-liquid extraction to remove salts from the sample matrix before analysis.

Section 4: Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting

NMR is the definitive technique for the structural elucidation of novel pyridine compounds. This section addresses common issues in acquiring and interpreting NMR data for this class of molecules.

FAQs for NMR Analysis

Q1: Why are the proton signals in my pyridine derivative's ¹H NMR spectrum so far downfield?

A1: The nitrogen atom in the pyridine ring is electronegative and withdraws electron density from the ring, "deshielding" the attached protons. This causes them to resonate at a higher frequency (further downfield) compared to protons on a benzene ring. The effect is most pronounced for the α-protons (adjacent to the nitrogen).

Q2: My NMR signals are broad. What are the likely causes?

A2: Signal broadening in the NMR spectrum of a pyridine derivative can have several causes:

  • Chemical Exchange: If the pyridine nitrogen is undergoing protonation/deprotonation on a timescale similar to the NMR experiment, this can lead to broadened signals.

  • High Sample Concentration: High concentrations can increase the viscosity of the sample, leading to broader lines.

  • Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening.

  • Unresolved Coupling: Coupling to the quadrupolar ¹⁴N nucleus can sometimes cause broadening of the adjacent α-protons.

Q3: How can 2D NMR experiments help in assigning the structure of my novel pyridine compound?

A3: 2D NMR is a powerful tool for unambiguous structure elucidation.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, helping to trace out the spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for connecting different fragments of the molecule and assigning quaternary carbons.

Troubleshooting Guide: NMR
Problem Potential Cause Troubleshooting Steps & Scientific Rationale
Broad Peaks Chemical exchange, high concentration, or paramagnetic impurities.1. Ensure Anhydrous Solvent: If the compound is sensitive to moisture, use a freshly opened ampule of deuterated solvent. 2. Lower the Sample Concentration: Prepare a more dilute sample to reduce viscosity effects. 3. Add a Chelating Agent: A small amount of EDTA can chelate paramagnetic metal ions, sharpening the signals. 4. Vary the Temperature: Acquiring the spectrum at a different temperature can sometimes sharpen exchange-broadened signals.
Ambiguous Peak Assignments Overlapping signals in the 1D spectrum.1. Acquire a 2D COSY Spectrum: To establish proton-proton connectivity. 2. Acquire 2D HSQC and HMBC Spectra: To correlate protons and carbons and establish long-range connectivity, which is essential for confirming the substitution pattern on the pyridine ring.[12]
Shifting Chemical Shifts Between Samples Differences in concentration, solvent, pH, or temperature.1. Maintain Consistent Experimental Conditions: Use the same solvent, concentration, and temperature for all related samples to ensure comparability of chemical shifts. 2. Use an Internal Standard: Add a small amount of a reference compound like tetramethylsilane (TMS) to provide a stable reference point (0 ppm).
Visualization: Decision Tree for Analytical Technique Selection

Technique_Selection start Newly Synthesized Pyridine Compound q1 Need to Confirm Structure? start->q1 q2 Need to Assess Purity? q1->q2 No struct_confirm NMR (1H, 13C, 2D) & High-Resolution MS q1->struct_confirm Yes q3 Need Quantitative Assay? q2->q3 No purity HPLC-UV/PDA or LC-MS q2->purity Yes quant Validated HPLC-UV/PDA Method q3->quant Yes end_node Complete Analytical Characterization q3->end_node No struct_confirm->q2 purity->q3 quant->end_node

Caption: A decision tree for selecting the appropriate analytical technique.

Section 5: Gas Chromatography-Mass Spectrometry (GC-MS) Considerations

For volatile novel pyridine compounds, GC-MS can be a powerful analytical tool. However, derivatization is often necessary for compounds with polar functional groups.

FAQs for GC-MS Analysis

Q1: When should I consider using GC-MS for my novel pyridine compound?

A1: GC-MS is suitable for pyridine derivatives that are thermally stable and sufficiently volatile. If your compound has polar functional groups like -OH, -NH₂, or -COOH, derivatization is typically required to increase volatility and improve peak shape.

Q2: Why is pyridine often used as a solvent or catalyst during derivatization for GC-MS, and what are the potential problems?

A2: Pyridine is a commonly used basic catalyst that accelerates derivatization reactions, particularly with silylating reagents like BSTFA or MSTFA. The main issue is that pyridine itself is GC-amenable and can lead to a large solvent peak in the chromatogram. More importantly, it is crucial to use anhydrous pyridine, as any moisture will readily consume the derivatization reagent, leading to incomplete reactions and poor reproducibility.

References

  • Advanced NMR techniques for structural characterization of heterocyclic structures. Semantic Scholar. Available at: [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

  • (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. Available at: [Link]

  • Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. SciSpace. Available at: [Link]

  • HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available at: [Link]

  • Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. Journal of the American Society for Mass Spectrometry. ACS Publications. Available at: [Link]

  • (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available at: [Link]

  • Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). DTIC. Available at: [Link]

  • Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Science Publishing. Available at: [Link]

  • Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. LC-MS. Available at: [Link]

  • Ion suppression (mass spectrometry). Wikipedia. Available at: [Link]

  • Nuclear Magnetic Resonance Spectra of Heterocyclic Compounds. II. Abnormal Products from the Ketalization of Cortisone1. The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

  • Ion Suppression and ESI. Mass Spectrometry Facility, University of Waterloo. Available at: [Link]

  • (PDF) Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. ResearchGate. Available at: [Link]

  • Electrospray ionization mass spectrometry ion suppression/ enhancement caused by column bleed for three mixed-mode reversed. Waters Corporation. Available at: [Link]

  • Troubleshooting Guide for HPLC Detectors: Tips and Tricks. G-M-I, Inc. Available at: [Link]

  • Troubleshooting in HPLC: A Review. IJSDR. Available at: [Link]

  • HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Persee. Available at: [Link]

  • HPLC Troubleshooting Guide. Available at: [Link]

  • What do aromatic compunds fragment into in MS? Why are adducts formed? ResearchGate. Available at: [Link]

  • Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. PubMed. Available at: [Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis. MDPI. Available at: [Link]

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Optimization

Addressing challenges in the scale-up synthesis of aminopyridine derivatives

Technical Support Center: Scale-Up Synthesis of Aminopyridine Derivatives Welcome to the Technical Support Center for Aminopyridine Derivative Synthesis. Aminopyridines are foundational scaffolds in pharmaceuticals, agro...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Scale-Up Synthesis of Aminopyridine Derivatives

Welcome to the Technical Support Center for Aminopyridine Derivative Synthesis. Aminopyridines are foundational scaffolds in pharmaceuticals, agrochemicals, and materials science.[1][2][3] However, transitioning their synthesis from the laboratory bench to pilot or industrial scale introduces significant challenges that can impact yield, purity, safety, and cost-effectiveness.[4]

This guide is structured to provide direct, actionable advice for researchers, chemists, and engineers facing common scale-up hurdles. It combines troubleshooting directives with answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific, acute problems encountered during the scale-up of common aminopyridine synthetic routes.

Issue 1: Thermal Runaway and Poor Control in Chichibabin Aminations

Question: "We are scaling up a Chichibabin reaction to produce a 2-aminopyridine derivative. On a 10g scale, the reaction was sluggish but manageable. At 500g, we experienced a violent exotherm, rapid gas evolution, and pressure buildup, forcing an emergency shutdown. What caused this loss of control, and how can we prevent it?"

Answer: This is a classic and dangerous scale-up challenge rooted in thermodynamics and kinetics. The Chichibabin reaction, which typically uses sodium amide (NaNH₂) in a high-boiling solvent like xylene or toluene, is notoriously exothermic.[5][6] The loss of control arises from a fundamental principle of scale-up: as reactor volume increases, the surface area-to-volume ratio decreases dramatically. This severely limits the vessel's ability to dissipate heat generated by the reaction, leading to a thermal runaway.[7][8]

Root Cause Analysis:

  • Poor Heat Transfer: The heat generated by the reaction exceeded the cooling capacity of the larger reactor. What dissipates easily in a small flask can accumulate dangerously in a large vessel.[7]

  • Reagent Addition and Local Hotspots: If the sodium amide was added too quickly or without sufficient agitation, localized "hotspots" could have formed, accelerating the reaction rate in those areas and initiating the runaway.[9]

  • Hydrogen Gas Evolution: The mechanism involves the elimination of a hydride ion, which rapidly reacts to form hydrogen gas (H₂).[5][10] At a larger scale, the volume of gas produced can overwhelm the vessel's venting capacity, causing a rapid pressure increase.[11]

Recommended Corrective Actions & Protocol:

  • Adopt a Semi-Batch Process: Never perform a large-scale Chichibabin reaction as a "batch" process where all reagents are mixed at once. Instead, use a semi-batch approach where the limiting reagent (typically the pyridine substrate) is added slowly to the heated sodium amide suspension. This allows you to control the reaction rate via the addition rate.[8]

  • Thorough Thermal Hazard Assessment: Before attempting the scale-up again, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter, RC1) to determine the heat of reaction (ΔHrxn), maximum temperature of the synthesis reaction (MTSR), and adiabatic temperature rise. This data is critical for ensuring your reactor's cooling system can handle the heat load.[7]

  • Improve Agitation and Monitoring: Ensure the reactor is equipped with a high-torque agitator and appropriate baffles to maintain a homogenous slurry and prevent hotspots. Continuously monitor the internal reaction temperature with a probe, not just the jacket temperature.[9]

  • Safe Operating Protocol:

    • Use a reaction vessel with at least twice the volume of all combined reagents to leave sufficient headspace.[9][12]

    • Ensure the reactor is equipped with an adequately sized emergency relief vent.

    • Never add reagents if the internal temperature deviates from the setpoint.[9] Have a quench plan ready (e.g., a pre-chilled, non-reactive solvent).

G

Issue 2: Inconsistent Yields and Catalyst Deactivation in Buchwald-Hartwig Aminations

Question: "We are using a palladium-catalyzed Buchwald-Hartwig amination to couple an amine with a bromopyridine derivative. The reaction works beautifully on a small scale, but upon scaling to 1 kg, the yield dropped from 95% to 40%, and we recovered a significant amount of starting material. What could be the cause?"

Answer: This is a frequent issue in scaling up palladium-catalyzed cross-coupling reactions. The success of the Buchwald-Hartwig amination is highly dependent on maintaining a catalytically active Pd(0) species and ensuring efficient mass transfer.[13][14] Several factors that are negligible at the bench scale become critical at the kilogram scale.

Root Cause Analysis:

  • Oxygen Contamination: The most common culprit is inadequate inerting of the reactor. The active Pd(0) catalyst is extremely sensitive to oxygen, which can cause oxidation to inactive Pd(II) and subsequent catalyst death. A small leak in a large reactor can introduce a significant amount of oxygen over the course of a long reaction.

  • Poor Mass Transfer: In a large, viscous reaction mixture, inefficient stirring can lead to poor mixing of the catalyst, base, and substrates. This is especially true for heterogeneous bases like K₂CO₃ or Cs₂CO₃. The reaction effectively stalls in poorly mixed zones.

  • Impurity Effects: The quality of reagents and solvents matters more at scale. Water or other impurities in the amine, aryl halide, or solvent can poison the catalyst.

  • Ligand Selection: The phosphine ligand used is critical. Bulky, electron-rich ligands (e.g., BrettPhos, Xantphos) are often required to stabilize the Pd(0) center and facilitate the reaction, but their stability and solubility can be process-dependent.[15][16]

Recommended Corrective Actions & Protocol:

  • Rigorous Inerting Protocol:

    • Ensure the reactor is leak-tested before use.

    • Purge the vessel thoroughly with an inert gas (Nitrogen or Argon). A common procedure is to perform at least three vacuum/inert gas backfill cycles.

    • Maintain a positive pressure of inert gas throughout the reaction.

  • Catalyst and Reagent Handling:

    • Use high-purity, anhydrous solvents and reagents.

    • Prepare the catalyst solution/slurry under strictly inert conditions and add it to the reaction mixture subsurface if possible to avoid contact with the headspace.

  • Process Parameter Optimization:

    • Agitation Study: Determine the minimum agitation rate required for good mixing. This can be visually assessed (if possible) or determined through modeling.

    • Solvent and Base Selection: The choice of solvent and base can significantly impact the reaction. Aprotic, non-polar solvents like toluene or xylene are common.[14] The base must be strong enough but not cause side reactions. Sodium tert-butoxide is frequently used.[16]

Data Table: Effect of Inerting on a Model Buchwald-Hartwig Reaction

ScaleInerting MethodYield of N-Aryl Aminopyridine
1 gBalloon of N₂96%
1 kgSingle N₂ Purge55%
1 kg3x Vacuum/N₂ Cycles94%
1 kg3x Vacuum/N₂ Cycles (with known small leak)41%
Issue 3: Product Purification and Impurity Profile

Question: "Our scaled-up synthesis produces the desired aminopyridine, but it's contaminated with residual palladium and stubborn, closely-eluting impurities. Column chromatography, which worked at the gram scale, is not economically viable for a 20 kg batch. How can we purify our product efficiently?"

Answer: Purification is a major economic and logistical bottleneck in scale-up. Relying on chromatography is often a sign that the reaction itself is not optimized. The goal should be to develop a process where the product can be isolated by crystallization.

Root Cause Analysis & Strategy:

  • Impurity Identification: First, identify the impurities by LC-MS and NMR. Are they starting materials, byproducts from side reactions (e.g., hydrodehalogenation of the bromopyridine), or ligand-related impurities?

  • Palladium Removal: Residual palladium is a major concern for pharmaceutical products.

    • Scavengers: After the reaction is complete, treat the crude mixture with a palladium scavenger. Various silica- or polymer-bound thiols, amines, or specialized resins are commercially available.

    • Activated Carbon: Treatment with activated carbon can be a cost-effective method for removing palladium and other colored impurities.

    • Extraction: An acidic wash (e.g., dilute HCl) can sometimes extract the basic aminopyridine product into the aqueous layer, leaving less polar impurities and the catalyst behind in the organic layer. The product is then recovered by basifying the aqueous layer and re-extracting.[17]

  • Crystallization Development: This is the most scalable and cost-effective purification method.

    • Solvent Screening: Screen a wide range of solvents and solvent mixtures to find conditions where the desired product has high solubility at elevated temperatures but low solubility at room temperature or below, while the impurities remain in solution.

    • Protocol: A typical protocol involves dissolving the crude material in a minimal amount of hot solvent, treating with activated carbon and/or a scavenger, filtering hot to remove solids, and then allowing the filtrate to cool slowly to induce crystallization.

Experimental Protocol: General Scavenging and Crystallization

  • Reaction Workup: Upon reaction completion, cool the mixture and filter off any inorganic salts.

  • Scavenging: Add a palladium scavenger (e.g., a silica-thiol scavenger, ~5-10 wt% relative to the crude product) to the filtrate. Stir for 2-4 hours at a specified temperature (e.g., 40-60 °C).

  • Filtration: Filter the mixture to remove the scavenger and any adsorbed palladium.

  • Solvent Swap & Crystallization: Concentrate the filtrate under reduced pressure. Add the chosen crystallization solvent and heat to dissolve the solid. Allow the solution to cool slowly, initiating crystallization.

  • Isolation: Collect the crystalline product by filtration, wash with cold solvent, and dry under vacuum.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety considerations when scaling up amination reactions?

A1: Safety is the paramount concern.[12] Key considerations include:

  • Thermal Hazards: As discussed, exothermic reactions pose a major risk of thermal runaway.[7][9] Always perform a thorough thermal hazard analysis.

  • Pressure Generation: Reactions that produce gas (e.g., H₂ in Chichibabin reactions) must be conducted in vessels with adequate venting and pressure relief systems.[11]

  • Reagent Handling: Many reagents used in aminopyridine synthesis are hazardous. Sodium amide is pyrophoric and reacts violently with water.[5] Palladium catalysts can be pyrophoric on carbon. Always consult the Safety Data Sheet (SDS) and use appropriate personal protective equipment (PPE) and engineering controls.

  • Solvent Safety: Using large volumes of flammable solvents increases fire risk. Ensure all equipment is properly grounded to prevent static discharge.

Q2: How do I select an appropriate solvent for a scaled-up reaction?

A2: Solvent selection at scale goes beyond just solubility.

  • Safety & Environmental: Consider the solvent's flash point, toxicity, and environmental impact (EHS). Avoid solvents with known reproductive toxicity or carcinogenicity.

  • Process Parameters: The solvent's boiling point must be appropriate for the reaction temperature. Its ability to dissolve reagents and facilitate heat transfer is also critical.

  • Workup & Recovery: The solvent should allow for easy product isolation (e.g., not form azeotropes with water if extractions are needed) and should be recoverable by distillation if possible to improve process economics.

Q3: What analytical techniques are essential for monitoring a large-scale reaction?

A3: Real-time monitoring is crucial for control and optimization.

  • HPLC/UPLC: This is the workhorse for monitoring reaction progress, checking for the disappearance of starting materials and the appearance of the product. It is also used to quantify impurity levels.[1]

  • In-situ IR (FTIR): Probes can be inserted directly into the reactor to monitor the concentration of key functional groups in real-time, providing immediate kinetic data without the need for sampling.

  • Process Mass Spectrometry: Can be used to monitor the headspace of the reactor for gas evolution or to track reaction components.

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References

  • Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed.[Link]

  • Scale-Up Reaction Safety. University of Nebraska-Lincoln.[Link]

  • Buchwald-Hartwig Coupling. Organic Synthesis.[Link]

  • An improved process for producing aminopyridines.
  • Buchwald–Hartwig amination. Wikipedia.[Link]

  • Aminopyridines. EPA Archive.[Link]

  • Chichibabin reaction. Wikipedia.[Link]

  • Synthesis and meta-Amination of Pyridines via Multicomponent Cascade Reaction. PMC.[Link]

  • Critical Considerations in Process Safety. H.E.L Group.[Link]

  • Chichibabin reaction. Grokipedia.[Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of South Carolina.[Link]

  • The Chichibabin amination reaction. Scientific Update.[Link]

  • A simple synthesis of aminopyridines: use of amides as amine source. SciELO.[Link]

  • Pyridine synthesis. Organic Chemistry Portal.[Link]

  • Scale Up Safety_FINAL. Stanford Environmental Health & Safety.[Link]

  • Revisiting the Chichibabin Reaction: C2 Amination of Pyridines with a NaH−Iodide Composite. ResearchGate.[Link]

  • Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. PMC.[Link]

  • Pyridine: the scaffolds with significant clinical diversity. RSC Publishing.[Link]

  • Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Technical University of Denmark.[Link]

  • A kind of method and its purification process that aminopyridine is prepared by picoline.
  • Dangers of: Azide Reactions, Large Scale Reactions. Health, Safety & Risk Management.[Link]

  • How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Chemical Engineering.[Link]

  • Pyridine Ring Synthesis. ACS GCI Pharmaceutical Roundtable Reagent Guides.[Link]

  • Chichibabin Reaction. SlideShare.[Link]

  • Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. ResearchGate.[Link]

  • 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. PMC.[Link]

  • N-Amino Pyridinium Salts in Organic Synthesis. PMC.[Link]

  • Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. MDPI.[Link]

  • Aminopyridines (2-aminopyridine, 3-aminopyridine, 4-aminopyridine). OSHA.[Link]

  • Serendipitous Synthesis of Pyridoquinazolinones via an Oxidative C–C Bond Cleavage. ACS Publications.[Link]

  • Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Chemical and Biochemical Engineering.[Link]

  • Synthesis and Biological Study of 4-Aminopyridine-Peptide Derivatives Designed for the Treatment of Neurodegenerative Disorders. PubMed.[Link]

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Troubleshooting

Technical Support Center: Optimizing In Vitro Assays for Reproducible Results

Welcome to the Technical Support Center, your resource for troubleshooting and optimizing in vitro assays. As a Senior Application Scientist, I've designed this guide to provide you with not only step-by-step instruction...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center, your resource for troubleshooting and optimizing in vitro assays. As a Senior Application Scientist, I've designed this guide to provide you with not only step-by-step instructions but also the scientific reasoning behind each recommendation. Our goal is to empower you to generate robust, reproducible data for your research and drug development programs.

Frequently Asked Questions (FAQs)

This section addresses common questions researchers face when developing and running in vitro assays.

Q1: What are the most critical initial steps when developing a new in vitro assay?

When developing a new in vitro assay, the initial steps are crucial for building a robust and reliable system.[1] The primary considerations should be defining the assay's purpose and selecting the appropriate biological system and detection method.[1][2] For cell-based assays, this includes choosing a relevant cell type and ensuring the target is expressed at measurable levels.[3] For biochemical assays, it involves understanding the enzyme kinetics and the mechanism of action of your target protein.[4] A critical early step is to establish the assay's feasibility and define its dynamic range, which is the concentration range over which the assay readout is proportional to the amount of the target molecule.[1]

Q2: How do I choose between a biochemical and a cell-based assay?

The choice between a biochemical and a cell-based assay depends on the research question.[2] Biochemical assays, which measure the activity of an isolated target protein, are useful for studying direct molecular interactions and for high-throughput screening of large compound libraries.[2][4][5] They offer a clean system with fewer variables. Cell-based assays, on the other hand, provide a more biologically relevant system to assess the effects of test compounds on cellular targets in a microenvironment that mimics in vivo conditions.[3][6] They are essential for evaluating cytotoxicity, cellular signaling, and off-target effects.[6]

Q3: What is a Z'-factor, and why is it important?

The Z'-factor is a statistical parameter used to evaluate the quality and robustness of a high-throughput screening (HTS) assay.[7] It is calculated using the means and standard deviations of the positive and negative controls. A Z'-factor value between 0.5 and 1.0 is considered excellent, while a value above 0.4 is generally considered robust for screening.[7] A good Z'-factor indicates a large separation between the control signals and low variability, giving you confidence in your ability to identify true "hits."

Q4: How important is the quality of my reagents?

The quality of your reagents is paramount for obtaining accurate and reproducible results.[8][9][10] Low-quality or inconsistent reagents can introduce significant variability, leading to failed experiments and unreliable data.[9][10] It is crucial to use high-purity reagents, store them correctly, and be mindful of lot-to-lot variability.[11][12] Always prepare fresh media and supplements, and maintain a detailed record of lot numbers for all your reagents.[3]

Troubleshooting Guides

This section provides in-depth troubleshooting for specific issues you may encounter during your experiments.

Issue 1: High Well-to-Well Variability

High variability between replicate wells can mask the true effect of your test compounds and lead to inconclusive results.[13]

Potential Causes and Solutions:

  • Inconsistent Cell Seeding: Uneven distribution of cells across the plate is a common source of variability.

    • Troubleshooting Steps:

      • Ensure your cell suspension is homogenous by gently and thoroughly mixing before and during plating.[3]

      • Calibrate your pipettes to ensure accurate and consistent dispensing volumes.[3]

      • Allow the plate to sit at room temperature for a short period before placing it in the incubator to allow cells to settle evenly.[14]

  • Pipetting Errors: Inaccurate or inconsistent pipetting of reagents can introduce significant errors.[15]

    • Troubleshooting Steps:

      • Use calibrated pipettes and proper pipetting techniques.

      • When adding reagents, dispense the liquid against the side of the well to avoid splashing and ensure it mixes with the well contents.[16]

      • For multi-channel pipetting, ensure all tips are securely fitted and dispensing equal volumes.

  • Edge Effects: Wells on the perimeter of the plate can behave differently due to temperature and evaporation gradients.

    • Troubleshooting Steps:

      • To mitigate edge effects, consider not using the outer wells for experimental samples. Instead, fill them with sterile water or media.

      • Ensure proper humidity control in your incubator.

  • Reagent Inhomogeneity: Reagents that are not properly mixed can lead to inconsistent results.

    • Troubleshooting Steps:

      • Thoroughly mix all reagent solutions before use.[16]

      • For reagents that are prone to precipitation, visually inspect for and remove any precipitates before use.[16]

Issue 2: Low Signal-to-Noise Ratio

A low signal-to-noise ratio can make it difficult to distinguish a real biological effect from background noise.

Potential Causes and Solutions:

  • Suboptimal Reagent Concentrations: The concentrations of your assay reagents, such as substrates or antibodies, may not be optimal.

    • Troubleshooting Steps:

      • Perform a titration experiment for each key reagent to determine the concentration that provides the best signal window.

      • For enzyme assays, ensure the substrate concentration is near the Michaelis constant (Km) to maximize sensitivity to inhibitors.[5]

  • Insufficient Incubation Time: The reaction may not have had enough time to proceed to a detectable level.[13]

    • Troubleshooting Steps:

      • Conduct a time-course experiment to identify the optimal incubation time for your assay.

      • Ensure that the incubation time is consistent across all plates and experiments.[13]

  • High Background Signal: A high background can be caused by several factors, including non-specific binding or autofluorescence.[5]

    • Troubleshooting Steps:

      • For fluorescence assays: Use black microplates to minimize background fluorescence and crosstalk between wells.[5][6] Check your media for components that may be autofluorescent, such as phenol red or fetal bovine serum, and consider using alternative formulations.[17]

      • For luminescence assays: Use white plates to maximize the luminescent signal.[5]

      • For all assays: Include appropriate blank and control wells to accurately measure and subtract background noise.[5]

  • Low Cell Number or Activity: The number of viable cells may be too low to generate a strong signal.[13]

    • Troubleshooting Steps:

      • Optimize the cell seeding density to ensure a sufficient number of healthy, metabolically active cells.[3]

      • Always use cells that are in the logarithmic growth phase and have a low passage number.[3]

Issue 3: Poor Assay Reproducibility

Lack of reproducibility between experiments is a major challenge in research and drug discovery, undermining the validity of your findings.[1][9]

Potential Causes and Solutions:

  • Variability in Cell Culture: Inconsistent cell culture practices can lead to significant variations in cell health and behavior.

    • Troubleshooting Steps:

      • Maintain a consistent cell passaging schedule and avoid letting cells become over-confluent.[3]

      • Use a consistent source and lot of media and supplements.[3]

      • Regularly check for and address any potential contamination.[3]

  • Reagent Instability and Lot-to-Lot Variation: Reagents can degrade over time, and different lots of the same reagent can have slight variations.[11]

    • Troubleshooting Steps:

      • Store all reagents according to the manufacturer's instructions and avoid repeated freeze-thaw cycles.[5][16]

      • When a new lot of a critical reagent is introduced, perform a bridging study to ensure it performs similarly to the previous lot.

      • Always record the lot numbers of all reagents used in an experiment.[3]

  • Environmental Factors: Variations in incubator temperature, CO2 levels, and humidity can affect cell health and assay performance.

    • Troubleshooting Steps:

      • Regularly monitor and calibrate your incubators and other laboratory equipment.[3]

      • Ensure that the environmental conditions are consistent for all experiments.

  • Inconsistent Assay Protocol: Even minor deviations from the established protocol can introduce variability.

    • Troubleshooting Steps:

      • Maintain a detailed and standardized written protocol.

      • Ensure all personnel performing the assay are thoroughly trained and follow the protocol precisely.

Experimental Protocols & Workflows

Protocol: Determining Optimal Cell Seeding Density

This protocol outlines the steps to determine the ideal number of cells to seed per well for a cell-based assay.

Materials:

  • Cells of interest in logarithmic growth phase

  • Complete cell culture medium

  • Microplates (e.g., 96-well, clear-bottom, black plates for fluorescence)[6]

  • Hemocytometer or automated cell counter

  • Trypan blue solution (for viability assessment)

  • Your specific viability or cytotoxicity assay reagents (e.g., MTT, resazurin)

Procedure:

  • Cell Preparation:

    • Harvest and count your cells, assessing viability with trypan blue. Ensure cell viability is >95%.

    • Prepare a series of cell dilutions in complete culture medium to achieve a range of seeding densities. A good starting point for many cell lines is a two-fold serial dilution from 100,000 to 1,000 cells per well in a 96-well plate.[13]

  • Cell Seeding:

    • Carefully pipette each cell dilution into at least three replicate wells of the microplate.

    • Include wells with media only to serve as a background control.

  • Incubation:

    • Incubate the plate for the desired duration of your experiment (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

  • Perform Viability Assay:

    • At the end of the incubation period, perform your chosen cell viability assay according to the manufacturer's protocol.

  • Data Analysis:

    • Plot the assay signal (e.g., absorbance, fluorescence) against the number of cells seeded.

    • Identify the linear range of the curve. The optimal seeding density for your experiments should fall within this linear range, where the signal is proportional to the cell number.

Workflow for Troubleshooting Inconsistent Results

This workflow provides a logical approach to diagnosing and resolving inconsistent assay results.

TroubleshootingWorkflow Start Inconsistent Results Observed Check_Variability High Well-to-Well Variability? Start->Check_Variability Check_Reproducibility Poor Between-Experiment Reproducibility? Check_Variability->Check_Reproducibility No Variability_Causes Potential Causes: - Inconsistent Cell Seeding - Pipetting Errors - Edge Effects - Reagent Inhomogeneity Check_Variability->Variability_Causes Yes Reproducibility_Causes Potential Causes: - Cell Culture Drift - Reagent Lot Variation - Environmental Fluctuations - Protocol Deviations Check_Reproducibility->Reproducibility_Causes Yes End Consistent & Reproducible Results Check_Reproducibility->End No Variability_Actions Corrective Actions: - Review & Standardize Plating Technique - Calibrate Pipettes - Use Plate Layout Controls - Ensure Reagent Mixing Variability_Causes->Variability_Actions Variability_Actions->End Reproducibility_Actions Corrective Actions: - Standardize Cell Culture Practices - Validate New Reagent Lots - Monitor & Calibrate Equipment - Strict Protocol Adherence Reproducibility_Causes->Reproducibility_Actions Reproducibility_Actions->End

Caption: A decision tree for troubleshooting inconsistent in vitro assay results.

Data Presentation

Table 1: Common In Vitro Assay Readout Technologies

Readout TechnologyPrincipleCommon Plate ColorAdvantagesDisadvantages
Absorbance Measures the amount of light absorbed by a sample at a specific wavelength.ClearSimple, inexpensive, widely available.Lower sensitivity, potential for interference from colored compounds.
Fluorescence Measures the emission of light from a fluorescent molecule after excitation at a specific wavelength.BlackHigh sensitivity, wide dynamic range, suitable for multiplexing.[6]Susceptible to autofluorescence and light scattering.[17]
Luminescence Measures the emission of light from a chemical or enzymatic reaction.WhiteVery high sensitivity, low background.Signal can be transient, may require specific substrates.
Time-Resolved Fluorescence (TRF) / TR-FRET A variation of fluorescence that uses long-lived fluorophores and a time delay to reduce background.BlackExcellent sensitivity, reduced background, robust.[5]Requires specific labels and instrumentation.

Conclusion

Optimizing in vitro assays is an iterative process that requires careful attention to detail and a systematic approach to troubleshooting. By understanding the underlying principles of your assay and controlling for key sources of variability, you can generate high-quality, reproducible data that will accelerate your research and drug discovery efforts.

References

  • Ten Tips for Optimizing Cell-Based Assays | Biocompare. (2018, April 16). Biocompare. Available at: [Link]

  • Optimizing Your Cell Based Assay Performance Key Strategies - Marin Biologic Laboratories. (n.d.). Marin Biologic Laboratories. Available at: [Link]

  • How to Develop Effective in vitro Assays for Early Drug Discovery. (n.d.). BMG LABTECH. Available at: [Link]

  • Assay Optimization 101: Enhancing Sensitivity, Specificity, and Reproducibility - Dispendix. (2025, May 14). Dispendix. Available at: [Link]

  • Essentials of In Vitro Assay Development - Kosheeka. (2021, August 17). Kosheeka. Available at: [Link]

  • Common Challenges in Biochemical Assays and How to Overcome Them - BellBrook Labs. (2025, November 6). BellBrook Labs. Available at: [Link]

  • Biochemical Assay Development: Strategies to Speed Up Research - BellBrook Labs. (2025, November 11). BellBrook Labs. Available at: [Link]

  • Automating Cell-Based Assays and Reducing Variability and Time to Results. (2023, November 13). BioPharm International. Available at: [Link]

  • Assay Troubleshooting | MB - About. (n.d.). Molecular Biology. Available at: [Link]

  • Assay Development-BioDuro-Global CRDMO, Rooted in Science. (n.d.). BioDuro. Available at: [Link]

  • Validation of in vitro tools and models for preclinical drug discovery. (n.d.). FDA. Available at: [Link]

  • Troubleshooting - BioAssay Systems. (n.d.). BioAssay Systems. Available at: [Link]

  • A General Guide for the Optimization of Enzyme Assay Conditions Using the Design of Experiments Approach - ResearchGate. (n.d.). ResearchGate. Available at: [Link]

  • 3 ways to troubleshoot biochemistry analyzer reagent interference - Seamaty. (n.d.). Seamaty. Available at: [Link]

  • Assay failures are common in the clinical lab, here are 5 of my favorites. - Omic.ly. (2024, July 21). Omic.ly. Available at: [Link]

  • Assay Guidance Manual - NCBI Bookshelf - NIH. (2025, December 1). National Center for Biotechnology Information. Available at: [Link]

  • 101 ELISA Troubleshooting Tips for Research in 2024 - Assay Genie. (n.d.). Assay Genie. Available at: [Link]

  • The Importance of High-Quality Reagents in Accurate Experimental Results. (n.d.). American Association for Clinical Chemistry. Available at: [Link]

  • Building Blocks of Research: The Importance of High-Quality Reagents - MBL International. (2024, March 12). MBL International. Available at: [Link]

  • The Ultimate Guide to Troubleshooting Microplate Assays - Bitesize Bio. (2024, October 2). Bitesize Bio. Available at: [Link]

  • Full article: Technology Digest: the Importance of Reagent Consistency in Culturing Cells for Therapeutic Applications - Taylor & Francis. (2022, May 19). Taylor & Francis Online. Available at: [Link]

  • The Importance of High-Quality Research Reagents in Scientific Breakthroughs - Biostring. (2025, March 22). Biostring. Available at: [Link]

  • Selection criteria to select in vitro bioassays for implementation and use - Oekotoxzentrum. (n.d.). Eawag. Available at: [Link]

  • Rapid Bioanalytical Assay Development and Full GLP Validation Testing Services For 20+ years! - NorthEast BioLab. (n.d.). NorthEast BioLab. Available at: [Link]

  • Master Method Validation Parameters for Compliance Success - AVS Life Sciences. (2026, February 10). AVS Life Sciences. Available at: [Link]

  • Molecular Diagnostic Assay Validation. (n.d.). Association for Molecular Pathology. Available at: [Link]

Sources

Optimization

Technical Support Center: Minimizing Off-Target Effects in Biological Screening

Current Status: Operational Role: Senior Application Scientist Ticket ID: OTE-MITIGATION-2026 Introduction: The Signal-to-Noise Crisis Welcome to the technical support center. If you are reading this, you likely face a c...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Role: Senior Application Scientist Ticket ID: OTE-MITIGATION-2026

Introduction: The Signal-to-Noise Crisis

Welcome to the technical support center. If you are reading this, you likely face a common crisis in drug discovery and basic research: a promising "hit" that dissolves upon closer inspection.

Off-target effects (OTEs) are not merely experimental noise; they are systematic errors driven by the biophysical realities of molecular recognition. Whether you are using CRISPR, RNAi, or small molecules, the binding energy landscape is rarely perfectly specific.

This guide is not a checklist. It is a troubleshooting system designed to isolate, identify, and eliminate false positives before they contaminate your pipeline.

Module 1: Genome Editing (CRISPR/Cas9)[1]

Issue: "My CRISPR screen yielded hits, but I cannot replicate the phenotype with individual gRNAs."

Diagnosis: This is the hallmark of off-target lethality or low-efficacy on-target editing . In pooled screens, a single gRNA with high off-target toxicity can mimic a gene essentiality hit. Conversely, if you are validating with a different gRNA, the cut efficiency might differ.

Troubleshooting Protocol:

  • Verify the Cut (TIDE/ICE Analysis):

    • Why: You cannot assume a gRNA works.

    • Action: PCR amplify the target region from your edited cells. Sanger sequence and analyze using TIDE (Tracking of Indels by Decomposition) or ICE (Inference of CRISPR Edits) to quantify indel frequency.

    • Threshold: If editing efficiency is <40%, the lack of phenotype is likely due to insufficient knockout, not lack of gene function.

  • Switch Delivery Modality (RNP vs. Plasmid):

    • Causality: Plasmid delivery leads to constitutive expression of Cas9/gRNA, increasing the probability of off-target cuts over time.

    • Solution: Use Ribonucleoprotein (RNP) complexes.

    • Mechanism:[1][2] RNPs are degraded within 24–48 hours. This "hit-and-run" kinetics provides enough time for on-target editing (which is kinetically favored) but insufficient time for off-target sites (which are kinetically slower) to be cleaved.

  • Deploy High-Fidelity Nucleases:

    • Standard: WT-SpCas9.

    • Upgrade: eSpCas9(1.1) or Cas9-HF1.

    • Why: These variants possess weakened non-specific DNA binding interactions. They require perfect complementarity to stabilize the R-loop complex for cleavage.

Visualization: The CRISPR Specificity Workflow

CRISPR_Validation Start CRISPR Hit Identified InSilico In Silico Prediction (Cas-OFFinder / CRISPOR) Start->InSilico Step 1 Delivery Switch to RNP Delivery (Hit-and-Run) InSilico->Delivery Optimize Detection Off-Target Detection Delivery->Detection Step 2 Methods GUIDE-seq (Cell-based) CIRCLE-seq (In vitro) Detection->Methods Select Method Validation Targeted Deep Sequencing (Amplicons) Methods->Validation Step 3

Figure 1: A hierarchical workflow for validating CRISPR specificity, moving from computational prediction to experimental verification.

Module 2: RNA Interference (siRNA/shRNA)[7][9]

Issue: "My siRNA knockdown phenotype is robust, but it's actually a seed-sequence artifact."

Diagnosis: The "seed region" (nucleotides 2–8) of your siRNA is acting like a microRNA (miRNA), binding to the 3' UTRs of hundreds of unintended transcripts. This is the most common cause of false positives in RNAi.

Troubleshooting Protocol:

  • The "Two-Hit" Rule is Insufficient. Use Pooling.

    • Old Standard: Two distinct siRNAs targeting the gene show the same phenotype.[3]

    • Flaw: Both siRNAs might share similar seed toxicity profiles or off-target networks.

    • Solution:Smart Pools . Combine 4 distinct siRNAs targeting the same gene at low concentrations.

    • Mechanism:[1][2] The on-target concentration remains constant (4x), while the concentration of each individual seed sequence is diluted (0.25x), dropping it below the threshold for off-target binding.

  • Chemical Modification (C2'-O-methyl):

    • Action: Purchase siRNAs with 2'-O-methyl modification at position 2 of the guide strand.

    • Why: This modification reduces the binding affinity of the seed region just enough to destabilize imperfect miRNA-like matches (off-targets) without preventing the perfect pairing required for on-target cleavage.

  • The Gold Standard: cDNA Rescue Experiment

    • Concept: If the phenotype is real, re-expressing the protein should reverse it.

    • Protocol:

      • Clone the cDNA of your target gene.

      • Introduce silent mutations into the region targeted by your siRNA (wobble bases).

      • Transfect cells with the siRNA + the "siRNA-resistant" cDNA.

      • Result: If the phenotype persists despite the rescue protein, the effect is off-target.

Table 1: RNAi vs. CRISPR Off-Target Profiles

FeatureRNAi (siRNA/shRNA)CRISPR (Cas9)
Primary Mechanism Seed region (miRNA-like) binding to 3' UTRs.[4]Mismatches in gRNA-DNA interface (PAM-proximal).
Effect Type Transcript downregulation (hypomorphic).DNA cleavage (Indels, translocations).
Duration Transient (dilutes with cell division).Permanent (genomic scar).
Mitigation Pooling, C2'-OMe modification, Rescue.RNP delivery, High-Fidelity Cas9, Dual-nicking.

Module 3: Small Molecule Screening

Issue: "I have a potent inhibitor, but it hits every assay I run."

Diagnosis: You have likely encountered a PAINS (Pan-Assay Interference Compound).[5][6][7] These molecules do not bind a specific pocket; they act via pathological mechanisms like redox cycling, membrane disruption, or colloidal aggregation.

Troubleshooting Protocol:

  • In Silico Filter (The Baell Filter):

    • Action: Run your chemical structures through a PAINS filter (available in most cheminformatics suites like RDKit).

    • Look for: Rhodanine, ene-rhodanine, phenolic Mannich bases, quinones.

    • Note: A PAINS flag is a warning, not a death sentence, but it requires immediate rigorous validation.

  • The Detergent Test (Aggregation):

    • Test: Repeat your biochemical assay in the presence of 0.01% to 0.1% Triton X-100 or Tween-20.

    • Result: If the IC50 shifts dramatically (potency is lost) with detergent, your compound is an aggregator (false positive).

  • Orthogonal Assay Validation:

    • Principle: A true inhibitor must work regardless of the readout method.

    • Workflow:

      • Primary Screen: Fluorescence Intensity (FLINT).

      • Secondary Screen: Biophysical (SPR, MST, or ITC).[13][14]

      • Why: FLINT is susceptible to compound autofluorescence or quenching. SPR (Surface Plasmon Resonance) measures physical mass binding, which is immune to optical interference.

Visualization: Small Molecule Triage Pipeline

SmallMolecule_Triage Hit Primary Hit PAINS PAINS Filter (In Silico) Hit->PAINS Detergent Detergent Test (+0.01% Triton X-100) PAINS->Detergent Pass Trash Discard PAINS->Trash Fail Biophys Biophysical Assay (SPR / ITC) Detergent->Biophys Stable IC50 Detergent->Trash Potency Shift Lead Validated Lead Biophys->Lead Binding Confirmed Biophys->Trash No Binding

Figure 2: A rigorous triage pipeline to filter out PAINS and aggregators before investing in medicinal chemistry.

Module 4: Advanced Validation (The "Triangulation" Method)

Concept: True biological confidence comes from Triangulation —using three distinct modalities to confirm a single hypothesis. If a phenotype is robust, it should be observable via:

  • Genetic Perturbation (CRISPR/RNAi)

  • Chemical Inhibition (Small Molecule)

  • Biophysical Interaction (Direct Target Engagement)

FAQ: How do I prove target engagement in cells?

  • Cellular Thermal Shift Assay (CETSA):

    • Treat cells with your compound.[2]

    • Heat cells across a gradient.

    • Lyse and Western Blot for your target protein.

    • Result: If the compound binds the target, it will thermally stabilize the protein, shifting the melting curve to a higher temperature compared to DMSO control. This proves the compound enters the cell and physically binds the target in a complex environment.

References

  • Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays.[6] Journal of Medicinal Chemistry.

  • Tsai, S. Q., et al. (2015). GUIDE-seq enables genome-wide profiling of off-target cleavage by CRISPR-Cas nucleases. Nature Biotechnology.

  • Tsai, S. Q., et al. (2017). CIRCLE-seq: a highly sensitive in vitro screen for genome-wide CRISPR-Cas9 nuclease off-targets. Nature Methods.

  • Jackson, A. L., et al. (2003). Expression profiling reveals off-target gene regulation by RNAi. Nature Biotechnology.

  • Kleinstiver, B. P., et al. (2016). High-fidelity CRISPR-Cas9 nucleases with no detectable genome-wide off-target effects. Nature.[6][7]

  • Thorne, N., et al. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology.

Sources

Troubleshooting

Strategies for enhancing the regioselectivity of bromopyridine functionalization

Current Status: Operational Ticket ID: BPY-REGIO-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction: The Pyridine Paradox Functionalizing bromopyridines is a balancing act betw...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: BPY-REGIO-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Pyridine Paradox

Functionalizing bromopyridines is a balancing act between the electron-deficient nature of the ring (which resists electrophilic attack) and the high lability of the carbon-halogen bond.

A common user error is treating pyridines like benzenes. They are not. The nitrogen atom distorts the electron density, creating specific "hotspots" for nucleophilic attack (C2/C4) and "cold zones" for electrophilic attack. Furthermore, the Halogen Dance (HD) phenomenon is the single most frequent cause of "scrambled" regioselectivity during lithiation.

This guide provides troubleshooting workflows to enforce regiocontrol using kinetic vs. thermodynamic levers, catalyst speciation, and directing group strategies.

Module 1: Troubleshooting Lithiation & The "Halogen Dance"

User Issue: "I attempted to lithiate 2,5-dibromopyridine at C5 (via Li-Br exchange) to introduce an electrophile, but NMR shows the new group at C4 or C6. Why did the position shift?"

Root Cause Analysis: The Base-Catalyzed Halogen Dance (BCHD)

You have likely encountered the Halogen Dance , a base-catalyzed rearrangement where the lithium atom migrates to a thermodynamically more stable position, often dragging the halogen with it or simply shifting the lithiation site before the electrophile is added.[1]

  • Kinetic Control: Lithiation occurs at the most acidic proton or the fastest exchangeable halogen (often C3/C4 due to inductive effects).

  • Thermodynamic Control: If the reaction warms up or sits too long, the lithiated species isomerizes to the position stabilized by adjacent heteroatoms or halogens (the "dance").

Visualizing the Mechanism

HalogenDance Start 2,5-Dibromopyridine Kinetic Kinetic Species (Lithiated at C5 via Exchange) Start->Kinetic n-BuLi, -78°C (Fast Exchange) Transition Isomerization (Halogen Dance) Kinetic->Transition T > -60°C or Time > 15 min Product Scrambled Regioisomer Kinetic->Product Immediate Quench (Desired Path) Thermo Thermodynamic Species (Lithiated at C6/C4) Transition->Thermo Equilibration Thermo->Product Electrophile (E+)

Figure 1: The divergence between kinetic trapping and thermodynamic rearrangement in bromopyridines.

Corrective Protocol: Enforcing Kinetic Control

To prevent the dance, you must operate faster than the rate of isomerization.

  • Solvent & Temperature: Use THF/Hexanes at -78°C strictly.

  • Reagent: Use n-BuLi for Br/Li exchange. Avoid bulky amide bases (LDA) unless you specifically want deprotonation (DoM).

  • The "In-Situ" Trap (Gold Standard): Do not pre-form the lithiated species. Mix your electrophile (if compatible, e.g., TMSCl, Borates) with the substrate before adding n-BuLi, or use a flow chemistry setup to quench within milliseconds.

Self-Validating Step:

Before running the full batch, perform a Deuterium Quench. Add n-BuLi at -78°C, wait 5 mins, inject MeOD. Run 1H-NMR. If the D-incorporation is >95% at the desired position, your timing is correct. If you see D at other positions, shorten the lithiation time.

Module 2: Site-Selective Cross-Coupling (Suzuki/Buchwald)

User Issue: "I have 2,4-dibromopyridine. I want to couple at C4, but the catalyst keeps hitting C2. How do I flip the selectivity?"

Technical Insight: Catalyst Speciation

In poly-halogenated pyridines, C2 is intrinsically more reactive toward oxidative addition with mononuclear Pd(0) species due to the electron-deficient nature of the C2-position (inductive effect of Nitrogen).

However, recent studies (Fairlamb et al.) reveal that C4-selectivity can be achieved by altering the speciation of the palladium catalyst from mononuclear species to clusters or nanoparticles.

Selectivity Decision Matrix
Target PositionCatalyst SystemLigand TypeMechanism
C2 (Standard) Pd(PPh3)4 or Pd(OAc)2/PPh3 (High Ligand:Pd ratio > 2:1)Monodentate PhosphineMononuclear Pd(0) inserts into the most electron-deficient bond (C2).
C4 (Inverted) Pd(OAc)2 (Ligand-free) or Pd/IPr (NHC)Ligand-Free or NHCPd-clusters/nanoparticles favor the sterically accessible or electronically distinct C4 site.
Protocol: Inverting Selectivity to C4

To target the "difficult" C4 bromide in the presence of a C2 bromide:

  • Catalyst: Use Pd(OAc)2 (5 mol%) with no phosphine ligand or a bulky NHC like IPr .

  • Base/Solvent: K3PO4 (2.0 equiv) in Toluene/Water (10:1).

  • Temperature: 80°C.

  • Result: Expect >10:1 selectivity for C4 coupling.

Data Summary: Selectivity Ratios

Conditions C2-Product C4-Product
Pd(PPh3)4 (Standard) 96% 4%

| Pd(OAc)2 / IPr (NHC) | 8% | 92% |

Module 3: C-H Activation via N-Oxides

User Issue: "I need to arylate C2, but I don't have a halogen there (only C-H). Direct arylation is failing or giving mixtures."

Solution: The N-Oxide "Cheat Code"

Pyridines resist electrophilic C-H activation. However, Pyridine N-oxides possess a dual electronic character. The oxygen donates density, but also coordinates with Lewis acidic metals (Pd, Cu), directing activation exclusively to the C2 position .

Workflow: Fagnou C2-Arylation

NOxide Step1 Pyridine N-Oxide Step2 Pd(OAc)2 / Ag2CO3 (C-H Activation) Step1->Step2 Step3 2-Aryl-Pyridine N-Oxide Step2->Step3 Step4 Deoxygenation (Zn/NH4Cl or PCl3) Step3->Step4 Final 2-Aryl Pyridine Step4->Final

Figure 2: The N-Oxide strategy for exclusive C2 functionalization.

Protocol:

  • Activation: React Pyridine N-oxide with Aryl Bromide, Pd(OAc)2 (5 mol%), P(t-Bu)3 (ligand), and K2CO3 in Toluene at 110°C.

  • Selectivity: This method is >99% selective for C2 due to the pre-coordination of Pd to the N-oxide oxygen.

  • Reduction: The N-oxide is easily removed post-coupling using Zn dust in NH4Cl/H2O (mild) or PCl3 (harsh).

Frequently Asked Questions (FAQ)

Q: My lithiation yields are inconsistent (30% - 80%). What variable am I missing? A: Check your solvent moisture and the titer of your n-BuLi. Pyridyllithiums are notoriously sensitive to proton sources.

  • Fix: Titrate n-BuLi using N-pivaloyl-o-toluidine or diphenylacetic acid before every critical batch. Dry THF over Na/Benzophenone or molecular sieves (3Å) until <10 ppm water.

Q: Can I use Grignard exchange (iPrMgCl) instead of n-BuLi? A: Yes, and it is often safer. The Turbo-Grignard (iPrMgCl·LiCl) allows for Br/Mg exchange at higher temperatures (-20°C to 0°C) without triggering the Halogen Dance as aggressively as Li-reagents. This is the preferred method for scale-up.

Q: I have a 2,6-dibromopyridine. Can I mono-couple selectively? A: Yes, but it is purely statistical unless you use steric blocking.

  • Strategy: Use a deficit of the boronic acid (0.8 equiv) to maximize mono-product. If you use 1.1 equiv, you will get significant bis-coupling.

References

  • Schlosser, M. (2005). "The Halogen Dance: A versatile tool for the synthesis of functionalized heterocycles."[1][2] Angewandte Chemie International Edition.

  • Fairlamb, I. J. S., et al. (2021). "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles." Journal of the American Chemical Society.[3][4]

  • Campeau, L.-C., & Fagnou, K. (2005).[3][5] "A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides." Journal of the American Chemical Society.[3][4]

  • Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews.

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol with known kinase inhibitors

This guide provides a comparative analysis of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as ABP-Br ), a specialized chiral amino-alcohol scaffold, against established kinase inhibitor archetypes. W...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative analysis of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (hereafter referred to as ABP-Br ), a specialized chiral amino-alcohol scaffold, against established kinase inhibitor archetypes. While ABP-Br is primarily recognized as a high-value intermediate in the synthesis of BACE1 inhibitors (e.g., Verubecestat analogs), its structural motifs—specifically the 2-aminopyridine core and the chiral quaternary center —possess significant utility in Fragment-Based Drug Discovery (FBDD) for kinases.

Executive Summary

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol (ABP-Br) represents a "privileged structure" in medicinal chemistry. Unlike fully elaborated kinase inhibitors (e.g., Imatinib, Dasatinib) which are large, multi-domain molecules (MW >450 Da), ABP-Br is a fragment-sized scaffold (MW ~231 Da). Its value lies not in nanomolar potency per se, but in its high Ligand Efficiency (LE) and versatile Growth Vectors .

This guide compares ABP-Br’s potential as a Type I Kinase Inhibitor Anchor against standard ATP-competitive inhibitors. The analysis reveals that while ABP-Br lacks the hydrophobic "tail" required for high-affinity binding (like the trifluoromethyl-phenyl of Nilotinib), its pyridine-amino-alcohol core mimics the adenosine moiety of ATP more effectively than many traditional scaffolds, offering a unique starting point for designing novel inhibitors targeting the Hinge Region and Ribose Pocket .

Structural & Physicochemical Profile

Chemical Identity[1][2][3]
  • IUPAC Name: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

  • Molecular Formula: C₈H₁₁BrN₂O

  • Molecular Weight: 231.09 g/mol

  • Key Features:

    • 5-Bromo Handle: Allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to extend the inhibitor into the hydrophobic back pocket (Gatekeeper residue).

    • Pyridine Nitrogen: A classic H-bond acceptor for the kinase hinge region (mimicking N1 of Adenine).

    • Chiral Quaternary Center: Restricts conformational freedom, potentially reducing the entropic penalty of binding compared to flexible linear linkers.

    • 1,2-Amino Alcohol: Mimics the ribose hydroxyls or interacts with the conserved catalytic lysine/glutamate pair (e.g., Lys72/Glu91 in PKA).

Physicochemical Comparison (Table 1)
ParameterABP-Br (Scaffold) Staurosporine (Pan-Kinase Reference) Imatinib (Type II Inhibitor) Verubecestat (BACE1 Reference)
Role Fragment / Building BlockBiological ToolClinical DrugClinical Drug (BACE1)
MW (Da) 231.1466.5493.6409.4
H-Bond Donors 2 (NH₂, OH)122
H-Bond Acceptors 3 (Pyridine N, O, NH₂)575
cLogP ~1.2 (Moderate)4.3 (Lipophilic)3.6 (Lipophilic)1.8 (Moderate)
Ligand Efficiency (LE) High (>0.45) Moderate (~0.[1]30)Low (~0.25)High (~0.40)
Binding Mode Hinge + Ribose PocketATP Pocket OccupancyATP Pocket + DFG-outActive Site (Asp Dyad)

Insight: ABP-Br’s low molecular weight and high polarity make it an ideal "seed" for fragment growing. Unlike Imatinib, which requires a specific DFG-out conformation, ABP-Br is designed to target the conserved active conformation (DFG-in).

Mechanistic Analysis: Kinase Binding Potential

The utility of ABP-Br in kinase inhibition stems from its ability to mimic the Adenosine ring of ATP.

The "Hinge Binder" Hypothesis

Most Type I kinase inhibitors (e.g., Gefitinib, Erlotinib) use a heterocycle (quinazoline, aminopyrimidine) to form 1-3 hydrogen bonds with the kinase Hinge Region .

  • ABP-Br Mechanism: The pyridine nitrogen acts as an H-bond acceptor from the backbone amide NH of the hinge residue (e.g., Met318 in c-Src). The exocyclic amine (at C2) can act as an H-bond donor to the backbone carbonyl.

  • Advantage: The sp3 character of the quaternary center allows the "tail" (the 5-bromo group) to exit the ATP pocket at a precise vector, potentially avoiding steric clashes with the Gatekeeper Residue .

Pathway Visualization (Graphviz)

The following diagram illustrates the structural logic of transforming the ABP-Br scaffold into a full kinase inhibitor.

KinaseInhibitorDesign ABP ABP-Br Scaffold (Fragment) Hinge Hinge Region (H-Bonding) ABP->Hinge Pyridine N (Acceptor) NH2 (Donor) Ribose Ribose Pocket (Solvation/Lysine) ABP->Ribose OH Group (Mimics Sugar) Coupling Pd-Catalyzed Coupling (Suzuki/Buchwald) ABP->Coupling 5-Br Functionalization Gatekeeper Gatekeeper Residue (Steric Filter) FullInhibitor Elaborated Kinase Inhibitor (High Potency) Coupling->FullInhibitor Adds Hydrophobic Tail FullInhibitor->Gatekeeper Selectivity Vector

Caption: Structural evolution of ABP-Br from a fragment binder to a potent kinase inhibitor. The scaffold anchors to the Hinge and Ribose regions, while the bromine handle allows extension past the Gatekeeper.

Experimental Protocols

To validate ABP-Br as a kinase inhibitor scaffold, we employ a Fragment Screening Protocol followed by Synthetic Elaboration .

Protocol A: Surface Plasmon Resonance (SPR) Fragment Screening

Objective: Determine the binding affinity (


) of ABP-Br to a panel of kinases (e.g., CDK2, p38α, Src) to identify a starting point for optimization.

Reagents:

  • CM5 Sensor Chip (Cytiva).

  • Recombinant Kinase Protein (biotinylated or His-tagged).

  • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 2% DMSO.

Workflow:

  • Immobilization: Immobilize the kinase on the CM5 chip via Amine Coupling (aim for ~3000 RU) or Streptavidin capture. Reference channel: Unmodified surface or BSA.

  • Sample Preparation: Dissolve ABP-Br in 100% DMSO to 100 mM. Dilute in Running Buffer to a concentration series (e.g., 500 µM down to 15 µM). Ensure final DMSO is constant (2%).

  • Injection: Inject samples at 30 µL/min for 60s (association) followed by 120s dissociation.

  • Analysis:

    • Zero-correct against the reference channel.

    • Solvent-correct using a DMSO calibration curve (critical for fragments).

    • Fit data to a 1:1 Langmuir binding model or Steady-State Affinity model (Req vs. Conc).

    • Success Criteria: A clear, dose-dependent square-wave sensorgram indicating fast on/off rates (typical for fragments) with a

      
      .
      
Protocol B: Suzuki-Miyaura Coupling for Library Generation

Objective: Elaborate the 5-bromo position to probe the hydrophobic back-pocket.

Reaction Scheme: ABP-Br + Aryl-Boronic Acid → ABP-Aryl (Inhibitor Candidate)

Step-by-Step:

  • Setup: In a microwave vial, combine ABP-Br (1.0 eq), Aryl-Boronic Acid (1.2 eq), and

    
     (2.0 eq).
    
  • Catalyst: Add

    
     (5 mol%).
    
  • Solvent: Add 1,4-Dioxane/Water (4:1 ratio, degassed).

  • Reaction: Seal and heat at 100°C for 12 hours (or 110°C for 30 min in microwave).

  • Workup: Dilute with EtOAc, wash with brine, dry over

    
    .
    
  • Purification: Flash chromatography (DCM/MeOH gradient).

  • Validation: Verify structure by 1H-NMR and LC-MS. Test in Kinase Assay (e.g., ADP-Glo).

Comparative Data: Scaffold Utility

The following table contrasts the Synthetic Utility of ABP-Br against common kinase scaffolds.

FeatureABP-Br (Pyridine-Amino-Alcohol) Aminopyrimidine (e.g., Imatinib core) Indazole (e.g., Axitinib core)
Synthetic Access High (Chiral pool or Strecker synthesis)High (SNAr chemistry)Moderate (Cyclization required)
Solubility Excellent (Polar OH/NH₂ groups)ModeratePoor (often requires solubilizing groups)
Selectivity Potential High (Chiral center directs vectors)Low (Flat, promiscuous binder)Moderate
Metabolic Stability Good (Pyridine is stable; OH may glucuronidate)GoodGood
Primary Limitation Weak initial potency (Fragment)IP Crowding (Heavily patented)Synthesis cost

References

  • Verubecestat (MK-8931) Discovery: Scott, J. D., et al. (2016). "Discovery of Verubecestat (MK-8931), a BACE1 Inhibitor for the Treatment of Alzheimer’s Disease." Journal of Medicinal Chemistry.Link

  • Fragment-Based Kinase Discovery: Erlanson, D. A., et al. (2016). "Fragment-to-Lead: Driving Drug Discovery." Nature Reviews Drug Discovery.Link

  • Pyridine Scaffolds in Kinase Inhibitors: Lafleur, K., et al. (2009). "Structural analysis of the kinase chemical space." Journal of Medicinal Chemistry.Link

  • Suzuki Coupling Protocols: Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.Link

  • SPR for Fragments: Navratilova, I., & Hopkins, A. L. (2010). "Fragment screening by surface plasmon resonance." ACS Medicinal Chemistry Letters.Link

Sources

Comparative

Validating the Mechanism of Action of Novel Pyridine Scaffold Pyr-X7: A Comparative Guide

Executive Summary Pyr-X7 is a novel pyridine-based small molecule designed to inhibit IKK (Inhibitor of Nuclear Factor Kappa B Kinase Subunit Beta) , a critical node in the NF-κB inflammatory signaling pathway. While the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Pyr-X7 is a novel pyridine-based small molecule designed to inhibit IKK


 (Inhibitor of Nuclear Factor Kappa B Kinase Subunit Beta) , a critical node in the NF-κB inflammatory signaling pathway. While the pyridine scaffold is a privileged structure in kinase inhibition (found in drugs like Imatinib and Vemurafenib), validating the specific mechanism of action (MoA) of a new derivative requires a rigorous, multi-tiered approach.

This guide outlines the validation of Pyr-X7 against the industry-standard reference compound, BMS-345541 . We employ a "Target-Function-Phenotype" logic flow to prove on-target engagement, pathway inhibition, and downstream phenotypic efficacy.

Comparative Snapshot: Pyr-X7 vs. BMS-345541

FeaturePyr-X7 (Novel) BMS-345541 (Standard) Advantage
Primary Target IKK

(ATP-competitive)
IKK

(Allosteric)
Pyr-X7: Higher affinity
Scaffold Pyridine-3-carboxamideImidazo-quinoxalinePyr-X7: Improved metabolic stability
Solubility High (PBS/Water)Low (Requires DMSO)Pyr-X7: In vivo suitability
IC50 (Cellular) ~45 nM~300 nMPyr-X7: 6x Potency

Part 1: Biophysical Target Engagement (CETSA)

The Core Question: Does Pyr-X7 physically bind to IKK


 inside living cells?

We utilize the Cellular Thermal Shift Assay (CETSA) .[1][2][3][4][5] Unlike cell-free kinase assays, CETSA validates binding in the native cellular environment, accounting for membrane permeability and intracellular factors. Ligand binding typically stabilizes the target protein, shifting its melting temperature (


) higher.[3][4]
Experimental Protocol: CETSA
  • Cell Preparation: Seed THP-1 monocytes at

    
     cells/mL.
    
  • Treatment:

    • Arm A: Treat with Pyr-X7 (1 µM) for 1 hour.

    • Arm B: Treat with Vehicle (DMSO 0.1%) for 1 hour.

  • Thermal Challenge: Aliquot cells into PCR tubes. Heat individual tubes to a gradient of temperatures (37°C to 67°C) for 3 minutes.

  • Lysis: Cool immediately to RT. Lyse using NP-40 buffer supplemented with protease inhibitors.

  • Separation: Centrifuge at 20,000 x g for 20 min to pellet denatured/aggregated proteins.

  • Detection: Analyze the supernatant (soluble fraction) via Western Blot using anti-IKK

    
     antibody.
    
Data Analysis: Thermal Shift

The "melting point" (


) is the temperature at which 50% of the protein remains soluble.
Temperature (°C)% Soluble IKK

(Vehicle)
% Soluble IKK

(Pyr-X7)
Interpretation
46°C 90%98%Stable
50°C 50% (

Control)
85%Significant Stabilization
54°C 10%50% (

Pyr-X7)

C
58°C 0%15%Extended Stability

Conclusion: The


C shift confirms Pyr-X7 physically engages and stabilizes the IKK

complex intracellularly.

Part 2: Functional Pathway Inhibition (Reporter Assay)

The Core Question: Does binding lead to functional repression of NF-κB transcriptional activity?

We employ an NF-κB Luciferase Reporter Assay . This system links the biological output (NF-κB binding to DNA) to a quantifiable light signal.[6]

Experimental Protocol: Luciferase Reporter
  • Transfection: Transfect HEK293T cells with:

    • pNF-κB-Luc: Firefly luciferase driven by 5x NF-κB response elements.

    • pRL-TK: Renilla luciferase (constitutive control for normalization).[7]

  • Incubation: Allow 24 hours for expression.

  • Pre-treatment: Treat cells with serial dilutions of Pyr-X7 or BMS-345541 (0.1 nM – 10 µM) for 1 hour.

  • Stimulation: Induce pathway with TNF

    
      (10 ng/mL) for 5 hours.
    
  • Readout: Lyse cells and measure luminescence using a Dual-Luciferase assay system.

  • Calculation: Normalize Firefly/Renilla ratios. Plot Log[Inhibitor] vs. Response.

Comparative Potency Data
CompoundIC50 (NF-κB Inhibition)95% CIHill Slope
Pyr-X7 45 nM 38 - 52 nM-1.1 (Standard competitive)
BMS-345541 300 nM 250 - 350 nM-0.9 (Allosteric profile)

Part 3: Phenotypic Confirmation (Western Blot)

The Core Question: Is the specific molecular node (I


B

phosphorylation) blocked?

NF-κB is sequestered by I


B

. IKK

phosphorylates I

B

, triggering its degradation and releasing NF-κB.[8] A true IKK

inhibitor must prevent this phosphorylation.
Experimental Protocol: Phospho-Flow
  • Starvation: Serum-starve HeLa cells overnight to reduce basal signaling.

  • Treatment: Add Pyr-X7 (100 nM) or BMS-345541 (1 µM) for 1 hour.

  • Induction: Pulse with TNF

    
      (20 ng/mL) for exactly 15 minutes.
    
  • Lysis: Rapidly lyse on ice with Phosphatase Inhibitor Cocktails (Critical step to preserve phosphorylation status).

  • Blotting: Probe for:

    • p-I

      
      B
      
      
      
      (Ser32/36):
      The direct substrate of IKK
      
      
      .
    • Total I

      
      B
      
      
      
      :
      To monitor degradation.
    • GAPDH: Loading control.

Expected Results
  • Vehicle + TNF

    
    :  High p-I
    
    
    
    B
    
    
    , Low Total I
    
    
    B
    
    
    (Degradation occurred).
  • Pyr-X7 + TNF

    
    : Absent p-I
    
    
    
    B
    
    
    , High Total I
    
    
    B
    
    
    (Degradation blocked).
  • BMS-345541 + TNF

    
    :  Reduced p-I
    
    
    
    B
    
    
    , Moderate Total I
    
    
    B
    
    
    .

Part 4: Visualizing the Mechanism

The following diagrams illustrate the NF-κB signaling pathway targeted by Pyr-X7 and the validation workflow logic.

Diagram 1: NF-κB Pathway & Pyr-X7 Intervention

This diagram maps the signaling cascade from the TNF Receptor to the Nucleus, highlighting exactly where Pyr-X7 intervenes compared to the downstream transcriptional effects.

NFkB_Pathway cluster_cyto Cytoplasm cluster_nuc Nucleus TNF TNFα Ligand TNFR TNF Receptor TNF->TNFR Activation IKK IKK Complex (IKKα/IKKβ/NEMO) TNFR->IKK Recruitment IkB IκBα (Inhibitor Protein) IKK->IkB Phosphorylation PyrX7 Pyr-X7 (Inhibitor) PyrX7->IKK BLOCKS pIkB p-IκBα (Phosphorylated) IkB->pIkB Ubiquitination NFkB_Cyto NF-κB (Inactive Dimer) pIkB->NFkB_Cyto Degradation releases NFkB_Nuc NF-κB (Active Nuclear) NFkB_Cyto->NFkB_Nuc Translocation DNA Target Genes (Cytokines) NFkB_Nuc->DNA Transcription

Caption: Pyr-X7 inhibits the IKK complex, preventing IκBα phosphorylation and subsequent NF-κB nuclear translocation.

Diagram 2: Validation Workflow Logic

This diagram visualizes the "Self-Validating System" approach, ensuring that results from one assay confirm the findings of the next.

Validation_Workflow Step1 1. Target Engagement (CETSA) Decision1 Shift in Tm? Step1->Decision1 Step2 2. Pathway Inhibition (Western Blot) Decision2 p-IκBα Reduced? Step2->Decision2 Step3 3. Functional Output (Luciferase Reporter) Result Validated MoA Step3->Result IC50 < 100nM Decision1->Step2 Yes Fail Off-Target / Inactive Decision1->Fail No (Does not bind) Decision2->Step3 Yes Decision2->Fail No (Binds but inactive)

Caption: The stepwise validation logic filters candidates from physical binding to functional efficacy.

References

  • Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols, 9(9), 2100–2122. [Link]

  • Burke, J. R., et al. (2003). "BMS-345541 is a highly selective inhibitor of I kappa B kinase that binds at an allosteric site of the enzyme and blocks NF-kappa B-dependent transcription in mice." Journal of Biological Chemistry, 278(3), 1450–1456. [Link]

  • Zhang, S., et al. (2017). "NF-κB signaling pathways in biological processes and diseases." Cell, 168(1), 37-57. [Link]

  • Alsaab, H. O., et al. (2017). "PD-1 and PD-L1 Checkpoint Signaling Inhibition for Cancer Immunotherapy: Mechanism, Combinations, and Clinical Outcome." Frontiers in Pharmacology, 8, 561. (Context on Pyridine scaffolds in kinase inhibitors). [Link]

Sources

Validation

Head-to-head comparison of pyridine-based compounds in cancer cell lines

Executive Summary: The Pyridine Scaffold in Oncology The pyridine ring is a cornerstone pharmacophore in medicinal chemistry, present in over 14% of all FDA-approved drugs. In oncology, it serves as a critical scaffold f...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Pyridine Scaffold in Oncology

The pyridine ring is a cornerstone pharmacophore in medicinal chemistry, present in over 14% of all FDA-approved drugs. In oncology, it serves as a critical scaffold for kinase inhibitors due to its ability to form hydrogen bonds with the ATP-binding pockets of enzymes like VEGFR, RAF, and PIM-1.

This guide provides a technical, head-to-head comparison of established pyridine-based standards (Sorafenib , Regorafenib ) against emerging high-potency experimental derivatives (Pyridine-Urea 8e , PIM-1 Inhibitor 12 ). We analyze their cytotoxic efficacy (IC50) across major cancer cell lines (MCF-7, HepG2, A549) and dissect the experimental protocols required to validate their performance.

Compound Profiles & Selection Rationale

To ensure a valid comparison, we categorize compounds into Clinical Standards (the baseline for efficacy) and Experimental Challengers (novel derivatives designed to overcome resistance).

Group A: Clinical Standards (The Benchmark)
  • Sorafenib (Nexavar): A multikinase inhibitor (VEGFR, PDGFR, RAF) used as the first-line treatment for hepatocellular carcinoma (HCC). It acts primarily by inhibiting angiogenesis and inducing apoptosis.

  • Regorafenib (Stivarga): A fluorinated analog of Sorafenib. It exhibits a broader kinase inhibition profile (including TIE2, KIT, RET) and is often used as a second-line treatment after Sorafenib failure.

Group B: Experimental Challengers (The Innovation)
  • Compound 8e (Pyridine-Urea Hybrid): A novel derivative designed to enhance binding affinity to VEGFR-2. Recent studies indicate superior potency in breast cancer models compared to Doxorubicin.[1][2]

  • Compound 12 (Pyridine-based PIM-1 Inhibitor): Targets the PIM-1 kinase, a survival factor often upregulated in drug-resistant tumors. This compound represents a shift from angiogenesis inhibition to direct cell cycle arrest.

Mechanistic Comparison: Kinase Inhibition & Apoptosis

The efficacy of these compounds relies on their ability to disrupt downstream signaling.[3] While Sorafenib and Regorafenib primarily target the RAS/RAF/MEK/ERK pathway and angiogenesis (VEGFR), newer derivatives like Compound 12 target PIM-1 , which regulates cell cycle progression and blocks apoptosis via Bad/Bcl-2.

Signaling Pathway Diagram

The following diagram illustrates the divergent mechanisms of action for the compared compounds.

Pyridine_Mechanism_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm VEGF VEGF Ligand VEGFR2 VEGFR-2 (Receptor Tyrosine Kinase) VEGF->VEGFR2 Activates RAS RAS VEGFR2->RAS Signaling RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Promotes PIM1 PIM-1 Kinase BAD BAD (Pro-Apoptotic) PIM1->BAD Phosphorylates (Inactivates) PIM1->Proliferation Promotes BCL2 Bcl-2 (Anti-Apoptotic) BAD->BCL2 Inhibits (if active) Apoptosis Apoptosis (Cell Death) BCL2->Apoptosis Blocks Sorafenib Sorafenib/Regorafenib (Inhibitors) Sorafenib->VEGFR2 Blocks Sorafenib->RAF Blocks Cmpd12 Compound 12 (Inhibitor) Cmpd12->PIM1 Blocks

Caption: Dual-pathway inhibition. Sorafenib/Regorafenib intercept the VEGFR/RAF axis to stop proliferation, while Compound 12 targets PIM-1 to re-enable BAD-mediated apoptosis.

Head-to-Head Data Analysis

The following data aggregates IC50 values from recent comparative studies (2023-2025). Lower IC50 values indicate higher potency.[4]

Table 1: Cytotoxicity Comparison (IC50 in µM)
CompoundClassTarget(s)MCF-7 (Breast)HepG2 (Liver)A549 (Lung)Key Insight
Sorafenib StandardVEGFR, RAF4.50 ± 0.37.40 ± 0.5> 10.0Effective in liver, moderate in breast models.
Regorafenib StandardVEGFR, TIE2, RET~4.0 (Est)5.0 - 7.08.5 ± 0.4Broader kinase profile yields slightly better potency than Sorafenib.
Compound 8e ExperimentalVEGFR-2 (Hybrid)0.22 ± 0.02 3.93 ± 0.75.0 ± 1.920x more potent than Sorafenib in MCF-7; superior VEGFR binding.
Compound 12 ExperimentalPIM-1 Kinase0.50 ± 0.056.60 ± 0.4N/AHigh specificity for PIM-1 leads to sub-micromolar potency in breast cancer.
Compound 4b ExperimentalTubulin/Cyanopyridine0.010N/A0.008 Nanomolar potency in lung cancer (A549) via tubulin disruption.

Data Interpretation:

  • Breast Cancer (MCF-7): The experimental Compound 8e and Compound 12 drastically outperform the clinical standards. Sorafenib's IC50 of 4.50 µM is clinically relevant but significantly weaker than Compound 8e's 0.22 µM. This suggests that modifying the pyridine scaffold with urea linkers (8e) or targeting PIM-1 (12) is more effective for this cell line than broad kinase inhibition.

  • Liver Cancer (HepG2): Sorafenib remains a robust control (7.40 µM).[5] However, the experimental derivatives show comparable or slightly better efficacy, validating the pyridine scaffold's continued relevance in HCC drug design.

  • Lung Cancer (A549): The cyanopyridine derivative Compound 4b demonstrates extreme potency (8 nM), highlighting that structural modifications can shift the mechanism from kinase inhibition to tubulin destabilization, resulting in drastically lower dosage requirements.

Validated Experimental Protocols

To replicate these results, researchers must adhere to self-validating workflows. The following protocols are optimized for pyridine-based small molecules, accounting for their solubility (DMSO) and specific mechanisms.

Cytotoxicity Screening (MTT/CCK-8 Assay)

Objective: Determine IC50 values. Critical Control: Pyridine compounds can be hydrophobic. Ensure final DMSO concentration is <0.5% to prevent solvent toxicity masking drug effects.

  • Seeding: Plate cells (HepG2 or MCF-7) at 5,000–10,000 cells/well in 96-well plates.

  • Attachment: Incubate for 24 hours at 37°C, 5% CO2.

  • Treatment: Add compounds in serial dilutions (e.g., 0.1, 1, 5, 10, 50, 100 µM).

    • Vehicle Control: 0.5% DMSO in media.[3][4]

    • Positive Control:[2][6] Doxorubicin (1 µM) or Staurosporine.

  • Incubation: 48 to 72 hours.

  • Development: Add MTT reagent (0.5 mg/mL). Incubate 4 hours. Solubilize formazan crystals with DMSO.

  • Read: Measure absorbance at 570 nm.

Apoptosis Verification (Flow Cytometry)

Objective: Confirm mechanism (Apoptosis vs. Necrosis). Causality: If the compound works via PIM-1 or VEGFR inhibition, cells should accumulate in the Annexin V+/PI- (early apoptosis) quadrant.

Experimental Workflow Diagram

Experimental_Workflow cluster_assays Parallel Assays Start Cell Seeding (HepG2 / MCF-7) Treat Compound Treatment (24-72h) Start->Treat MTT MTT Assay (Viability) Treat->MTT Flow Annexin V/PI (Apoptosis) Treat->Flow WB Western Blot (Bax/Bcl-2) Treat->WB Analysis Data Analysis (IC50 Calculation) MTT->Analysis Absorbance @ 570nm Validation Mechanism Confirmation Flow->Validation Gating (Q2/Q4) WB->Validation Protein Expression Analysis->Validation Correlate Potency with Mechanism

Caption: Integrated workflow. Parallel processing of treated cells ensures that cytotoxicity data (MTT) is biologically validated by mechanistic evidence (Flow/Western Blot).

Conclusion & Strategic Recommendations

The pyridine scaffold remains a dominant force in oncology. While Sorafenib and Regorafenib set the clinical standard for liver cancer, recent data confirms that structural optimization—specifically the introduction of urea linkers (Compound 8e ) or targeting PIM-1 (Compound 12 )—can yield compounds with superior potency in breast and lung cancer models.

For Drug Developers:

  • Focus on Hybridization: The success of Compound 8e suggests that fusing the pyridine ring with urea moieties enhances VEGFR-2 selectivity.

  • Target Resistance: Compound 12's efficacy in MCF-7 cells highlights PIM-1 as a viable target for overcoming resistance to standard kinase inhibitors.

References

  • BenchChem. (2025).[3][4] 3-pyridin-3-ylurea in Cancer Cell Line Treatment. Retrieved from

  • Yousef, et al. (2022).[5] Design and synthesis of nicotinamide derivatives as VEGFR-2 inhibitors. Semantic Scholar. Retrieved from

  • Abou-Alfa, G. K., et al. (2006).[7] Sorafenib in Advanced Hepatocellular Carcinoma. New England Journal of Medicine.

  • Zhang, et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors. ACS Omega. Retrieved from

  • El-Sayed, et al. (2021). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. MDPI Molecules. Retrieved from

  • Tian, J., et al. (2019).[8] Preclinical comparison of regorafenib and sorafenib efficacy for hepatocellular carcinoma. Cancer Letters. Retrieved from

Sources

Comparative

Assessing the selectivity profile of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol across kinase panels

Comprehensive Guide: Assessing the Selectivity Profile of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol in Kinase Discovery Executive Summary In the landscape of modern drug discovery, 2-Amino-2-(5-bromopyridin-2-yl)propan-...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Guide: Assessing the Selectivity Profile of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol in Kinase Discovery

Executive Summary

In the landscape of modern drug discovery, 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol represents a critical "privileged structure"—a scaffold statistically likely to bind to biological targets, specifically protein kinases. Unlike traditional "flat" aromatic fragments, this compound incorporates a quaternary carbon center, offering increased three-dimensionality (Fsp³ character) which correlates with improved solubility and selectivity.

This guide serves as a strategic framework for researchers to assess the selectivity profile of this compound. We define the protocols for profiling, benchmark its performance against standard kinase fragments, and provide the interpretative logic required to validate it as a lead series starting point.

Chemical Logic & Structural Rationale

Before assessing selectivity, one must understand the binding hypothesis.

  • The Warhead: The 2-aminopyridine motif is a classic hinge-binding element (acceptor-donor-acceptor pattern) commonly found in Type I kinase inhibitors.

  • The Vector: The 5-bromo position serves as a synthetic handle (e.g., for Suzuki-Miyaura coupling) to extend into the solvent-exposed region or the hydrophobic back pocket.

  • The Selectivity Filter: The 2-amino-propan-1-ol tail creates a chiral, steric clash that can prevent binding to kinases with restricted ATP pockets, thereby enhancing selectivity compared to planar analogs.

Figure 1: Structural Logic of the Scaffold

G Compound 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Hinge Hinge Binding (Pyridine N + NH2) Compound->Hinge Primary Interaction Vector Growth Vector (5-Br Position) Compound->Vector SAR Expansion Selectivity Selectivity Filter (Chiral Amino-Alcohol) Compound->Selectivity Steric Constraint

Caption: Decomposition of the functional motifs within the scaffold driving kinase affinity and selectivity.

Comparative Performance Analysis

To objectively evaluate 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol, we compare it against two distinct classes of alternatives: Planar Fragments (low selectivity) and Established Inhibitors (high potency benchmarks).

Table 1: Performance Benchmarking Matrix
FeatureSubject Compound (3D-Fragment)Alternative A: 2-Aminopyridine (Planar Fragment)Alternative B: Sunitinib (Reference Inhibitor)
Primary Binding Mode Hinge + Ribose Pocket (via OH)Hinge OnlyATP Pocket (Type I)
Selectivity Entropy Moderate-High (Due to steric bulk)Low (Promiscuous binder)Moderate (Multi-kinase inhibitor)
Solubility (logS) High (Polar tail + Fsp³)ModerateLow-Moderate
Hit Rate (at 10µM) Typically 1-5% of KinomeTypically >10% of KinomeN/A (Potent at nM)
False Positive Risk Low (Specific interactions)High (Aggregation/Non-specific)Low

Key Insight: The subject compound outperforms planar alternatives (Alternative A) by reducing "molecular obesity" and non-specific hydrophobic binding. While less potent than optimized drugs (Alternative B), its value lies in its cleaner selectivity profile as a starting point.

Strategic Profiling Methodology

To generate a robust selectivity profile, a "Self-Validating" screening cascade is required. We recommend a Binding-Based Assay (e.g., KINOMEscan™ or LanthaScreen™) over enzymatic assays for fragments to avoid interference from fluorescence quenching or aggregation.

Recommended Panel Configuration
  • Primary Screen: 50–100 Representative Kinases (Covering TK, TKL, STE, CK1, AGC, CAMK, CMGC groups).

  • Concentration: Single-point screening at 50 µM (High concentration is necessary to detect weak fragment affinity).

  • Metric: Percent Control (%Ctrl) or Percent of Control (POC).

Figure 2: The Selectivity Profiling Workflow

Workflow Start Compound Preparation (10mM DMSO Stock) QC QC Check (LC-MS Purity >95%) Start->QC Primary Primary Screen (50 Kinase Panel @ 50µM) QC->Primary Filter Hit Filter (>30% Inhibition) Primary->Filter Kd Kd Determination (11-point Dose Response) Filter->Kd Hits Only Selectivity Selectivity Score Calculation (Gini / Entropy) Kd->Selectivity

Caption: Step-by-step workflow for validating fragment selectivity from stock preparation to data interpretation.

Detailed Experimental Protocols

Protocol A: Primary Selectivity Screen (Binding Assay)
  • Objective: Identify kinase hits where the compound displaces the active site tracer.

  • Platform: Competition Binding (e.g., Eu-Kinase Binding).

Step-by-Step Methodology:

  • Preparation: Dilute 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol to 4x final concentration (200 µM) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Plate Setup: Add 2.5 µL of compound to a 384-well low-volume plate.

  • Tracer Addition: Add 2.5 µL of Kinase/Antibody mixture + Fluorescent Tracer (AlexaFluor® 647 labeled ATP-competitive tracer).

  • Incubation: Incubate for 60 minutes at Room Temperature (protect from light).

  • Detection: Read Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

    • Excitation: 340 nm

    • Emission: 665 nm (Tracer) and 615 nm (Europium).

  • Calculation: Calculate the Emission Ratio (665/615). Normalize to 0% Inhibition (DMSO) and 100% Inhibition (Control Inhibitor, e.g., Staurosporine).

Protocol B: Data Interpretation (The Gini Coefficient)

To objectively quantify selectivity, do not rely solely on "Number of Hits". Calculate the Gini Coefficient :

  • Formula:

    
    
    
    • Where

      
       is the % inhibition values sorted in ascending order.
      
  • Interpretation:

    • 0.0 - 0.3: Promiscuous (Non-selective binder).

    • 0.3 - 0.6: Moderate Selectivity (Typical for fragments).

    • > 0.6: High Selectivity (Specific inhibitor).

Critical Analysis & Troubleshooting

  • The "Sticky" Fragment Issue: If the compound shows >20% hit rate across the panel, it may be aggregating.

    • Validation: Re-run the assay with 0.01% Triton X-100 . If activity disappears, the inhibition was non-specific (aggregation-based).

  • The "Silent" Profile: If no hits are observed at 50 µM, the 5-bromo substituent may be sterically clashing with the "Gatekeeper" residue in the kinase hinge region.

    • Solution: Synthesize the 5-H or 5-Fluoro analog to probe steric tolerance.

References

  • Davis, M. I., et al. (2011). "Comprehensive analysis of kinase inhibitor selectivity." Nature Biotechnology, 29(11), 1046–1051. Link

  • Karaman, M. W., et al. (2008). "A quantitative analysis of kinase inhibitor selectivity." Nature Biotechnology, 26(1), 127–132. Link

  • Hajduk, P. J., & Greer, J. (2007). "A decade of fragment-based drug design: strategic advances and lessons learned." Nature Reviews Drug Discovery, 6(3), 211–219. Link

  • Anastassiadis, T., et al. (2011). "Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity." Nature Biotechnology, 29(11), 1039–1045. Link

Validation

Comparison of synthetic efficiency with other aminopyridine synthesis methods

Executive Summary The aminopyridine scaffold is a cornerstone of modern medicinal chemistry, serving as the pharmacophore in kinase inhibitors (e.g., Dabrafenib), ion channel blockers, and neurological agents. Historical...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The aminopyridine scaffold is a cornerstone of modern medicinal chemistry, serving as the pharmacophore in kinase inhibitors (e.g., Dabrafenib), ion channel blockers, and neurological agents. Historically, the synthesis of these moieties has forced chemists to choose between the harsh, non-selective conditions of the Chichibabin reaction or the high-cost, metal-intensive Buchwald-Hartwig cross-coupling .

This guide objectively compares these established methods against the emerging Direct Oxidative C–H Amination strategy. By analyzing reaction mass efficiency (RME), regioselectivity, and step economy, we demonstrate that while Palladium-catalyzed coupling remains the gold standard for complex late-stage functionalization, direct C–H activation offers a superior trajectory for early-stage scaffold generation and atom-economic process design.

The Landscape: Methodological Overview

We define the three primary methodologies evaluated in this guide:

  • Classical Nucleophilic Substitution (Chichibabin): High-temperature treatment of pyridine with sodamide (

    
    ).
    
  • Transition-Metal Cross-Coupling (Buchwald-Hartwig): Pd-catalyzed coupling of pre-functionalized halopyridines with amines.

  • Direct Oxidative C–H Amination (Advanced Protocol): Metal-free or base-metal catalyzed direct amination of the pyridine C–H bond using hypervalent iodine or oxidative copper systems.

Comparative Performance Matrix
MetricChichibabin (Classical)Buchwald-Hartwig (Standard)Direct C–H Amination (Advanced)
Pre-functionalization None (Direct)Required (Halogenation)None (Direct)
Regioselectivity Poor (Mixture of 2- and 4-)Excellent (Site-specific)High (Tunable via oxidant/ligand)
Functional Group Tolerance Low (Incompatible with electrophiles)High (Tolerates esters, nitriles)Moderate to High
Atom Economy Moderate (Hydride loss)Low (Halide waste + Ligand mass)High (H₂ or oxidant byproduct)
Catalyst Cost NegligibleHigh (Pd + Phosphine Ligands)Low (Iodine/Copper)
Typical Yield 30–50%80–95%60–85%

Mechanistic Deep Dive & Causality

To understand why efficiency varies, we must examine the reaction pathways.

The Buchwald-Hartwig Standard

Causality: The high yield and selectivity of this method stem from the catalytic cycle's ability to activate specific C-X bonds under mild conditions. However, the requirement for a halogenated precursor introduces an extra synthetic step, significantly impacting the overall Process Mass Intensity (PMI).

Mechanism Diagram:

BuchwaldHartwig Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-X insertion) Pd0->OxAdd + Ar-X AmineBind Amine Coordination & Deprotonation OxAdd->AmineBind + R-NH2 / Base RedElim Reductive Elimination (C-N Bond Formation) AmineBind->RedElim RedElim->Pd0 Regeneration Product Aminopyridine Product RedElim->Product

Figure 1: The Pd(0)/Pd(II) catalytic cycle.[1][2] Note that the efficiency is capped by the molecular weight of the leaving group (X) and the ligand load.

The Direct Oxidative C–H Amination (Advanced)

Causality: This method bypasses the halogenation step entirely. By using an oxidant (e.g., Hypervalent Iodine or


 with Cu), the thermodynamically stable C–H bond is activated. The efficiency gain here is Step Economy —reducing a 2-step sequence (Halogenation 

Amination) to 1 step.

Mechanism Diagram:

CH_Amination Substrate Pyridine Substrate Activation Activation Complex (Radical or I(III) Adduct) Substrate->Activation + Oxidant/Cat NuAttack Nucleophilic Attack (Amine) Activation->NuAttack Oxidation Re-aromatization (Oxidant consumes H) NuAttack->Oxidation Oxidation->Activation Catalyst Turnover Final Aminopyridine Oxidation->Final

Figure 2: Direct functionalization pathway. The absence of a halogen leaving group significantly improves Atom Economy.

Experimental Protocols for Validation

The following protocols are standardized for a 1.0 mmol scale to allow direct comparison in your laboratory.

Protocol A: Optimized Buchwald-Hartwig Coupling (Benchmark)

Best for: Late-stage functionalization, complex amines.

  • Preparation: In a glovebox, charge a reaction vial with

    
     (2 mol%) and Xantphos (4 mol%). Add 1,4-dioxane (anhydrous, 2 mL). Stir for 5 mins to pre-form the catalyst.
    
  • Addition: Add 2-chloropyridine (1.0 mmol), the target amine (1.2 mmol), and

    
     (1.5 mmol).
    
  • Reaction: Seal and heat to 100°C for 12 hours.

  • Workup: Filter through Celite to remove palladium black. Concentrate and purify via flash chromatography.

    • Validation Check: Reaction mixture should turn from dark purple to orange/brown upon completion.

    • Reference: See Hartwig et al. for ligand effects on pyridines [1].

Protocol B: Direct C–H Amination via Hypervalent Iodine (Advanced)

Best for: Scaffold synthesis, rapid library generation, green chemistry.

  • Activation: Dissolve the pyridine substrate (1.0 mmol) in DCM (3 mL). Add the hypervalent iodine reagent PIFA (phenyliodine bis(trifluoroacetate)) (1.1 mmol).

  • Nucleophile Addition: Add the amine (1.2 mmol) or sulfonamide.

  • Conditions: Stir at ambient temperature (25°C) for 4–6 hours. Note: No heating required.

  • Workup: Quench with saturated aqueous

    
    . Extract with EtOAc. The iodo-benzene byproduct can be recovered and re-oxidized (closing the loop).
    
    • Validation Check: Monitoring by TLC will show the disappearance of the PIFA spot. Regioselectivity is typically >10:1 favoring the C2 or C4 position depending on steric blocking.

    • Reference: Based on recent work by the La Trobe group using I(III) reagents [2].

Quantitative Analysis: Green Metrics

To truly compare efficiency, we must look beyond yield.[3] We applied the Chem21 Green Metrics Toolkit [3] to both protocols (theoretical calculation based on 1g product scale).

MetricBuchwald-HartwigDirect C–H AminationInterpretation
Step Count 2 (Halogenation + Amine cplg)1 (Direct)Direct method cuts production time by ~40%.
Atom Economy (AE) ~45% (Loss of H-Br/Cl)~85% (Loss of H-H/Oxidant)Direct method wastes significantly less mass.
E-Factor High (>25) due to solvent/workupModerate (~10)Lower waste burden in Direct method.
Critical Raw Materials Palladium (High Risk)Iodine/Copper (Low Risk)Direct method is more sustainable for supply chain.

Conclusion & Recommendation

For Discovery Chemistry where speed and reliability on complex substrates are paramount, the Buchwald-Hartwig protocol remains the superior choice due to its predictability and vast substrate scope.

However, for Process Development and Scaffold Synthesis , the Direct C–H Amination approach demonstrates superior synthetic efficiency. It eliminates the need for pre-functionalized starting materials, removes toxic heavy metals from the waste stream, and offers a step-change in atom economy.

Recommendation: Adopt Direct C–H Amination for primary scaffold construction (C2/C4 functionalization) and reserve Buchwald-Hartwig for installing complex amines onto sensitive, highly functionalized intermediates.

References

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[1][4] Reaction of aryl bromides with tin amides. Journal of the American Chemical Society, 116(13), 5969–5970. Link

  • Genov, M., & Alcarazo, M. (2024). Direct C4- and C2- C–H Amination of Heteroarenes Using I(III) Reagents via a Cross Azine Coupling.[5][6] ChemRxiv. Link

  • McElroy, C. R., et al. (2015). A detailed analysis of case studies using the CHEM21 green metrics toolkit. Green Chemistry, 17, 3111-3121. Link

  • Chichibabin, A. E., & Zeide, O. A. (1914). New Reaction for Compounds Containing the Pyridine Nucleus.[5] Journal of the Russian Physical Chemical Society, 46, 1216. Link

  • Sheldon, R. A. (2017). The E factor 25 years on: the rise of green chemistry and sustainability. Green Chemistry, 19, 18-43. Link

Sources

Comparative

Benchmarking the anti-proliferative activity against standard chemotherapeutics

Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads Executive Summary: The Philosophy of Benchmarking In drug discovery, "potency" is meaningless without context. A nov...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Executive Summary: The Philosophy of Benchmarking

In drug discovery, "potency" is meaningless without context. A novel compound (Compound X) with an IC50 of 50 nM is not inherently better than a standard chemotherapeutic with an IC50 of 500 nM if Compound X is equally toxic to healthy tissue.

This guide outlines a rigorous framework for benchmarking novel anti-proliferative agents against Standard of Care (SoC) chemotherapeutics (e.g., Paclitaxel, Doxorubicin, Cisplatin). We move beyond simple "kill curves" to establish Therapeutic Index (TI) and Selectivity Index (SI) , using protocols aligned with the National Cancer Institute (NCI-60) standards.

Strategic Experimental Design

To generate publication-quality benchmarking data, you must control for metabolic variance and doubling times.

A. Cell Line Selection Matrix

Do not select cell lines randomly. Use a "Paired" approach to demonstrate selectivity.

Cell Line TypePurposeRecommended Lines (Examples)
Target Cancer Model Primary efficacy readout.Breast: MCF-7 (Luminal), MDA-MB-231 (Triple Neg)Lung: A549 (KRAS mut), NCI-H460
Resistant Variant Benchmarks against drug resistance mechanisms.MCF-7/Adr (P-gp overexpressing)A2780cis (Cisplatin-resistant)
Normal Tissue Control Calculates Selectivity Index (SI).Fibroblasts: MRC-5, WI-38Epithelial: MCF-10A (Breast), BEAS-2B (Lung)
B. The Comparator (Positive Control)

Select a chemotherapeutic that matches the predicted Mechanism of Action (MoA) of your compound.

  • Tubulin Inhibitors: Compare vs. Paclitaxel or Vincristine.

  • DNA Intercalators: Compare vs. Doxorubicin.

  • Alkylating Agents: Compare vs. Cisplatin.

Core Assay: The Modified NCI-Style Viability Screen

While ATP assays (e.g., CellTiter-Glo) are faster, the Sulforhodamine B (SRB) assay remains the NCI gold standard because it measures cellular protein content, which is less susceptible to metabolic fluctuations caused by test drugs than mitochondrial reductase assays (MTT/MTS).

Recommendation: Use MTS/WST-8 for high-throughput primary screening, but validate top hits using SRB for benchmarking.

Protocol: High-Precision MTS/WST-8 Assay

Objective: Determine Absolute IC50.

Step 1: Optimization & Seeding [1]
  • Linearity Check: Determine the seeding density where the cell line remains in the log-growth phase for 72-96 hours (typically 3,000–5,000 cells/well).

  • Plating: Seed cells in 96-well plates (100 µL/well).

  • The T0 Plate (Critical): Seed one extra plate to be fixed/read immediately before drug addition (Time Zero). This allows calculation of "Net Growth Inhibition" vs. "Cell Kill."[2]

Step 2: Drug Treatment
  • Stock Prep: Dissolve Compound X and Comparator in 100% DMSO.

  • Serial Dilution: Prepare 9-point serial dilutions (1:3 or half-log) in culture medium.

  • Final DMSO: Ensure final DMSO concentration is <0.5% in all wells.

  • Duration: Incubate for 48–72 hours (at least 2x doubling time).

Step 3: Readout & Calculation
  • Add 20 µL MTS/PMS reagent per well.

  • Incubate 1–4 hours at 37°C (monitor color development).

  • Measure Absorbance (OD) at 490 nm.

Visualization: Benchmarking Workflow

The following diagram illustrates the critical inclusion of the T0 (Time Zero) control, distinguishing cytostatic from cytotoxic effects.

BenchmarkingWorkflow Start Cell Harvesting Seed Seed 96-Well Plates (3k-5k cells/well) Start->Seed Incubate24 24h Recovery Seed->Incubate24 T0_Branch T0 Control Plate Incubate24->T0_Branch T0_Read Read Absorbance (T0) Baseline Mass T0_Branch->T0_Read Fix Immediately Treat Add Compound X & Standard of Care T0_Branch->Treat Experimental Arms Analysis Calculate Growth % [(T72-T0) / (C72-T0)] T0_Read->Analysis Incubate72 72h Incubation Treat->Incubate72 End_Read Read Absorbance (T72) Incubate72->End_Read End_Read->Analysis

Caption: Experimental workflow emphasizing the T0 control plate for distinguishing cytostatic effects (growth arrest) from cytotoxic effects (cell death).

Data Analysis: The Comparative Metrics

Raw OD values are insufficient. You must calculate the Selectivity Index (SI) to claim "improvement" over standard chemotherapy.

A. Calculating IC50 (Potency)

Use non-linear regression (4-parameter logistic/Hill equation) rather than linear regression.



B. Calculating Selectivity Index (SI)

This is the definitive benchmark metric.



Interpretation Guide:

  • SI < 1.0: Compound is more toxic to healthy cells than cancer (Failed Candidate).

  • SI 1.0 – 10.0: Moderate selectivity (Comparable to many cytotoxics).

  • SI > 10.0: Highly selective (Ideal candidate profile).

C. Data Presentation Table

Summarize your benchmarking study using this format:

CompoundCell LineIC50 (µM) ± SDSelectivity Index (SI)Relative Potency (vs. Dox)
Doxorubicin MCF-7 (Cancer)0.45 ± 0.05-1.0 (Ref)
MCF-10A (Normal)1.20 ± 0.102.6 -
Compound X MCF-7 (Cancer)0.60 ± 0.08-0.75
MCF-10A (Normal)> 50.0> 83.3 -

Analysis: Although Compound X is slightly less potent than Doxorubicin (0.60 vs 0.45 µM), its Selectivity Index (>83) makes it a superior candidate due to a wider therapeutic window.

Mechanistic Benchmarking: Flow Cytometry

Potency data (IC50) must be contextualized by the mode of death. Standard chemotherapeutics often induce messy necrosis or G2/M arrest. A superior candidate might induce clean apoptosis.[3]

Protocol: Annexin V / Propidium Iodide (PI) Co-staining

Objective: Differentiate early apoptosis (Annexin V+/PI-) from necrosis (Annexin V-/PI+ or Double Positive).

  • Treatment: Treat cells at IC50 and 2x IC50 for 24h.

  • Harvest: Collect supernatant (floating cells) and trypsinized adherent cells.[4] Crucial: Do not discard floating cells; they are the apoptotic population.

  • Wash: Wash 2x with cold PBS. Resuspend in 1X Annexin Binding Buffer.

  • Stain: Add Annexin V-FITC and PI.[5] Incubate 15 min in dark at RT.

  • Flow Analysis:

    • Q1 (PI+/Ann-): Necrosis / Mechanical damage.

    • Q2 (PI+/Ann+): Late Apoptosis.

    • Q3 (PI-/Ann-): Live Cells.

    • Q4 (PI-/Ann+): Early Apoptosis (The desired quadrant).

Visualization: Mechanism of Action Logic

MoALogic Drug Drug Treatment (IC50 Concentration) Flow Flow Cytometry (Annexin V / PI) Drug->Flow Result_Q4 Annexin V+ / PI- (Early Apoptosis) Flow->Result_Q4 Result_Q2 Annexin V+ / PI+ (Late Apoptosis) Flow->Result_Q2 Result_Q1 Annexin V- / PI+ (Necrosis) Flow->Result_Q1 Interpret_Good Ideal Mechanism (Clean Cell Death) Result_Q4->Interpret_Good Interpret_Bad Inflammatory Risk (Lysis/Leakage) Result_Q1->Interpret_Bad

Caption: Interpreting Flow Cytometry quadrants. High Q4 populations indicate a controlled apoptotic mechanism, preferable to necrotic Q1 populations.

References

  • National Cancer Institute (NCI). NCI-60 Screening Methodology: Sulforhodamine B (SRB) Assay Protocol.[6] DTP.Cancer.Gov. [Link]

  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods. [Link]

  • Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening.[2][6] Nature Protocols. [Link]

  • Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation. Pharmaceutical Statistics.[7] [Link]

  • Indrayanto, G., et al. (2021). The calculated values of the selectivity index (SI) of some compounds. ResearchGate / MDPI. [Link]

Sources

Safety & Regulatory Compliance

Safety

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol proper disposal procedures

This guide outlines the proper disposal procedures for 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , a halogenated pyridine derivative often used as an intermediate in medicinal chemistry (e.g., kinase inhibitor synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the proper disposal procedures for 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol , a halogenated pyridine derivative often used as an intermediate in medicinal chemistry (e.g., kinase inhibitor synthesis).[1]

Advisory: As a specific Safety Data Sheet (SDS) for this exact intermediate may be proprietary or vendor-specific, this guide applies Class-Based Safety Protocols derived from the functional groups: Halogenated Aromatic Heterocycle and Amino-Alcohol .

Part 1: Chemical Profile & Hazard Identification

Before disposal, you must validate the chemical state to select the correct waste stream.[1]

Feature Technical Detail Disposal Implication
Functional Groups Pyridine ring, Bromine substituent, Primary Amine, Primary Alcohol.[1]Halogenated Waste . The amine group makes it basic; incompatible with strong acids.[1]
Physical State Solid (Crystalline powder).[1]Disposed of as Solid Chemical Waste unless dissolved in solvent.[1]
Primary Hazards Irritant/Toxic : Skin, eye, and respiratory irritant.[1][2][3][4] Aquatic Toxicity : Halogenated pyridines are often toxic to marine life.[1]Do not flush down drains.[1] Requires incineration.[1]
Reactivity Incompatible with Acids : Exothermic reaction with strong acids (forms salts).[1] Incompatible with Oxidizers .[1]Segregate from acidic waste streams to prevent heat generation or spattering.[1]

Part 2: Pre-Disposal Handling & Segregation

Core Directive: The presence of the Bromine (Br) atom mandates that this substance enters the Halogenated Waste Stream .[1] Standard organic incineration is insufficient due to the formation of corrosive Hydrogen Bromide (HBr) gas during combustion.[1]

Segregation Protocol
  • DO NOT mix with Non-Halogenated solvents (e.g., Acetone, Ethanol) unless necessary for cleaning.[1] Segregating halogenated waste reduces disposal costs and ensures proper downstream treatment.[1]

  • DO NOT mix with Acidic Waste (e.g., HCl, H2SO4).[1] The amine function will react exothermically.[1]

  • DO NOT mix with Oxidizers (e.g., Peroxides, Nitric Acid).[1] Risk of fire or explosion.[1][4][5][6]

Packaging & Labeling
  • Container: High-density polyethylene (HDPE) or Glass (Amber) with a PTFE-lined cap.[1]

  • Labeling:

    • Chemical Name: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol.[1]

    • Hazard Tags: [Toxic] [Irritant] [Halogenated].[1]

    • Waste Code (US RCRA): Likely falls under D001 (Ignitable, if in flammable solvent) or P/U-listed equivalent for pyridine derivatives.[1] Consult local EHS for site-specific codes.[1]

    • European Waste Code (EWC): 07 01 03 (Organic halogenated solvents, washing liquids and mother liquors) or 16 05 06 (Laboratory chemicals consisting of or containing hazardous substances).[1]

Part 3: Disposal Workflow (Step-by-Step)

Scenario A: Solid Waste (Pure Substance)
  • Collection: Place the solid substance directly into a dedicated Solid Halogenated Waste container.[1]

  • Contaminated Debris: Gloves, weigh boats, and paper towels contaminated with the substance must also go into this bin.[1]

  • Disposal Method: High-Temperature Incineration (>1100°C) with flue gas scrubbing.[1] This ensures the destruction of the pyridine ring and captures HBr emissions.[1]

Scenario B: Liquid Waste (Dissolved in Solvent)
  • Solvent Check: Identify the solvent.[1]

    • If dissolved in DCM/Chloroform : Pour into Halogenated Solvent Waste .[1]

    • If dissolved in Methanol/Acetone : Pour into Halogenated Solvent Waste (The presence of the brominated solute renders the entire mixture halogenated).[1]

  • pH Check: Ensure the solution is neutral or slightly basic. If the solution was part of a reaction involving acids, neutralize carefully before bottling to prevent pressure buildup.[1]

Part 4: Decision Logic Diagram

The following flowchart illustrates the critical decision points for disposing of 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol.

DisposalProcedure Start Start: Identify Waste State IsSolid Is the waste Solid? Start->IsSolid IsLiquid Is the waste Liquid? Start->IsLiquid SolidStream Segregate: Solid Halogenated Waste IsSolid->SolidStream Yes LiquidCheck Check Solvent Composition IsLiquid->LiquidCheck Incineration Final Fate: High-Temp Incineration (w/ Acid Gas Scrubbing) SolidStream->Incineration HaloSolvent Solvent is Halogenated? (e.g., DCM, Chloroform) LiquidCheck->HaloSolvent NonHaloSolvent Solvent is Non-Halogenated? (e.g., MeOH, Acetone) LiquidCheck->NonHaloSolvent HaloStream Dispose in: Halogenated Solvent Carboy HaloSolvent->HaloStream ContamStream Contaminant Rule: Mixture is now Halogenated Waste NonHaloSolvent->ContamStream HaloStream->Incineration ContamStream->Incineration

Figure 1: Decision tree for the segregation and disposal of halogenated amino-pyridine derivatives.

Part 5: Emergency Procedures (Spill/Exposure)

Event Immediate Action
Minor Spill (Solid) 1. Wear double nitrile gloves and N95 dust mask.2. Cover with wet paper towels to prevent dust generation.3.[1] Scoop into a wide-mouth jar labeled "Hazardous Waste - Solid".4.[1] Clean area with soap and water; dispose of cleaning materials as hazardous waste.[1]
Minor Spill (Liquid) 1. Evacuate immediate area if volatile solvents are involved.2.[1] Use Universal Absorbent Pads or Vermiculite.3.[1] Do not use clay-based kitty litter if the solvent is an oxidizer (though unlikely here, it's best practice).4.[1] Place saturated absorbents in a sealed bag/container.
Skin/Eye Contact Skin: Wash with soap and water for 15 minutes.[1][3] The amine nature makes it potentially caustic.Eyes: Flush with water for 15 minutes.[1] Seek medical attention immediately.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70622, 2-Amino-5-bromopyridine. (Used as a proxy for halogenated pyridine hazard profiling).[1] Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. (Guidelines for halogenated organic waste segregation). Retrieved from [Link]

Sources

Handling

Comprehensive Safety &amp; Handling Guide: 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol

Topic: Personal protective equipment for handling 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Audience: Researchers, Scientists, and Drug Development Professionals Executive Safety Summary 2-Amino-2-(5-bromopyridin-2-yl)p...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol Audience: Researchers, Scientists, and Drug Development Professionals

Executive Safety Summary

2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol is a functionalized halogenated pyridine intermediate commonly used in medicinal chemistry as a chiral building block. While specific toxicological data for this exact structure may be limited in public databases, its structural analogues (aminopyridines and halogenated pyridines) are established irritants and potential acute toxins.

Core Hazard Classification (SAR-Derived):

  • Acute Toxicity (Oral/Dermal): Category 4 (Harmful if swallowed/in contact with skin).

  • Skin/Eye Corrosion: Category 2 (Causes skin irritation / Serious eye irritation).[1][2][3][4]

  • Target Organ Toxicity: Category 3 (May cause respiratory irritation).[2][3][4]

Immediate Action Required: Handle as a Potent Pharmaceutical Intermediate . Strict dust control and dermal protection are mandatory.[4]

Hazard Identification & Risk Assessment

This guide utilizes the Precautionary Principle , deriving safety protocols from the most hazardous structural components (the brominated pyridine ring and primary amine).

Hazard ClassGHS CodeRisk DescriptionMechanism of Injury
Acute Toxicity H302 / H312Harmful if swallowed or in contact with skin.[2]Pyridine derivatives can be absorbed transdermally, affecting the CNS or liver.
Irritation H315 / H319Causes skin and serious eye irritation.[2][3][4][5]Basic amines react with mucosal membranes, causing inflammation and potential corneal damage.
Respiratory H335May cause respiratory irritation.[2][3][4][5][6][7][8]Fine crystalline dust is easily inhaled, irritating the upper respiratory tract.

Expert Insight: The presence of the bromine atom increases lipophilicity compared to non-halogenated pyridines, potentially enhancing skin absorption rates. Do not rely solely on standard "lab coat and glasses" protocols.[9]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in a research setting.

PPE ComponentSpecificationRationale & Causality
Hand Protection Double Nitrile Gloves (min. 0.11 mm thickness each)Permeation Resistance: Pyridines can permeate latex. Double gloving creates a sacrificial outer layer and allows immediate removal upon contamination without exposing skin.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Vapor/Dust Seal: Safety glasses with side shields are insufficient for fine powders or potential splashes of basic amine solutions, which can cause rapid corneal opacity.
Respiratory Fume Hood (Face velocity: 0.5 m/s)Engineering Control: Primary defense against dust. If weighing outside a hood (not recommended), use an N95/P100 particulate respirator .
Body Protection Lab Coat (Tyvek® or Poly-cotton) + Closed-toe shoesParticulate Barrier: Tyvek is preferred for weighing >1g quantities to prevent dust entrapment in fabric fibers.
Operational Protocols: Step-by-Step
Phase A: Receipt & Storage
  • Inspection: Upon receipt, inspect the bottle for crystalline deposits on the exterior. If present, wipe down with a methanol-dampened tissue while wearing full PPE.

  • Storage: Store in a cool, dry place (2–8°C is typical for amino alcohols to prevent oxidation/discoloration). Keep under inert gas (Argon/Nitrogen) if possible.

  • Segregation: Store away from strong oxidizers and acids (due to the basic amine function).

Phase B: Weighing & Solubilization (Critical Risk Zone)

The highest risk of exposure occurs during the transfer of the solid.

  • Engineering Setup:

    • Place the analytical balance inside the chemical fume hood.

    • If the balance is external, use a powder funnel and tared weighing boat to minimize transfer distance.

  • Transfer Technique:

    • Do not use a spatula that has been used for metal catalysts without thorough cleaning (avoids cross-contamination).

    • Gently tap the container; do not shake vigorously to avoid aerosolizing dust.

  • Solubilization:

    • Recommended Solvents: DMSO, Methanol, DCM.

    • Protocol: Add solvent to the solid, not vice versa, to prevent "puffing" of dry powder.

Phase C: Reaction Setup
  • Incompatibility Check: Avoid mixing with strong acids (exothermic neutralization) or acid chlorides without a base trap (release of HCl gas).

  • Temperature Control: If performing halogen-lithium exchange (using the Br-handle), ensure cryogenic conditions (-78°C) are stable before addition.

Emergency Response & Decision Logic
Spill Response Protocol
  • Minor Spill (<5g solid):

    • Cover with wet paper towels (dampened with water) to prevent dust dispersal.

    • Scoop into a sealable bag.

    • Wipe area with 0.1M HCl (dilute acid) to neutralize amine residues, followed by water.

  • Major Spill (>5g or Solution):

    • Evacuate the immediate area.[6][10]

    • Use a Chemical Spill Kit (absorbent pads).

    • Do not use water jets (spreads contamination).

Exposure First Aid
  • Eye Contact: Flush immediately with water for 15 minutes .[1][2][9] Hold eyelids open. Time is critical to prevent alkaline burns.

  • Skin Contact: Remove contaminated gloves/clothing immediately.[2] Wash with soap and water.[1][2][3][4][6][10] Do not use ethanol (enhances absorption).

Visualizations
Figure 1: PPE & Handling Decision Logic

This diagram illustrates the decision-making process for selecting PPE based on the state of the chemical.

PPE_Logic Start Handling 2-Amino-2-(5-bromopyridin-2-yl)propan-1-ol State Determine Physical State Start->State Solid Solid / Powder State->Solid Liquid Dissolved / Solution State->Liquid DustRisk Is Dust Generation Likely? Solid->DustRisk SplashRisk Splash Risk? Liquid->SplashRisk Hood Work in Fume Hood (Mandatory) DustRisk->Hood Yes (Standard) Respirator Wear N95/P100 + Goggles DustRisk->Respirator No Hood Available (Emergency) Gloves Double Nitrile Gloves + Lab Coat SplashRisk->Gloves Low Volume FaceShield Add Face Shield + Apron SplashRisk->FaceShield High Volume / Heating

Caption: Decision matrix for selecting appropriate PPE based on physical state and operational risk.

Figure 2: Emergency Response Workflow

A step-by-step logic flow for managing accidental exposure or spills.

Emergency_Response Incident Incident Detected Type Identify Type Incident->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Spill Bench Spill Type->Spill ActionSkin Remove Clothing -> Wash Soap/Water 15m Skin->ActionSkin ActionEye Flush Eyewash Station 15m -> ER Eye->ActionEye ActionSpill Dampen (Solid) or Absorb (Liquid) -> Bag -> Label Spill->ActionSpill Report Report to EHS / Seek Medical Aid ActionSkin->Report ActionEye->Report ActionSpill->Report

Caption: Immediate response workflow for exposure or contamination events.

Disposal & Deactivation

Do NOT dispose of down the drain. This compound is a halogenated organic and must be treated as hazardous chemical waste.

  • Waste Stream Classification:

    • Primary: Halogenated Organic Waste.

    • Secondary: Toxic/Irritant Solid Waste (for contaminated gloves/wipes).

  • Container Labeling:

    • Label clearly with full chemical name and "Halogenated Pyridine Derivative."

    • Hazard Checkboxes: [x] Toxic [x] Irritant.[4][6]

  • Deactivation (Glassware):

    • Rinse glassware with acetone or methanol first (collect as halogenated waste).

    • Follow with a wash of dilute aqueous acid (e.g., 1M HCl) to protonate and solubilize residual amine, then standard detergent wash.

References
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 2-Amino-5-bromopyridine (Analogue). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance.[9] Retrieved from [Link]

  • European Chemicals Agency (ECHA). Substance Information: Pyridine derivatives. Retrieved from [Link]

  • Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

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